Travocort

• CAS: 78940-01-9

Core Science & Biosynthesis

Synergistic Antifungal and Anti-inflammatory Action of Isoconazole and Diflucortolone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the synergistic action of isoconazole nitrate and diflucortolone valerate, a combination therapy frequently employed in the management of inflammatory dermatomycoses. Isoconazole, a broad-spectrum azole antifungal, effectively targets the fungal cell membrane by inhibiting ergosterol biosynthesis. Diflucortolone valerate, a potent topical corticosteroid, provides rapid relief from inflammatory symptoms such as erythema and pruritus. Clinical evidence strongly supports that the combination of these two agents results in a more rapid onset of action and superior therapeutic outcomes compared to monotherapy with either agent alone. This guide will delve into the individual and combined mechanisms of action, present quantitative data from clinical studies, detail relevant experimental protocols, and provide visual representations of the underlying pathways and workflows.

Introduction

Dermatomycoses, or superficial fungal infections of the skin, are frequently accompanied by a significant inflammatory component, leading to symptoms of redness (erythema), itching (pruritus), and discomfort. While antifungal agents are essential for eradicating the causative fungal pathogen, they do not address the immediate inflammatory symptoms, which are often the primary complaint of the patient. The combination of an antifungal agent with a corticosteroid offers a dual approach to treatment, simultaneously targeting the infection and the associated inflammation.

The combination of isoconazole nitrate 1% and diflucortolone valerate 0.1% has been shown to be a highly effective treatment for inflammatory fungal skin infections.[1][2] This guide will explore the synergistic relationship between these two active pharmaceutical ingredients, providing a comprehensive resource for researchers and drug development professionals.

Mechanisms of Action

Isoconazole Nitrate: Antifungal Activity

Isoconazole is an imidazole antifungal agent that exerts its effect by disrupting the integrity of the fungal cell membrane. Its primary target is the enzyme lanosterol 14α-demethylase, a cytochrome P450 enzyme essential for the biosynthesis of ergosterol.[3] Ergosterol is a vital component of the fungal cell membrane, analogous to cholesterol in mammalian cells, and is crucial for maintaining membrane fluidity, integrity, and the function of membrane-bound enzymes.

The mechanism of action can be summarized as follows:

• Inhibition of Lanosterol 14α-demethylase: Isoconazole binds to the heme iron atom in the active site of lanosterol 14α-demethylase, preventing the conversion of lanosterol to ergosterol.

• Ergosterol Depletion: The inhibition of this enzyme leads to a depletion of ergosterol in the fungal cell membrane.

• Accumulation of Toxic Methylated Sterols: The blockage of the ergosterol synthesis pathway results in the accumulation of toxic methylated sterols, such as lanosterol.

• Disruption of Membrane Integrity: The altered sterol composition increases the permeability of the fungal cell membrane, leading to the leakage of essential intracellular components and ultimately, fungal cell death.

dot

Caption: Mechanism of action of Isoconazole.

Diflucortolone Valerate: Anti-inflammatory Activity

Diflucortolone valerate is a potent topical corticosteroid with strong anti-inflammatory, anti-pruritic, and vasoconstrictive properties. Its mechanism of action is complex and involves the modulation of gene expression through the glucocorticoid receptor (GR).

The key steps in its anti-inflammatory action are:

• Binding to Glucocorticoid Receptor: Diflucortolone valerate penetrates the cell membrane and binds to the cytosolic glucocorticoid receptor.

• Nuclear Translocation: The activated glucocorticoid receptor-ligand complex translocates to the nucleus.

• Modulation of Gene Expression:

  • Transrepression: The complex interacts with transcription factors such as NF-κB and AP-1, inhibiting their pro-inflammatory activity and downregulating the expression of pro-inflammatory genes, including those for cytokines (e.g., TNF-α, IL-1, IL-6), chemokines, and adhesion molecules.

  • Transactivation: The complex can also bind to glucocorticoid response elements (GREs) on DNA, leading to the increased expression of anti-inflammatory proteins like lipocortin-1 (annexin A1).

• Inhibition of Inflammatory Mediators: Lipocortin-1 inhibits phospholipase A2, an enzyme responsible for the release of arachidonic acid from cell membranes. This, in turn, reduces the production of pro-inflammatory prostaglandins and leukotrienes.

dot

Caption: Mechanism of action of Diflucortolone Valerate.

Synergistic Action

The combination of isoconazole and diflucortolone provides a synergistic effect in the treatment of inflammatory dermatomycoses. This synergy is primarily clinical, resulting from the complementary actions of the two drugs:

• Rapid Symptom Relief: Diflucortolone valerate quickly reduces inflammation, erythema, and pruritus, providing immediate relief to the patient. This is a significant advantage as itching can lead to scratching, which can exacerbate the infection and cause secondary bacterial infections.[4]

• Enhanced Antifungal Efficacy: By reducing inflammation, diflucortolone valerate may improve the penetration and bioavailability of isoconazole in the skin, allowing the antifungal to more effectively reach the site of infection.[3]

• Comprehensive Treatment: The combination therapy addresses both the cause of the infection (the fungus) and its symptoms (inflammation), leading to a more effective and faster resolution of the condition compared to monotherapy.[2]

Quantitative Data from Clinical Studies

Clinical trials have consistently demonstrated the superior efficacy of the isoconazole and diflucortolone combination therapy over monotherapy. The following tables summarize key quantitative data from these studies.

Table 1: Clinical and Mycological Cure Rates in Tinea Corporis

Treatment Group	Number of Patients (n)	Clinical Cure Rate (%)	Mycological Cure Rate (%)	Reference
Isoconazole + Diflucortolone	190	66.3%	Not Reported	[5]
Clotrimazole 1%	190	64.7%	Not Reported	[5]
Isoconazole + Diflucortolone (Pediatric)	108	86.1% (Clinical and Mycological Recovery)	86.1% (Clinical and Mycological Recovery)	[4]

Table 2: Reduction in Inflammatory Symptoms (Erythema and Pruritus) in Tinea Inguinalis

Treatment Group	Symptom	Assessment Timepoint	Mean Score Reduction	p-value	Reference
Isoconazole + Diflucortolone	Erythema	Week 1	Superior to monotherapy	<0.05	[6][7]
Isoconazole Monotherapy	Erythema	Week 1	-	-	[6][7]
Isoconazole + Diflucortolone	Pruritus	Week 1	Superior to monotherapy	<0.05	[6][7]
Isoconazole Monotherapy	Pruritus	Week 1	-	-	[6][7]

Note: Specific mean score reductions were not always available in the abstracts. The superiority of the combination therapy was consistently reported.

Experimental Protocols

Antifungal Susceptibility Testing: Broth Microdilution Method (CLSI M38-A2)

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) document M38-A2 for broth dilution antifungal susceptibility testing of filamentous fungi, including dermatophytes like Trichophyton.[8][9][10]

Objective: To determine the Minimum Inhibitory Concentration (MIC) of isoconazole against a fungal isolate.

Materials:

• Isoconazole nitrate powder

• Dimethyl sulfoxide (DMSO)

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Fungal isolate (e.g., Trichophyton rubrum)

• Sabouraud Dextrose Agar (SDA)

• Sterile saline (0.85% NaCl)

• Sterile, flat-bottom 96-well microtiter plates

• Spectrophotometer

Procedure:

• Drug Preparation: Prepare a stock solution of isoconazole in DMSO. Further dilute in RPMI-1640 medium to create a series of twofold dilutions.

• Inoculum Preparation: a. Culture the fungal isolate on SDA at 28-30°C for 7-14 days. b. Harvest conidia by flooding the agar surface with sterile saline and gently scraping with a sterile loop. c. Transfer the suspension to a sterile tube and allow heavy particles to settle for 5-10 minutes. d. Adjust the turbidity of the supernatant to a 0.5 McFarland standard using a spectrophotometer (approximately 1-5 x 10^6 CFU/mL). e. Dilute the adjusted inoculum in RPMI-1640 medium to achieve a final concentration of 0.4 x 10^4 to 5 x 10^4 CFU/mL.

• Microdilution Plate Setup: a. Dispense 100 µL of the appropriate isoconazole dilution into each well of the microtiter plate. b. Add 100 µL of the fungal inoculum to each well. c. Include a growth control well (inoculum without drug) and a sterility control well (medium without inoculum).

• Incubation: Incubate the plates at 28-30°C for 4-7 days.

• MIC Determination: The MIC is the lowest concentration of isoconazole that causes a prominent decrease in turbidity (≥50% inhibition) compared to the growth control.

Caption: Workflow for In Vitro Anti-inflammatory Assay.

Conclusion

The combination of isoconazole nitrate and diflucortolone valerate represents a rational and effective therapeutic strategy for the management of inflammatory dermatomycoses. The antifungal action of isoconazole eradicates the causative pathogen, while the potent anti-inflammatory properties of diflucortolone valerate provide rapid relief from distressing symptoms. The clinical evidence strongly supports the synergistic nature of this combination, leading to improved patient outcomes and faster resolution of the infection. This technical guide provides a comprehensive overview of the mechanisms, clinical efficacy, and relevant experimental methodologies to aid in the further research and development of such combination therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Isoconazole nitrate: a unique broad-spectrum antimicrobial azole effective in the treatment of dermatomycoses, both as monotherapy and in combination with corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The association of isoconazole-diflucortolone in the treatment of pediatric tinea corporis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Isoconazole nitrate vs isoconazole nitrate and diflucortolone valerate in the treatment of tinea inguinalis: results of a multicenter retrospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isoconazole Nitrate vs Isoconazole Nitrate and Diflucortolone Valerate in the Treatment of Tinea Inguinalis: Results of a Multicenter Retrospective Study - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 8. njccwei.com [njccwei.com]
• 9. M38 | Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi [clsi.org]
• 10. webstore.ansi.org [webstore.ansi.org]

Travocort® Cream: A Technical Guide to its Core Active Ingredients and Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Travocort® cream is a topical pharmaceutical preparation indicated for the initial or interim treatment of superficial fungal infections of the skin that are accompanied by highly inflammatory or eczematous conditions.[1][2] Its therapeutic efficacy stems from the synergistic action of a broad-spectrum antimycotic agent and a potent corticosteroid. This guide provides a detailed overview of the active ingredients, their mechanisms of action, the cream's formulation, and analytical methodologies for its characterization.

Active Pharmaceutical Ingredients (APIs)

Travocort® cream contains two active pharmaceutical ingredients: isoconazole nitrate and diflucortolone valerate.[3][4]

Isoconazole Nitrate

Isoconazole nitrate is an imidazole derivative with a broad spectrum of antifungal and gram-positive antibacterial activity.[5] It is effective against dermatophytes, yeasts, yeast-like fungi, and molds.[6][7][8]

Diflucortolone Valerate

Diflucortolone valerate is a potent topical corticosteroid that suppresses inflammatory and allergic skin reactions.[1][7][8] It alleviates subjective complaints such as pruritus (itching), burning, and pain.[1][7][9]

Quantitative Composition

The quantitative composition of the active ingredients in Travocort® cream is presented in Table 1.

Table 1: Active Ingredient Composition of Travocort® Cream [1][3][6][7][10]

Active Ingredient	Concentration (% w/w)	Amount per gram of cream
Isoconazole Nitrate	1%	10 mg
Diflucortolone Valerate	0.1%	1 mg

Formulation

Travocort® cream is a white to yellowish, opaque, low-fat oil-in-water emulsion.[1][7][8][9][11] The formulation is designed for easy removal.[7][8][11]

Excipients

The inactive ingredients, or excipients, play a crucial role in the stability, delivery, and cosmetic properties of the cream. The excipients used in Travocort® cream are listed in Table 2. The exact quantitative composition of the excipients is proprietary and not publicly available.

Table 2: Excipients in Travocort® Cream [3][6][7][8]

Excipient	Function (General)
Cetostearyl alcohol	Emulsifying agent, emollient, thickener
Disodium edetate	Chelating agent, stabilizer
Liquid paraffin	Emollient, occlusive agent
White soft paraffin	Emollient, occlusive agent
Polysorbate 60	Emulsifying agent, surfactant
Sorbitan stearate	Emulsifying agent, surfactant
Purified water	Solvent, vehicle

Mechanism of Action

The dual-action of Travocort® cream is a result of the distinct mechanisms of its active ingredients.

Isoconazole Nitrate: Antifungal Action

Isoconazole nitrate inhibits the synthesis of ergosterol, an essential component of the fungal cell membrane. This disruption leads to increased membrane permeability and ultimately, fungal cell death.

Mechanism of action of Isoconazole Nitrate.

Diflucortolone Valerate: Anti-inflammatory Action

Diflucortolone valerate, as a glucocorticoid, binds to cytosolic glucocorticoid receptors. This complex then translocates to the nucleus, where it upregulates the expression of anti-inflammatory proteins and downregulates the expression of pro-inflammatory mediators.

Mechanism of action of Diflucortolone Valerate.

Experimental Protocols: Analytical Characterization

The simultaneous determination of isoconazole nitrate and diflucortolone valerate in cream formulations can be achieved using various analytical techniques. Below are summaries of published methodologies.

High-Performance Liquid Chromatography (HPLC)

A stability-indicating HPLC method has been developed for the simultaneous determination of both active ingredients.[12]

• Sample Preparation:

  • Weigh 1 g of the cream formulation into a 50 mL volumetric flask.

  • Dilute to volume with methanol.

  • Stir mechanically for 15 minutes.

  • Filter the solution through a 0.45 µm Millipore filter.

• Chromatographic Conditions:

  • Column: ACE C18 (150 x 4.6 mm, 5µm particle size).[12]

  • Mobile Phase: An isocratic mixture of sodium dihydrogen phosphate buffer and methanol (e.g., 27:73, v/v).[12]

  • Flow Rate: 1.5 mL/min.[12]

  • Detection: UV detection at 240 nm.[12]

• Data Analysis: The concentrations of isoconazole nitrate and diflucortolone valerate are calculated by comparing the peak areas of the sample with those of a standard solution.

Spectrophotometric Methods

First derivative spectrophotometry and principal component regression (PCR) have also been employed for the simultaneous determination of these compounds.[13][14][15]

• Sample Preparation:

  • Prepare solutions of the cream in a methanol-water mixture (e.g., 3+1, v/v).

• First Derivative Spectrophotometry:

  • Measure the dA/dλ values at specific wavelengths for each component (e.g., 247.8 nm for diflucortolone valerate and 240.2 nm for isoconazole nitrate).[13][14][15]

• Principal Component Regression (PCR):

  • Prepare a concentration data matrix using synthetic mixtures of the drugs.

  • Obtain the absorbance data matrix by measuring absorbances at multiple wavelengths in the zero-order spectra.[13][14][15]

• Data Analysis: Quantify the concentrations of each drug using the developed spectrophotometric models.

General analytical workflow for Travocort cream.

Pharmacokinetics

Isoconazole Nitrate

Isoconazole rapidly penetrates human skin from the cream formulation, reaching maximum concentrations in the stratum corneum and living skin within one hour of application.[1][6][7][9] High concentrations are maintained for at least seven hours.[1][6][9] Systemic absorption is low; less than 1% of the applied dose is percutaneously absorbed within four hours.[1][6][7]

Diflucortolone Valerate

Diflucortolone valerate also penetrates the skin rapidly, with horny layer levels reaching approximately 150 µg/ml after one hour.[2][7] These levels are maintained for at least seven hours.[2][7] Percutaneous absorption is low, with less than 1% of the applied dose absorbed within four hours.[1][7][9] In the skin, diflucortolone valerate is partially hydrolyzed to the equally effective diflucortolone.[1][7][9]

Conclusion

Travocort® cream is a well-characterized topical formulation that combines the antifungal properties of isoconazole nitrate with the anti-inflammatory effects of diflucortolone valerate. Its oil-in-water emulsion base facilitates the rapid penetration of the active ingredients into the skin, ensuring high local concentrations with minimal systemic absorption. The analytical methods outlined provide a robust framework for the quality control and characterization of this pharmaceutical product. This technical guide serves as a comprehensive resource for professionals in the fields of pharmaceutical research and development.

References

• 1. verification.fda.gov.ph [verification.fda.gov.ph]
• 2. assets.hpra.ie [assets.hpra.ie]
• 3. wikikenko.com [wikikenko.com]
• 4. derma.pk [derma.pk]
• 5. Isoconazole nitrate: a unique broad-spectrum antimicrobial azole effective in the treatment of dermatomycoses, both as monotherapy and in combination with corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mims.com [mims.com]
• 7. mims.com [mims.com]
• 8. pi-pil-repository.sahpra.org.za [pi-pil-repository.sahpra.org.za]
• 9. cdn.medpath.com [cdn.medpath.com]
• 10. mims.com [mims.com]
• 11. adcock.com [adcock.com]
• 12. [PDF] Development and validation of stability-indicating HPLC method for diflucortolone valerate and isoconazole nitrate combination | Semantic Scholar [semanticscholar.org]
• 13. Liquid chromatographic and spectrophotometric determination of diflucortolone valerate and isoconazole nitrate in creams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. academic.oup.com [academic.oup.com]

Diflucortolone Valerate: A Technical Guide to its Anti-inflammatory Properties in Dermatology

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diflucortolone valerate (DFV) is a potent topical corticosteroid widely utilized in dermatology for the management of various inflammatory skin conditions, including eczema and psoriasis.[1] Its therapeutic efficacy is rooted in its multifaceted anti-inflammatory and immunosuppressive properties.[2] This technical guide provides an in-depth analysis of the anti-inflammatory mechanisms of diflucortolone valerate, supported by quantitative data from preclinical and clinical studies, detailed experimental protocols, and visualizations of key signaling pathways and workflows.

Mechanism of Action

Diflucortolone valerate, like other corticosteroids, exerts its anti-inflammatory effects by binding to cytosolic glucocorticoid receptors (GR).[2] This binding event initiates a cascade of molecular events that ultimately modulate the expression of genes involved in the inflammatory response.[2]

Upon binding to diflucortolone valerate, the glucocorticoid receptor translocates from the cytoplasm into the nucleus.[2] Within the nucleus, the ligand-receptor complex interacts with specific DNA sequences known as glucocorticoid response elements (GREs) in the promoter regions of target genes. This interaction leads to the upregulation of anti-inflammatory proteins and the downregulation of pro-inflammatory mediators.[3]

A primary mechanism of its anti-inflammatory action is the inhibition of the arachidonic acid cascade. Diflucortolone valerate induces the synthesis of lipocortin-1 (annexin-1), which in turn inhibits phospholipase A2 (PLA2).[3] The inhibition of PLA2 prevents the release of arachidonic acid from cell membranes, thereby blocking the synthesis of potent inflammatory mediators such as prostaglandins and leukotrienes.[3]

Furthermore, diflucortolone valerate suppresses the production of various pro-inflammatory cytokines, including interleukins (IL) and tumor necrosis factor-alpha (TNF-α).[4] It also reduces vasodilation and capillary permeability, and inhibits the migration of inflammatory cells like neutrophils and macrophages to the site of inflammation.[3]

Signaling Pathways

The anti-inflammatory effects of diflucortolone valerate are mediated through complex signaling pathways. The following diagrams illustrate the key molecular interactions.

Caption: Diflucortolone Valerate Mechanism of Action.

Quantitative Data

The anti-inflammatory potency and clinical efficacy of diflucortolone valerate have been quantified in various studies. The following tables summarize key data.

Table 1: Comparative Clinical Efficacy of Diflucortolone Valerate

Indication	Comparator	DV Concentration	Comparator Concentration	Efficacy Outcome	Reference
Psoriasis	Clobetasol Propionate	0.3%	0.05%	Equipotent	[5]
Eczema	Clobetasol Propionate	0.3%	0.05%	81% marked improvement/healing with DV vs. 84% with comparator (not statistically significant)	[6]
Various Dermatoses	Fluocinolone Acetonide	Fatty Ointment	Ointment	89% good results with DV vs. 63.5% with comparator	[7]
Eczema	Hydrocortisone Acetate	0.1%	1.0%	Greater reduction in signs and symptoms with DV at all time points. 89.1% very good response in eczema.	[8]
Psoriasis and Chronic DIE	Hydrocortisone Acetate	0.1%	1.0%	33.3% very good and 66.6% good response.	[8]
Very Dry Dermatoses	-	Fatty Ointment	-	83.8% very good or good results.	[9]
Atopic Eczema, Neurodermatitis, Atopic Cheilitis	-	Fatty Ointment	-	Excellent results.	[10]
Various Dermatoses	-	Fatty Ointment	-	80% very good to good results.	[11]

Table 2: Vasoconstrictor Activity of Diflucortolone Valerate

Formulation	Comparator(s)	Outcome	Reference
W/O Emulsion (0.1%)	Fluocortolone (identical base)	100 times more effective	[12]
Fatty Base	Fluocinonide, Clobetasol-17-propionate, Hydrocortisone-17-butyrate	Statistically significant superiority after 10 hours	[13]
W/O Emulsion	Fluocinonide, Clobetasol-17-propionate, Betamethasone-17,21-dipropionate	Statistically better after 8 hours	[13]

Table 3: Percutaneous Absorption of Diflucortolone Valerate

Method	Comparator(s)	DV Absorption	Comparator(s) Absorption	Reference
Radioactive Labeling (Urine/Feces)	Betamethasone Valerate (BV)	2.2 ± 0.8%	12.2 ± 3.3%	[14]
Recovery from Skin	Betamethasone Valerate (BV), Beclomethasone Dipropionate (BDP), Fluocinolone Acetonide (FA)	14.8 ± 4.2%	BV: 23.5 ± 4.1%, BDP: 14.0 ± 4.3%, FA: 39.2 ± 2.4%	[14]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the anti-inflammatory properties of topical corticosteroids.

Vasoconstrictor Assay

The vasoconstrictor assay is a widely used in vivo method to determine the potency of topical corticosteroids by measuring their ability to cause skin blanching.

Caption: Vasoconstrictor Assay Workflow.

Protocol:

• Subject Selection: Enroll healthy human volunteers with normal skin.

• Site Demarcation: Mark multiple application sites on the flexor surface of the forearms.

• Baseline Measurement: Measure the baseline skin color at each site using a chromameter.

• Product Application: Apply a standardized amount of the test and reference topical corticosteroid formulations to the designated sites.

• Occlusion: Cover the application sites with an occlusive dressing for a predetermined duration (e.g., 6 to 16 hours).[15]

• Removal and Cleaning: Remove the occlusive dressing and gently clean the skin to remove any residual formulation.

• Blanching Assessment: At specified time points after removal, assess the degree of skin blanching (vasoconstriction).

• Scoring:

  • Visual Scoring: A trained, blinded observer grades the blanching on a scale (e.g., 0 = no blanching to 4 = maximal blanching).[15]

  • Chromameter Measurement: Quantify the change in skin color using a chromameter.

• Data Analysis: Analyze the dose-response relationship to determine the potency of the test formulation relative to the reference.

Glucocorticoid Receptor (GR) Binding Assay

This in vitro assay measures the affinity of a compound for the glucocorticoid receptor. A common method is a competitive binding assay using a fluorescently labeled glucocorticoid.

Protocol:

• Reagent Preparation:

  • Prepare a buffer solution containing purified glucocorticoid receptor.

  • Prepare a solution of a fluorescently labeled glucocorticoid (e.g., Fluormone™ GS Red).

  • Prepare serial dilutions of the test compound (diflucortolone valerate) and a reference compound.

• Assay Procedure:

  • In a microplate, combine the glucocorticoid receptor, the fluorescently labeled glucocorticoid, and either the test compound, reference compound, or buffer (control).

  • Incubate the plate to allow the binding reaction to reach equilibrium.

• Detection:

  • Measure the fluorescence polarization of each well. The binding of the large receptor protein to the small fluorescent ligand increases the polarization of the emitted light.

• Data Analysis:

  • Competition from the unlabeled test compound displaces the fluorescent ligand, leading to a decrease in fluorescence polarization.

  • Calculate the IC50 value (the concentration of the test compound that inhibits 50% of the fluorescent ligand binding) to determine the relative binding affinity.[16]

Phospholipase A2 (PLA2) Inhibition Assay

This assay determines the ability of a compound to inhibit the activity of phospholipase A2, a key enzyme in the inflammatory cascade.

Protocol:

• Substrate Preparation: Prepare a lecithin emulsion to serve as the substrate for PLA2.[17]

• Reagent Preparation:

  • Prepare a solution of purified phospholipase A2.

  • Prepare a standardized solution of sodium hydroxide for titration.

  • Prepare serial dilutions of the test compound (or a substance induced by it, like lipocortin-1).

• Assay Procedure:

  • In a reaction vessel maintained at a constant temperature (e.g., 25°C) and pH (e.g., 8.9), add the lecithin emulsion.[17]

  • Add the test compound or control.

  • Initiate the reaction by adding the phospholipase A2 solution.

• Detection:

  • The activity of PLA2 releases fatty acids, causing a decrease in pH.

  • Use a titrator to continuously add sodium hydroxide to maintain a constant pH. The rate of addition of sodium hydroxide is proportional to the enzyme activity.[17]

• Data Analysis:

  • Calculate the percentage of inhibition of PLA2 activity by the test compound compared to the control.

  • Determine the IC50 value of the inhibitor.

Cytokine Inhibition Assay

This assay assesses the ability of a compound to suppress the production of pro-inflammatory cytokines from immune cells.

Protocol:

• Cell Culture: Culture human peripheral blood mononuclear cells (PBMCs) or a monocyte cell line (e.g., THP-1).

• Cell Stimulation:

  • Treat the cells with serial dilutions of diflucortolone valerate for a predetermined pre-incubation period.

  • Stimulate the cells with an inflammatory agent such as lipopolysaccharide (LPS) to induce cytokine production.[18]

• Incubation: Incubate the cells for a sufficient time to allow for cytokine synthesis and secretion (e.g., 24 hours).

• Sample Collection: Collect the cell culture supernatant.

• Cytokine Measurement:

  • Quantify the concentration of specific cytokines (e.g., TNF-α, IL-6, IL-8) in the supernatant using an enzyme-linked immunosorbent assay (ELISA).[19][20]

• Data Analysis:

  • Calculate the percentage of inhibition of cytokine production for each concentration of diflucortolone valerate.

  • Determine the IC50 value for the inhibition of each cytokine.

Conclusion

Diflucortolone valerate is a potent topical corticosteroid with a well-established anti-inflammatory profile. Its mechanism of action, centered on the modulation of gene expression via the glucocorticoid receptor, leads to the suppression of key inflammatory pathways, including the arachidonic acid cascade and cytokine production. Quantitative data from clinical trials and in vivo assays consistently demonstrate its high efficacy in treating inflammatory dermatoses. The standardized experimental protocols outlined in this guide provide a framework for the continued investigation and development of topical anti-inflammatory drugs.

References

• 1. nbinno.com [nbinno.com]
• 2. What is Diflucortolone Valerate used for? [synapse.patsnap.com]
• 3. What is the mechanism of Diflucortolone Valerate? [synapse.patsnap.com]
• 4. Cytokine modulation by glucocorticoids: mechanisms and actions in cellular studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Comparative study on the efficacy of diflucortolone valerate in the psoriasis plaque test (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A study of the comparative efficacy of diflucortolone valerate 0.3% ointment and clobetasol propionate 0.05% ointment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [Topical treatment of dermatoses with difluocortolone valerate fatty ointment] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Randomized Double Blind Study of Ointment Containing Diflucortolone Valerate and Hydrocortisone Acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [Topical use of the new corticoid difluocortolone valerate in dermatology] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [Difluocortolone valerate: a new corticoid for topical use] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. [The use of difluocortolone valerate in various dermatoses] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [Efficacy of diflucortolone valerate in the vasoconstriction tests] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Diflucortolone valerate (Nerisona): a comparative vasoconstriction test in artificially induced hyperemia of the skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. [Comparative studies in man on the percutaneous absorption of diflucortolone valerate, betamethasone-17-valerate, beclomethasone dipropionate and fluocinolone acetonide] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. gmp-compliance.org [gmp-compliance.org]
• 16. tools.thermofisher.com [tools.thermofisher.com]
• 17. Phospholipase A2 - Assay | Worthington Biochemical [worthington-biochem.com]
• 18. In vitro dexamethasone suppression of cytokine production assay and plasma total and free cortisol responses to ACTH in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Steroid inhibition of cytokine-mediated vasodilation after warm heart surgery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. food.r-biopharm.com [food.r-biopharm.com]

The Antimicrobial Spectrum of Isoconazole Nitrate: A Technical Guide for Researchers

An in-depth analysis of the in vitro activity, mechanisms of action, and susceptibility testing methodologies for the broad-spectrum antimicrobial agent, isoconazole nitrate.

Introduction

Isoconazole nitrate is a synthetic imidazole derivative with a potent and broad-spectrum antimicrobial activity.[1][2] It is effective against a wide range of pathogenic fungi, including dermatophytes, yeasts, and molds, as well as certain Gram-positive bacteria.[2][3][4] Its primary mechanism of action involves the disruption of fungal cell membrane synthesis, leading to cell death.[5] This technical guide provides a comprehensive overview of the antimicrobial spectrum of isoconazole nitrate, detailed experimental protocols for its evaluation, and a summary of its in vitro activity against key microbial groups.

Mechanism of Action

Antifungal Activity: Inhibition of Ergosterol Biosynthesis

The principal antifungal mechanism of isoconazole nitrate, like other azole antifungals, is the inhibition of the cytochrome P450 enzyme lanosterol 14α-demethylase.[5] This enzyme is a critical component of the ergosterol biosynthesis pathway in fungi. Ergosterol is an essential structural component of the fungal cell membrane, analogous to cholesterol in mammalian cells, and is vital for maintaining membrane integrity, fluidity, and the function of membrane-bound enzymes.

By binding to the heme iron atom in the active site of lanosterol 14α-demethylase, isoconazole nitrate blocks the conversion of lanosterol to ergosterol.[5] This inhibition leads to a depletion of ergosterol and a concurrent accumulation of toxic methylated sterols within the fungal cell membrane. The altered sterol composition disrupts the membrane's structure and function, increasing its permeability and leading to the leakage of essential cellular contents, ultimately resulting in fungal cell death.

Figure 1: Mechanism of Action of Isoconazole Nitrate.

Antibacterial Activity: Induction of Reactive Oxygen Species (ROS)

In addition to its antifungal properties, isoconazole nitrate exhibits activity against Gram-positive bacteria.[1][2] The antibacterial effect is suggested to be dependent on the induction of reactive oxygen species (ROS).[1][6] Incubation of Staphylococcus aureus with isoconazole nitrate has been shown to lead to a significant increase in ROS-positive cells.[6] This oxidative stress can damage cellular components such as DNA, proteins, and lipids, contributing to the bacteriostatic and bactericidal action of the drug.

Figure 2: Proposed Antibacterial Mechanism of Isoconazole Nitrate.

Antimicrobial Spectrum: In Vitro Activity

Isoconazole nitrate has demonstrated a broad spectrum of in vitro activity against a variety of pathogenic fungi and some Gram-positive bacteria.

Antifungal Activity

The antifungal activity of isoconazole nitrate is well-documented against dermatophytes, yeasts, and molds.

Dermatophytes: Isoconazole is highly effective against the common dermatophytes responsible for cutaneous fungal infections.

Organism	MIC (µg/mL)
Trichophyton rubrum	0.1[7]
Trichophyton mentagrophytes	0.1[7]

Yeasts: Isoconazole exhibits potent activity against various Candida species.

Organism	MIC Range (µg/mL)
Candida albicans	0.12 - 2[7]
Candida parapsilosis	0.12 - 2[7]
Candida tropicalis	0.12 - 2[7]
Candida krusei	0.12 - 2[7]
Candida guilliermondii	0.12 - 2[7]

Molds: The in vitro activity of isoconazole extends to various molds, including species of Aspergillus.

Antibacterial Activity

Isoconazole nitrate has shown bacteriostatic and bactericidal action against a range of Gram-positive bacteria.

Organism	MIC (mg/L)
Corynebacterium tuberculostearicum	3.9[7]
Staphylococcus epidermis	5.6[7]
Methicillin-resistant Staphylococcus aureus (MRSA)	32[7]

Experimental Protocols for Susceptibility Testing

Standardized methods for antifungal susceptibility testing are essential for obtaining reproducible and comparable Minimum Inhibitory Concentration (MIC) data. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) have established reference methods.

Broth Microdilution Method (CLSI M38-A2 / EUCAST E.Def 11.0)

This method is considered the gold standard for determining the MIC of antifungal agents against filamentous fungi, including dermatophytes.

1. Preparation of Antifungal Agent:

• Prepare a stock solution of Isoconazole Nitrate in a suitable solvent (e.g., dimethyl sulfoxide).

• Perform serial twofold dilutions of the stock solution in RPMI 1640 medium (with L-glutamine, without bicarbonate, and buffered with MOPS) to achieve the desired final concentrations in the microdilution plate.

2. Inoculum Preparation:

• For Dermatophytes and Molds: Culture the fungal isolate on a suitable agar medium (e.g., potato dextrose agar) to encourage sporulation. Harvest conidia by flooding the agar surface with sterile saline containing a wetting agent (e.g., Tween 80). Adjust the conidial suspension to a specific concentration using a hemocytometer and then dilute to the final inoculum concentration in RPMI 1640 medium.

• For Yeasts: Culture the yeast on Sabouraud dextrose agar. Suspend colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard. Dilute this suspension in RPMI 1640 medium to the final inoculum concentration.

3. Inoculation and Incubation:

• Dispense the diluted antifungal agent and the fungal inoculum into the wells of a 96-well microtiter plate.

• Include a growth control (inoculum without drug) and a sterility control (medium without inoculum).

• Incubate the plates at a specified temperature (e.g., 35°C) for a defined period (e.g., 24-48 hours for yeasts, longer for dermatophytes and molds).

4. MIC Determination:

• The MIC is defined as the lowest concentration of the antifungal agent that causes a significant inhibition of growth (typically ≥50% for azoles against yeasts) compared to the growth control.

• The endpoint can be determined visually or by using a spectrophotometer.

Figure 3: Experimental Workflow for MIC Determination.

Agar-Based Methods (Disk Diffusion and E-test)

These methods offer simpler alternatives to broth microdilution for some fungi.

1. Inoculum Preparation:

• Prepare a standardized fungal inoculum as described for the broth microdilution method.

2. Inoculation of Agar Plates:

• Evenly streak the surface of a suitable agar medium (e.g., Mueller-Hinton agar supplemented with glucose and methylene blue for yeasts) with the fungal inoculum.

3. Application of Antifungal Agent:

• Disk Diffusion: Place paper disks impregnated with a known concentration of Isoconazole Nitrate onto the agar surface.

• E-test: Apply a plastic strip with a predefined gradient of Isoconazole Nitrate to the agar surface.

4. Incubation:

• Incubate the plates under appropriate conditions until fungal growth is evident.

5. Determination of Susceptibility:

• Disk Diffusion: Measure the diameter of the zone of growth inhibition around the disk.

• E-test: Read the MIC value where the elliptical zone of inhibition intersects the MIC scale on the strip.

Conclusion

Isoconazole nitrate is a versatile and potent antimicrobial agent with a well-established broad spectrum of activity against clinically relevant fungi and Gram-positive bacteria. Its primary antifungal mechanism, the inhibition of ergosterol biosynthesis, is a highly specific and effective target in fungal pathogens. Furthermore, its antibacterial activity, potentially mediated through the induction of reactive oxygen species, provides an additional therapeutic advantage, particularly in mixed infections. The standardized methodologies for in vitro susceptibility testing outlined in this guide are crucial for the continued evaluation of its efficacy and for monitoring the potential development of resistance. This comprehensive understanding of isoconazole nitrate's antimicrobial profile is essential for researchers and drug development professionals in the ongoing effort to combat microbial infections.

References

• 1. dovepress.com [dovepress.com]
• 2. Isoconazole nitrate: a unique broad-spectrum antimicrobial azole effective in the treatment of dermatomycoses, both as monotherapy and in combination with corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. firstwordpharma.com [firstwordpharma.com]
• 5. Isavuconazole susceptibility of clinical Aspergillus fumigatus isolates and feasibility of isavuconazole dose escalation to treat isolates with elevated MICs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reactive oxygen species and the bacteriostatic and bactericidal effects of isoconazole nitrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]

In-Vitro Efficacy of Travocort Against Dermatophytes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Travocort®, a topical therapeutic combining the broad-spectrum antifungal agent isoconazole nitrate and the potent corticosteroid diflucortolone valerate, is indicated for the treatment of inflammatory fungal infections of the skin. This technical guide provides a comprehensive overview of the in-vitro efficacy of Travocort's active components against dermatophytes, the primary causative agents of tinea infections. This document synthesizes available data on the antifungal activity of isoconazole, details standardized experimental protocols for its evaluation, and explores the scientific rationale behind the combination with a corticosteroid. While extensive quantitative in-vitro data for isoconazole nitrate is less prevalent in recent literature compared to newer azoles, this guide provides a comparative context and a framework for its laboratory assessment. A notable gap in the current scientific literature is the absence of specific in-vitro studies quantifying the synergistic or indifferent interaction between isoconazole nitrate and diflucortolone valerate against dermatophytes.

Mechanism of Action of Isoconazole Nitrate

Isoconazole nitrate, an imidazole derivative, exerts its antifungal effect by inhibiting the fungal cytochrome P450 enzyme lanosterol 14α-demethylase.[1] This enzyme is a critical component of the ergosterol biosynthesis pathway, which is essential for the integrity of the fungal cell membrane.[1] Inhibition of this enzyme leads to a depletion of ergosterol and an accumulation of toxic methylated sterol precursors.[1] This disruption of the cell membrane's structure and function results in increased permeability, leakage of essential cellular contents, and ultimately, inhibition of fungal growth or cell death.[1]

Figure 1: Mechanism of action of isoconazole nitrate.

In-Vitro Efficacy of Isoconazole Nitrate Against Dermatophytes

Isoconazole nitrate has demonstrated a broad spectrum of activity against dermatophytes, including species from the Trichophyton, Microsporum, and Epidermophyton genera.[1] While comprehensive, comparative tables of Minimum Inhibitory Concentration (MIC) values for isoconazole nitrate are not as readily available in recent literature as for some newer azoles, its general efficacy is well-established. For a quantitative and comparative perspective, the following tables summarize the in-vitro activity of other frequently studied azole antifungals against key dermatophyte species.

Table 1: In-Vitro Activity of Comparative Azoles against Trichophyton Species

Antifungal Agent	Trichophyton rubrum MIC Range (µg/mL)	Trichophyton mentagrophytes MIC Range (µg/mL)
Itraconazole	0.006 - 2	0.04 - 1.56
Ketoconazole	0.0625 - 2	0.064 - 24
Fluconazole	0.125 - >64	0.09 - 256

Data compiled from multiple sources for comparative purposes.[2][3][4]

Table 2: In-Vitro Activity of Comparative Azoles against Microsporum and Epidermophyton Species

Antifungal Agent	Microsporum canis MIC Range (µg/mL)	Epidermophyton floccosum MIC Range (µg/mL)
Itraconazole	0.094 - 12	0.082 - 20.45
Ketoconazole	0.064 - 24	0.01 - 3.84
Clotrimazole	0.0312 - 32	Not Widely Reported

Data compiled from multiple sources for comparative purposes.[2][5][6]

In-Vitro Efficacy of the Travocort® Combination

Travocort® combines the antifungal isoconazole nitrate with the corticosteroid diflucortolone valerate. The rationale for this combination is to simultaneously address the fungal infection and the associated inflammatory symptoms, such as itching and redness.[7] It has been suggested that the addition of a corticosteroid can increase the local bioavailability of the antifungal agent.[7]

It is important to note that a comprehensive search of the scientific literature did not yield any specific in-vitro studies that have quantified the synergistic, indifferent, or antagonistic effects of the precise combination of isoconazole nitrate and diflucortolone valerate against dermatophytes using methods such as the checkerboard assay.[8] While some studies on other antifungal and corticosteroid combinations have been conducted, the interaction can be drug- and species-dependent.[9] Therefore, the in-vitro interaction of this specific combination remains an area for further research.

Experimental Protocols for Antifungal Susceptibility Testing of Dermatophytes

The Clinical and Laboratory Standards Institute (CLSI) document M38-A2 provides a reference method for broth dilution antifungal susceptibility testing of filamentous fungi, including dermatophytes.[7]

Inoculum Preparation

• Fungal Culture: Grow the dermatophyte isolate on a suitable medium, such as potato dextrose agar, at 28-30°C for 7-15 days to encourage sporulation.[5]

• Spore Suspension: Harvest the conidia by gently scraping the surface of the culture with a sterile, wetted swab or by flooding the plate with sterile saline and gently agitating.

• Standardization: Adjust the concentration of the spore suspension to 0.4 to 5 x 10^4 colony-forming units (CFU)/mL using a spectrophotometer or by hemocytometer counting.

Broth Microdilution Assay

• Antifungal Preparation: Prepare serial twofold dilutions of isoconazole nitrate in RPMI 1640 medium in a 96-well microtiter plate.

• Inoculation: Add the standardized fungal inoculum to each well of the microtiter plate.

• Incubation: Incubate the plates at 35°C for 4-7 days.[5]

• Endpoint Determination: The MIC is the lowest concentration of the antifungal agent that causes a significant inhibition (typically ≥80%) of growth compared to the drug-free control well.

Figure 2: Experimental workflow for antifungal susceptibility testing.

Conclusion

Isoconazole nitrate, the antifungal component of Travocort®, demonstrates broad-spectrum in-vitro activity against the common dermatophytes responsible for tinea infections. While there is a relative scarcity of recent, comprehensive quantitative MIC data specifically for isoconazole compared to newer azoles, the available information and comparative data confirm its antifungal properties. A significant area for future research is the in-vitro evaluation of the synergistic or indifferent effects of the combination of isoconazole nitrate and diflucortolone valerate to provide a more complete understanding of Travocort's efficacy at a cellular level. Standardized methodologies, such as the CLSI M38-A2 protocol, provide a robust framework for conducting such future investigations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Antimycotic susceptibility testing of trichophyton rubrum by microculture method. [e-jyms.org]
• 4. In vitro antifungal susceptibility of griseofulvin, fluconazole, itraconazole and terbinafine against clinical isolates of Trichophyton rubrum and Trichophyton mentagrophytes | Journal of Universal College of Medical Sciences [nepjol.info]
• 5. In-vitro Activity of 10 Antifungal Agents against 320 Dermatophyte Strains Using Microdilution Method in Tehran - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Isoconazole nitrate: a unique broad-spectrum antimicrobial azole effective in the treatment of dermatomycoses, both as monotherapy and in combination with corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antifungal Combinations in Dermatophytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In Vitro Antifungal Combination of Terbinafine with Itraconazole against Isolates of Trichophyton Species - PMC [pmc.ncbi.nlm.nih.gov]

Isoconazole Nitrate: A Technical Guide to its Molecular Targets in Fungal Cells

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Isoconazole nitrate is a broad-spectrum imidazole antifungal agent highly effective against a wide range of fungi, including dermatophytes, yeasts, and molds. Its primary mechanism of action centers on the disruption of the fungal cell membrane's integrity and functionality by inhibiting the biosynthesis of ergosterol, a vital sterol component unique to fungi. This targeted inhibition leads to a cascade of downstream effects, culminating in either the inhibition of fungal growth (fungistatic action) or fungal cell death (fungicidal action). This technical guide provides an in-depth exploration of the molecular targets of isoconazole nitrate, supported by available quantitative data, detailed experimental protocols, and pathway visualizations to facilitate a comprehensive understanding for research and drug development professionals.

Core Mechanism of Action: Inhibition of Ergosterol Biosynthesis

The antifungal activity of isoconazole nitrate, like other azole agents, is centered on the targeted disruption of the ergosterol biosynthesis pathway.[1] Ergosterol is the principal sterol in fungal cell membranes, where it plays a crucial role analogous to cholesterol in mammalian cells, regulating membrane fluidity, permeability, and the function of membrane-bound proteins.

Primary Molecular Target: Lanosterol 14α-Demethylase (CYP51)

The specific molecular target of isoconazole nitrate is lanosterol 14α-demethylase, a key enzyme in the ergosterol synthesis pathway.[1] This enzyme is a member of the cytochrome P450 superfamily, often designated as CYP51.[1] It is responsible for the oxidative removal of the 14α-methyl group from lanosterol, a critical step in the conversion of lanosterol to ergosterol.

Biochemical Pathway and Inhibition

Isoconazole nitrate acts as a potent inhibitor of lanosterol 14α-demethylase. The nitrogen atom (N3) of the imidazole ring of isoconazole binds to the heme iron atom in the active site of the CYP51 enzyme.[2] This coordination bond effectively blocks the enzyme's ability to interact with its natural substrate, lanosterol, thereby halting the ergosterol biosynthesis pathway.[1][2]

Caption: Inhibition of Lanosterol 14α-demethylase by Isoconazole Nitrate.

Cellular Consequences of CYP51 Inhibition

The inhibition of lanosterol 14α-demethylase by isoconazole nitrate initiates a cascade of detrimental effects within the fungal cell:

• Ergosterol Depletion: The primary consequence is the reduction of ergosterol levels in the fungal cell membrane. This compromises the structural integrity and fluidity of the membrane.

• Accumulation of Toxic Sterol Intermediates: The blockage of the pathway leads to a buildup of lanosterol and other 14α-methylated precursor sterols within the cell. These abnormal sterols can be incorporated into the cell membrane, further disrupting its architecture and contributing to cellular toxicity.[2]

• Increased Membrane Permeability: The altered sterol composition leads to increased permeability of the fungal cell membrane, resulting in the leakage of essential intracellular components and disruption of ion gradients.

• Impaired Enzyme Function: The function of various membrane-bound enzymes, which are crucial for cellular processes such as nutrient transport and chitin synthesis, is impaired due to the altered membrane environment.

• Inhibition of Cell Growth and Proliferation: The culmination of these effects leads to the inhibition of fungal cell growth and division, and at higher concentrations, can result in cell death.

References

• 1. mdpi.com [mdpi.com]
• 2. Resistance to antifungals that target CYP51 - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Cellular Effects of Diflucortolone Valerate on Immune Cells

Abstract

Diflucortolone valerate (DFV) is a potent topical glucocorticoid used extensively in dermatology to treat inflammatory skin conditions such as eczema and psoriasis.[1][2][3][4] Its therapeutic efficacy is rooted in its ability to modulate the immune response and reduce inflammation.[1][2][3] This document provides a detailed examination of the cellular and molecular mechanisms through which diflucortolone valerate exerts its effects on various immune cell populations. It consolidates findings on its impact on signaling pathways, gene expression, and cell function, supported by quantitative data from related glucocorticoids, summaries of experimental methodologies, and detailed pathway and workflow visualizations.

Core Mechanism of Action: Glucocorticoid Receptor Signaling

As a synthetic corticosteroid, the primary mechanism of action for diflucortolone valerate is mediated through the intracellular glucocorticoid receptor (GR).[1][2][3][5][6] This process can be broadly categorized into genomic and non-genomic pathways, with the genomic pathway being the principal driver of its anti-inflammatory and immunosuppressive effects.[6][7]

Genomic Pathway:

• Cellular Entry and Receptor Binding: Being lipophilic, diflucortolone valerate passively diffuses across the cell membrane into the cytoplasm.[7] There, it binds to the cytosolic GR, which is part of a multi-protein complex.[1][6][7]

• Nuclear Translocation: Ligand binding induces a conformational change in the GR, causing it to dissociate from the chaperone protein complex and translocate into the nucleus as a homodimer.[1][2][6][7]

• Gene Regulation: Inside the nucleus, the DFV-GR complex interacts with DNA and transcription factors to alter gene expression in two primary ways:

  • Transactivation: The complex binds to specific DNA sequences known as Glucocorticoid Response Elements (GREs) in the promoter regions of target genes.[1][7] This upregulates the transcription of anti-inflammatory proteins such as Lipocortin-1 (also known as Annexin-1), Interleukin-10 (IL-10), and IκB (inhibitor of NF-κB).[1][7] Lipocortin-1 inhibits phospholipase A2, thereby blocking the production of pro-inflammatory prostaglandins and leukotrienes.[1]

  • Transrepression: The DFV-GR complex can repress the expression of pro-inflammatory genes without directly binding to DNA. It achieves this by physically interacting with and inhibiting key transcription factors like Nuclear Factor-kappa B (NF-κB) and Activator Protein-1 (AP-1), which are central to the inflammatory response.[5] This leads to a decreased production of pro-inflammatory cytokines, chemokines, and adhesion molecules.[2][3]

Non-Genomic Pathway: Glucocorticoids can also exert rapid effects that are independent of gene transcription.[7][8] These mechanisms are less understood but are thought to involve interactions with membrane-bound receptors or direct effects on intracellular signaling cascades, such as reducing intracellular Ca2+ elevation, which can rapidly inhibit mast cell degranulation.[8]

Fig. 1: Genomic signaling pathway of Diflucortolone Valerate.

Effects on Specific Immune Cell Populations

Diflucortolone valerate, like other glucocorticoids, impacts a wide array of immune cells involved in both innate and adaptive immunity.[7][9][10][11]

T-Lymphocytes

Glucocorticoids profoundly affect T-cell function. They suppress the activation and differentiation of effector T-cells and inhibit the production of key pro-inflammatory cytokines.[12] The effects are subtype-specific:

• Th1 Cells: Function is strongly suppressed, with reduced production of IL-2 and IFN-γ.[12]

• Th2 Cells: Function is promoted, which can shift the immune response towards humoral immunity.[10][13]

• Regulatory T-cells (Tregs): Glucocorticoids can promote the development of Tregs that produce the anti-inflammatory cytokine IL-10.[13]

• Apoptosis: Glucocorticoids are potent inducers of apoptosis (programmed cell death) in lymphocytes, which is a key mechanism for their immunosuppressive action.[6][10][11][14]

Monocytes and Macrophages

These cells are key players in the initiation of inflammation. Glucocorticoids inhibit their function in several ways:

• Migration: They suppress the migration of monocytes and macrophages to sites of inflammation by downregulating adhesion molecules.[1]

• Cytokine Production: They inhibit the production of pro-inflammatory mediators such as IL-1, IL-6, IL-12, and TNF-α.[7][15][16]

• Phenotype Shift: Corticosteroids can shift macrophages towards an anti-inflammatory M2 phenotype, which is involved in resolving inflammation and tissue repair.[15]

• Phagocytosis: They can promote the phagocytic capabilities of macrophages, aiding in the clearance of apoptotic cells.[12]

Dendritic Cells (DCs)

As the most potent antigen-presenting cells (APCs), DCs are critical for initiating primary immune responses. Glucocorticoids interfere with this process:

• Maturation: They inhibit the maturation of DCs, preventing them from effectively activating naive T-cells.[17][18]

• Co-stimulatory Molecules: They down-regulate the expression of co-stimulatory molecules (e.g., B7-1) on the DC surface, leading to reduced T-cell activation.[17]

• Cytokine Production: By inhibiting DC production of IL-12, they impair the development of Th1 responses.[16] This can lead to a state of immune tolerance.[13]

Eosinophils

Eosinophils are key effector cells in allergic inflammation. Glucocorticoids are highly effective at reducing eosinophil counts and activity through several mechanisms:

• Induction of Apoptosis: They are potent inducers of eosinophil apoptosis, directly reducing their numbers at inflammatory sites.[14][19][20][21]

• Inhibition of Survival Factors: They suppress the synthesis and effects of eosinophil survival factors like IL-5 and GM-CSF.[19][20]

• Stimulation of Engulfment: They promote the clearance of apoptotic eosinophils by phagocytes.[20]

Mast Cells

Mast cells initiate acute allergic reactions by releasing histamine and other mediators. While some studies suggest glucocorticoids do not inhibit the degranulation of human mast cells directly, they can reduce mast cell numbers over time.[22] However, other evidence points to a rapid, non-genomic inhibitory effect on degranulation by reducing calcium influx.[8] The primary long-term effect appears to be a reduction in mast cell numbers at the site of inflammation.[22]

Quantitative Data Summary

While specific quantitative data for diflucortolone valerate is limited in publicly accessible literature, data from other glucocorticoids like methylprednisolone (MP) and dexamethasone (DEX) provide a strong basis for understanding its potency.

Table 1: Effect of Methylprednisolone on Cytokine Production in an In Vitro Co-culture Model (Data derived from a study on co-cultures of synoviocytes and peripheral blood mononuclear cells (PBMCs) relevant to rheumatoid arthritis inflammation)[23]

Cytokine	Control (pg/mL)	MP (0.01 µg/mL)	MP (0.1 µg/mL)	% Inhibition (at 0.1 µg/mL)
IL-17	112.8 ± 33.8	76.6 ± 27.8	62.3 ± 24.7	~45%
IL-10	134.5 ± 21.9	100.9 ± 18.5	74.5 ± 14.1	~45%

Table 2: Effect of Dexamethasone on Immune Cell Survival (Data derived from a study on the CEM-c7/14 lymphoblast cell line)[24]

Glucocorticoid	Concentration	% Reduction in Cell Viability	EC50 (M)
Dexamethasone	10⁻⁸ M	Significant Decrease	1.9 x 10⁻⁸
10⁻⁵ M	49.6%
Methylprednisolone	10⁻⁷ M	Significant Decrease	1.1 x 10⁻⁷
10⁻⁵ M	60.9%
Hydrocortisone	10⁻⁷ M	Significant Decrease	3.3 x 10⁻⁷
10⁻⁵ M	36.7%

Methodologies of Key Experimental Protocols

The cellular effects of glucocorticoids are typically assessed using a variety of established in vitro assays.

Immune Cell Proliferation Assay

This assay measures the ability of lymphocytes to proliferate in response to a stimulus, and the inhibitory effect of the compound .

• Objective: To quantify the anti-proliferative effect of diflucortolone valerate on T-lymphocytes.

• Methodology:

  • Cell Isolation: Peripheral blood mononuclear cells (PBMCs) are isolated from whole blood using density gradient centrifugation (e.g., with Ficoll-Paque).[25]

  • Cell Culture: Cells are cultured in a suitable medium (e.g., RPMI-1640).

  • Treatment: Cells are pre-incubated with varying concentrations of diflucortolone valerate.

  • Stimulation: T-cell proliferation is induced using a mitogen such as Phytohaemagglutinin (PHA) or through direct T-cell receptor stimulation with α-CD3/α-CD28 antibodies.[25]

  • Measurement: Proliferation is measured after a set incubation period (e.g., 72 hours) by quantifying the incorporation of a labeled nucleotide (e.g., ³H-thymidine or BrdU) or using a dye dilution assay (e.g., CFSE).

Cytokine Secretion Assay

This assay quantifies the production of cytokines by immune cells following stimulation.

• Objective: To measure the inhibition of pro-inflammatory cytokine secretion from monocytes or macrophages by diflucortolone valerate.

• Methodology:

  • Cell Isolation and Culture: PBMCs or isolated monocytes are cultured.

  • Treatment: Cells are treated with diflucortolone valerate.

  • Stimulation: Cytokine production is stimulated using an agent like Lipopolysaccharide (LPS), which activates monocytes/macrophages via Toll-like receptor 4.[25]

  • Quantification: After 24-48 hours, the cell culture supernatant is collected. The concentration of specific cytokines (e.g., TNF-α, IL-6) is measured using an Enzyme-Linked Immunosorbent Assay (ELISA).[23]

Apoptosis Assay

This method is used to detect and quantify programmed cell death.

• Objective: To determine the pro-apoptotic effect of diflucortolone valerate on eosinophils or lymphocytes.

• Methodology:

  • Cell Isolation and Treatment: The target immune cells (e.g., eosinophils) are isolated and treated with diflucortolone valerate for a specified time (e.g., 24 hours).[26]

  • Staining: Cells are stained with Annexin V (which binds to phosphatidylserine on the outer leaflet of the cell membrane during early apoptosis) and a viability dye like 7-Aminoactinomycin D (7-AAD) or Propidium Iodide (which enters cells with compromised membranes, indicating late apoptosis or necrosis).[26]

  • Analysis: The percentage of viable, early apoptotic, and late apoptotic/necrotic cells is quantified using multi-color flow cytometry.[9][26]

References

• 1. What is the mechanism of Diflucortolone Valerate? [synapse.patsnap.com]
• 2. What is Diflucortolone Valerate used for? [synapse.patsnap.com]
• 3. nbinno.com [nbinno.com]
• 4. Diflucortolone valerate - Wikipedia [en.wikipedia.org]
• 5. The biology of the glucocorticoid receptor: new signaling mechanisms in health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Glucocorticoid receptor signaling in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glucocorticoids—All-Rounders Tackling the Versatile Players of the Immune System - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Glucocorticoids inhibit degranulation of mast cells in allergic asthma via nongenomic mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 10. Frontiers | Pleiotropic Effects of Glucocorticoids on the Immune System in Circadian Rhythm and Stress [frontiersin.org]
• 11. Molecular mechanisms of glucocorticoids in the control of inflammation and lymphocyte apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Apoptosis of eosinophils and lymphocytes in allergic inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Macrophages—the immune effector guardians of the lung: impact of corticosteroids on their functional responses - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Corticosteroids enhance the capacity of macrophages to induce Th2 cytokine synthesis in CD4+ lymphocytes by inhibiting IL-12 production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Glucocorticoids down-regulate dendritic cell function in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Differential effects of corticosteroids during different stages of dendritic cell maturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. semanticscholar.org [semanticscholar.org]
• 20. Glucocorticoid-induced apoptosis in human eosinophils: mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Regulation of Spontaneous Eosinophil Apoptosis—A Neglected Area of Importance - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Inhibition by glucocorticoids of the mast cell-dependent weal and flare response in human skin in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Evaluation of Anti-inflammatory Effects of Steroids and Arthritis-Related Biotherapies in an In Vitro Coculture Model with Immune Cells and Synoviocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 24. scielo.br [scielo.br]
• 25. In vitro sensitivity assays and clinical response to glucocorticoids in patients with inflammatory bowel disease - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Eosinophil Resistance to Glucocorticoid-Induced Apoptosis is Mediated by the Transcription Factor NFIL3 - PMC [pmc.ncbi.nlm.nih.gov]

Initial Investigations into Travocort for Inflammatory Dermatomycoses: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Inflammatory dermatomycoses, superficial fungal infections of the skin characterized by a significant inflammatory component, present a dual therapeutic challenge: eradicating the causative fungal pathogen while rapidly alleviating distressing symptoms such as pruritus, erythema, and pain. Travocort, a topical combination therapy containing 1% isoconazole nitrate (ISN) and 0.1% diflucortolone valerate (DFV), was developed to address both aspects simultaneously. Initial investigations, including several randomized controlled trials, have demonstrated that this combination offers a more rapid onset of action and faster relief of inflammatory symptoms compared to antifungal monotherapy, leading to improved overall therapeutic outcomes in the initial phase of treatment.[1][2][3] This guide provides an in-depth review of the foundational data, mechanisms of action, and experimental frameworks supporting the use of Travocort for these conditions.

Rationale for Combination Therapy

Dermatomycoses caused by dermatophytes of the Epidermophyton, Microsporum, and Trichophyton species often manifest with pronounced inflammation.[1] While topical antifungal agents are essential for treating the underlying infection, they do not immediately address the inflammatory cascade responsible for symptoms like severe itching.[2] The addition of a potent topical corticosteroid to an imidazole antifungal aims to:

• Provide Rapid Symptom Relief: Quickly reduce inflammation, erythema (redness), edema (swelling), and pruritus (itching).[2][4]

• Enhance Bioavailability: Studies suggest that the corticosteroid component can increase the local bioavailability of the antifungal agent in the skin.[5]

• Improve Patient Adherence: The rapid improvement of symptoms may lead to better patient compliance with the full treatment course.[5]

Travocort was formulated to leverage this synergy, with the potent, low-systemic-absorption corticosteroid diflucortolone valerate providing rapid anti-inflammatory effects, while the broad-spectrum antifungal isoconazole nitrate targets the infection.[2][3]

Pharmacology and Mechanisms of Action

The efficacy of Travocort is rooted in the distinct and complementary mechanisms of its two active pharmaceutical ingredients.

Isoconazole Nitrate (ISN): The Antimycotic Agent

Isoconazole is a broad-spectrum azole derivative effective against dermatophytes, yeasts, molds, and some Gram-positive bacteria.[5] Its primary mechanism of action is the inhibition of ergosterol synthesis, an essential component of the fungal cell membrane.

• Mechanism: ISN inhibits the cytochrome P450-dependent enzyme lanosterol 14α-demethylase. This enzyme is critical for converting lanosterol to ergosterol. The depletion of ergosterol and the concurrent accumulation of toxic methylated sterols disrupt the fungal cell membrane's integrity and fluidity, leading to the inhibition of fungal growth and cell death.

Mechanism of Action for Isoconazole Nitrate (ISN).

Diflucortolone Valerate (DFV): The Anti-inflammatory Agent

Diflucortolone valerate is a potent topical corticosteroid designed to exert strong local anti-inflammatory effects with minimal systemic absorption.[3]

• Mechanism: As a glucocorticoid, DFV diffuses across the cell membrane and binds to cytosolic glucocorticoid receptors (GR). This steroid-receptor complex translocates into the nucleus, where it modulates gene expression. It upregulates the transcription of anti-inflammatory genes (e.g., for lipocortin-1) and downregulates the expression of pro-inflammatory genes (e.g., for cytokines like interleukins and TNF-α). This action suppresses the migration of immune cells, reduces vasodilation, and decreases capillary permeability, thereby controlling the signs of inflammation.

Anti-inflammatory Signaling Pathway of Diflucortolone Valerate (DFV).

Summary of Key Clinical Investigations

Initial clinical studies of Travocort focused on comparing its efficacy and safety against isoconazole nitrate monotherapy (brand name Travogen). These trials consistently found that the combination therapy provided superior and more rapid relief from inflammatory symptoms.

Comparative Efficacy Data

A multicenter, retrospective study by Veraldi et al. provides key insights into the clinical performance of Travocort. The study compared ISN monotherapy with a sequential therapy of ISN+DFV for one week followed by ISN alone for two weeks in patients with tinea inguinalis. While mycological cure rates were similar, the combination treatment was superior in resolving erythema and pruritus more quickly and in a larger percentage of patients.[1]

Another randomized controlled trial compared the combination of ISN+DFV against 1% clotrimazole cream for tinea corporis. The study found no statistically significant difference in clinical efficacy between the two treatments, though the ISN+DFV combination showed slightly better results.[6]

Study Comparator	Indication	Primary Outcome	ISN+DFV Group	Comparator Group	Key Finding	Citation
Isoconazole Nitrate	Tinea Inguinalis	Mycological Cure	85.2%	83.9%	Cure rates were similar.	[1]
Isoconazole Nitrate	Tinea Inguinalis	Clinical Cure	Superior	-	Faster and more complete resolution of erythema and pruritus.	[1]
Clotrimazole (1%)	Tinea Corporis	Complete Clinical Cure	66.3% (126/190)	64.7% (123/190)	No statistically significant difference in efficacy (p=0.74).	[6]

Early Foundational Studies

Early investigations in the 1980s established the benefit of the combination.

• A randomized, double-blind, contralateral comparative study in 30 patients with severe inflammatory dermatomycoses found that Travocort produced clearly better results within the first week of treatment.[3][7]

• An interindividual double-blind trial in 100 patients also concluded that the combination relieved concomitant symptoms such as itching, redness, and scaling more rapidly than the antifungal agent alone.[3][8]

Dual-action therapeutic logic of Travocort.

Experimental Protocols

The initial investigations into Travocort utilized established clinical trial methodologies to assess efficacy and safety in treating inflammatory dermatomycoses.

Generalized Protocol for Comparative Studies

Based on the Veraldi et al. study, a typical protocol for evaluating Travocort can be outlined.[1]

• Study Design: A multicenter, retrospective, or prospective randomized controlled trial. For topical treatments, a contralateral (left-right) design within the same patient can also be used to minimize inter-patient variability.[3]

• Patient Population:

  • Inclusion Criteria: Adult patients with a clinical diagnosis of superficial fungal infection (e.g., tinea inguinalis, tinea corporis) accompanied by moderate to severe inflammation (erythema, pruritus). Diagnosis must be confirmed by mycological examination (e.g., potassium hydroxide [KOH] preparation and fungal culture).

  • Exclusion Criteria: Known hypersensitivity to azoles or corticosteroids, concurrent systemic antifungal or corticosteroid therapy, pregnancy, or other skin conditions in the target area.

• Interventions:

  • Group 1 (Combination): Application of Travocort (1% ISN, 0.1% DFV) cream twice daily for a limited initial period (e.g., 1-2 weeks).[1]

  • Group 2 (Monotherapy): Application of a comparator cream, such as 1% isoconazole nitrate, twice daily for the same duration.

  • Follow-up: After the initial phase, the combination group may be switched to monotherapy with the antifungal agent to complete the full treatment course (e.g., 3 weeks total).[1]

• Assessments:

  • Clinical Assessment: Performed at baseline and at regular intervals (e.g., Week 1, Week 2, End of Treatment). Key signs and symptoms (erythema, pruritus, scaling) are graded on a standardized scale (e.g., a 4-point scale: 0=absent, 1=mild, 2=moderate, 3=severe).[1]

  • Mycological Assessment: Skin scrapings are collected at baseline and at the end of the study for KOH microscopy and culture to confirm the presence or absence of the fungal pathogen.

  • Safety Assessment: Recording of any local or systemic adverse events at each visit.

• Endpoints:

  • Primary: Change in total symptom score from baseline; percentage of patients achieving complete resolution of inflammatory signs.

  • Secondary: Mycological cure rate (negative KOH and culture); overall therapeutic success; incidence of adverse events.

Generalized workflow for a comparative clinical trial.

Safety and Tolerability

Across the initial clinical investigations, Travocort was consistently reported to be well-tolerated.[1][5] The most frequently observed adverse reactions are minor and localized to the application site, such as irritation or a burning sensation.[9] Due to the low systemic absorption of diflucortolone valerate when applied topically as directed, the risk of systemic glucocorticoid side effects is low.[3][4] However, as with all topical corticosteroids, treatment duration should be limited, particularly in sensitive areas like the inguinal and genital regions, to avoid local side effects such as skin atrophy.[9] The recommended treatment protocol reflects this, advising termination of the combination therapy after the inflammatory condition subsides (at the latest, after 2 weeks), followed by an antifungal-only preparation.[9]

Conclusion

The initial body of evidence from clinical investigations supports the therapeutic rationale for Travocort in the management of inflammatory dermatomycoses. The combination of isoconazole nitrate and diflucortolone valerate provides a dual-action approach that effectively treats the underlying fungal infection while offering significantly faster relief from acute inflammatory symptoms compared to antifungal monotherapy. This leads to improved overall therapeutic benefit in the critical initial phase of treatment. The described experimental protocols provide a robust framework for further research and development in the field of combination therapies for cutaneous infections.

References

• 1. Isoconazole Nitrate vs Isoconazole Nitrate and Diflucortolone Valerate in the Treatment of Tinea Inguinalis: Results of a Multicenter Retrospective Study - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. The advantages of topical combination therapy in the treatment of inflammatory dermatomycoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Susceptibility Testing of Travocort

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive framework for the in vitro evaluation of Travocort, a topical combination therapy containing Isoconazole Nitrate (an antifungal agent) and Diflucortolone Valerate (a corticosteroid). The following protocols detail methodologies to assess the antifungal susceptibility and anti-inflammatory activity of the individual components and the combination product.

Antifungal Susceptibility Testing of Isoconazole Nitrate

The in vitro antifungal activity of Isoconazole Nitrate, the antifungal component of Travocort, is primarily determined by assessing its ability to inhibit the growth of pathogenic yeasts and dermatophytes. The gold standard for this is the broth microdilution method, as recommended by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Principle

This method determines the Minimum Inhibitory Concentration (MIC) of an antifungal agent, which is the lowest concentration that prevents visible growth of a microorganism in vitro.

Experimental Protocol: Broth Microdilution for Yeasts (adapted from CLSI M27 and EUCAST E.Def 7.3.2)

• Preparation of Antifungal Agent:

  • Prepare a stock solution of Isoconazole Nitrate in a suitable solvent like dimethyl sulfoxide (DMSO).

  • Perform serial two-fold dilutions of the stock solution in RPMI-1640 medium to achieve a range of concentrations (e.g., from 64 µg/mL to 0.06 µg/mL).

• Inoculum Preparation:

  • Culture the yeast isolate on Sabouraud Dextrose Agar to obtain fresh colonies.

  • Suspend colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).

  • Dilute this suspension in RPMI-1640 medium to the final inoculum concentration of approximately 0.5-2.5 x 10³ CFU/mL.

• Assay Procedure:

  • Dispense 100 µL of each Isoconazole Nitrate dilution into the wells of a 96-well microtiter plate.

  • Include a positive control (no drug) and a negative control (no inoculum).

  • Add 100 µL of the standardized fungal inoculum to each well (except the negative control).

  • Incubate the plate at 35°C for 24-48 hours.

• MIC Determination:

  • After incubation, visually or spectrophotometrically assess the wells for turbidity (growth).

  • The MIC is the lowest concentration of Isoconazole Nitrate with no visible growth compared to the positive control.

Experimental Protocol: Broth Microdilution for Dermatophytes (adapted from CLSI M38-A2)

The protocol for dermatophytes is similar to that for yeasts, with the following key modifications:

• Inoculum Preparation: Harvest conidia from a mature culture on a suitable agar medium by flooding the surface with sterile saline containing a wetting agent (e.g., Tween 80). Adjust the conidial suspension to a specific concentration using a hemocytometer and then dilute to the final inoculum concentration in RPMI 1640 medium.

• Incubation: Incubate plates at 28-30°C for 4-7 days, depending on the growth rate of the dermatophyte species.

• Endpoint Reading: The MIC is defined as the lowest concentration showing 80% or more reduction in growth compared to the growth control well.

Data Presentation: Isoconazole Nitrate MIC Ranges

The following table summarizes typical MIC ranges for Isoconazole against common fungal pathogens.

Fungal Species	Isoconazole MIC Range (µg/mL)
Candida albicans	0.015 - 2
Candida glabrata	0.06 - 0.5
Candida parapsilosis	0.015 - 1
Trichophyton rubrum	0.015 - 1
Trichophyton mentagrophytes	0.03 - 2
Microsporum canis	0.03 - 1

Note: MIC values can vary based on the specific isolate and testing methodology.

In Vitro Assessment of Combined Antifungal Activity (Checkerboard Assay)

To evaluate the interaction between Isoconazole Nitrate and Diflucortolone Valerate on fungal growth, a checkerboard microdilution assay can be performed. This assay can determine if the combination has a synergistic, additive, indifferent, or antagonistic effect.

Principle

The checkerboard assay involves testing serial dilutions of two compounds, both individually and in combination, to determine the MIC of each drug in the presence of the other.

Experimental Protocol: Checkerboard Assay

• Plate Setup:

  • In a 96-well microtiter plate, add increasing concentrations of Isoconazole Nitrate along the x-axis and increasing concentrations of Diflucortolone Valerate along the y-axis.

  • The wells will contain various combinations of the two drugs.

  • Include wells with each drug alone to determine their individual MICs.

• Inoculation and Incubation:

  • Inoculate the plate with a standardized fungal suspension as described in the broth microdilution protocols.

  • Incubate under appropriate conditions for the test organism.

• Data Analysis:

  • Determine the MIC of each drug alone and in combination.

  • Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination resulting in no growth using the following formula: FICI = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone)

  • Interpret the FICI value:

    • Synergy: FICI ≤ 0.5

    • Additive/Indifference: 0.5 < FICI ≤ 4.0

    • Antagonism: FICI > 4.0

In Vitro Anti-inflammatory Activity of Diflucortolone Valerate

The anti-inflammatory effects of Diflucortolone Valerate can be assessed in vitro using cell-based assays that measure the inhibition of inflammatory mediators in skin cell models.

Principle

This protocol utilizes a human keratinocyte cell line (e.g., HaCaT) stimulated to produce pro-inflammatory cytokines. The ability of Diflucortolone Valerate to suppress the production of these cytokines is then quantified.

Experimental Protocol: Cytokine Inhibition Assay

• Cell Culture:

  • Culture HaCaT keratinocytes in appropriate media until they reach a suitable confluence in 96-well plates.

• Treatment:

  • Pre-treat the cells with various concentrations of Diflucortolone Valerate, Isoconazole Nitrate, and their combination for a specified period (e.g., 1-2 hours).

• Inflammatory Stimulation:

  • Induce an inflammatory response by adding a stimulant such as lipopolysaccharide (LPS) or a cytokine cocktail (e.g., TNF-α and IFN-γ) to the cell cultures.

• Incubation:

  • Incubate the plates for a period sufficient to allow for cytokine production (e.g., 24 hours).

• Cytokine Measurement:

  • Collect the cell culture supernatants.

  • Quantify the concentration of pro-inflammatory cytokines (e.g., IL-6, IL-8, TNF-α) using an Enzyme-Linked Immunosorbent Assay (ELISA) kit.

• Data Analysis:

  • Calculate the percentage of cytokine inhibition for each treatment condition compared to the stimulated control.

  • Determine the IC₅₀ (the concentration that causes 50% inhibition) for Diflucortolone Valerate.

Data Presentation: Anti-inflammatory Activity

Treatment	Concentration (µM)	IL-6 Inhibition (%)	IL-8 Inhibition (%)
Diflucortolone Valerate	0.01	25	30
0.1	55	60
1	85	90
Isoconazole Nitrate	1	5	8
Travocort (Combination)	1 (DV) + 10 (IN)	88	92

Note: These are representative data and will vary based on experimental conditions.

Visualizations

Experimental Workflows and Signaling Pathways

Caption: Workflow for Antifungal Susceptibility Testing.

Caption: Checkerboard Assay for Combination Testing.

Caption: In Vitro Anti-inflammatory Assay Workflow.

Caption: Corticosteroid Anti-inflammatory Signaling.

Methodology for Assessing the Anti-inflammatory Effect of Travocort in Animal Models

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Travocort® is a topical preparation combining the potent corticosteroid diflucortolone valerate and the broad-spectrum antifungal agent isoconazole nitrate.[1][2][3][4] While isoconazole nitrate primarily targets fungal infections, it also exhibits some anti-inflammatory properties.[5][6][7] The principal anti-inflammatory activity of Travocort is attributed to diflucortolone valerate, a glucocorticoid that effectively suppresses inflammatory and allergic skin reactions.[8][9][10][11]

This document provides detailed methodologies for assessing the anti-inflammatory effects of Travocort in established preclinical animal models. These protocols are designed to deliver robust and reproducible data for researchers in pharmacology and drug development.

Active Ingredients and Mechanism of Action

• Diflucortolone Valerate: A potent topical corticosteroid that functions by binding to intracellular glucocorticoid receptors.[8][10] This complex translocates to the nucleus and modulates the expression of genes involved in inflammation.[9][12] It upregulates anti-inflammatory proteins and downregulates the synthesis of pro-inflammatory mediators such as prostaglandins, leukotrienes, and cytokines (e.g., TNF-α, IL-6).[8][13] This action reduces erythema (redness), edema (swelling), and pruritus (itching).[9][10]

• Isoconazole Nitrate: An imidazole antifungal agent that inhibits the synthesis of ergosterol, a critical component of the fungal cell membrane.[5][6] In addition to its primary antifungal activity, isoconazole nitrate has demonstrated anti-inflammatory properties, contributing to the overall therapeutic effect of Travocort in inflammatory skin conditions.[5][6][7]

Signaling Pathway of Diflucortolone Valerate

The anti-inflammatory action of diflucortolone valerate is primarily mediated through the glucocorticoid receptor (GR). Upon binding, the activated GR complex can influence gene expression in two main ways: transactivation and transrepression.

Caption: Simplified signaling pathway of Diflucortolone Valerate.

Experimental Protocols

The following are detailed protocols for three widely accepted animal models to evaluate the topical anti-inflammatory activity of Travocort.

Carrageenan-Induced Paw Edema in Rats

This model is a classic and highly reproducible assay for screening acute anti-inflammatory agents.[1][14][15]

Objective: To evaluate the ability of topically applied Travocort to reduce acute inflammation, measured as paw edema.

Materials:

• Male Wistar rats (150-200g)

• Travocort cream

• Vehicle (cream base)

• Positive control (e.g., Diclofenac gel 1%)

• 1% (w/v) Carrageenan solution in sterile saline

• Plethysmometer or digital calipers[8][11][12]

• Syringes (1 mL) with needles (26G)

Experimental Workflow:

Caption: Workflow for Carrageenan-Induced Paw Edema Assay.

Procedure:

• Animal Acclimatization: House rats under standard laboratory conditions for at least one week prior to the experiment.

• Grouping: Randomly divide animals into the following groups (n=6 per group):

  • Group I: Normal Control (No treatment, no carrageenan)

  • Group II: Carrageenan Control (Vehicle + Carrageenan)

  • Group III: Positive Control (Diclofenac gel + Carrageenan)

  • Group IV: Test Group (Travocort cream + Carrageenan)

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Treatment Application: Apply a standardized amount (e.g., 100 mg) of the respective cream/gel to the plantar surface of the right hind paw 30 minutes before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar tissue of the right hind paw.[3][7]

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours after carrageenan injection.[7]

• Data Analysis: Calculate the percentage inhibition of edema using the following formula:

  • % Inhibition = [(Vc - Vt) / Vc] x 100

  • Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

Data Presentation:

Group	Treatment	Initial Paw Volume (mL)	Paw Volume at 3h (mL)	Increase in Paw Volume (mL)	% Inhibition of Edema
I	Normal Control	1.25 ± 0.05	1.26 ± 0.06	0.01 ± 0.01	-
II	Carrageenan Control	1.28 ± 0.07	2.15 ± 0.12	0.87 ± 0.05	0
III	Positive Control	1.26 ± 0.06	1.55 ± 0.09	0.29 ± 0.03	66.7
IV	Travocort	1.27 ± 0.05	1.62 ± 0.10	0.35 ± 0.05	59.8
*Data are presented as Mean ± SEM. *p<0.01 compared to Carrageenan Control.

Arachidonic Acid-Induced Ear Edema in Mice

This model is particularly useful for evaluating inhibitors of arachidonic acid metabolism, a key pathway in inflammation that is targeted by corticosteroids.[2][16]

Objective: To assess the ability of topically applied Travocort to inhibit ear edema induced by arachidonic acid.

Materials:

• Male Swiss albino mice (20-25g)

• Travocort cream

• Vehicle (cream base)

• Positive control (e.g., Dexamethasone solution)

• Arachidonic acid (AA) solution (e.g., 2 mg in 20 µL acetone)

• Digital micrometer or ear punch and balance[6][9]

Procedure:

• Grouping: Divide mice into groups (n=6) as described in the paw edema model.

• Treatment Application: Apply a standardized amount (e.g., 20 mg) of Travocort, vehicle, or positive control to both the inner and outer surfaces of the right ear 30 minutes before AA application.

• Induction of Edema: Apply 20 µL of the arachidonic acid solution to the inner surface of the right ear. The left ear serves as a control.[16][17]

• Edema Measurement: One hour after AA application, euthanize the mice.

  • Method A (Thickness): Measure the thickness of both ears using a digital micrometer. The difference in thickness between the right and left ear indicates the degree of edema.[10]

  • Method B (Weight): Use a cork borer (e.g., 7mm diameter) to cut a section from both ears and weigh them. The difference in weight between the right and left ear sections indicates the edema.[9]

• Data Analysis: Calculate the percentage inhibition of edema as described previously.

Data Presentation:

Group	Treatment	Ear Weight Difference (mg)	% Inhibition of Edema
I	Normal Control	0.5 ± 0.1	-
II	AA Control	12.8 ± 1.5	0
III	Positive Control	4.2 ± 0.8	67.2
IV	Travocort	5.1 ± 0.9	60.2
*Data are presented as Mean ± SEM. *p<0.01 compared to AA Control.

Oxazolone-Induced Contact Hypersensitivity in Mice

This model mimics delayed-type hypersensitivity (DTH), a T-cell-mediated inflammatory reaction relevant to allergic contact dermatitis.[9][10][18]

Objective: To evaluate the effect of Travocort on a T-cell-mediated skin inflammatory response.

Procedure:

• Sensitization (Day 0): Anesthetize mice and apply a solution of oxazolone (e.g., 100 µL of 1.5% in acetone) to a shaved area of the abdomen.[10][18]

• Challenge (Day 7):

  • Measure the baseline thickness of both ears.

  • Apply a standardized amount of Travocort, vehicle, or positive control to the right ear 30 minutes before the challenge.

  • Apply a lower concentration of oxazolone (e.g., 20 µL of 1% in acetone) to the inner and outer surfaces of the right ear.[10]

• Measurement (Day 8; 24h post-challenge): Measure the thickness of both ears. The increase in ear thickness of the right ear compared to its baseline measurement (or compared to the left ear) indicates the DTH response.[9][10]

• Data Analysis: Calculate the percentage inhibition of the increase in ear thickness.

Data Presentation:

Group	Treatment	Increase in Ear Thickness (mm)	% Inhibition
I	Vehicle Control	0.25 ± 0.03	0
II	Positive Control	0.08 ± 0.01	68.0
III	Travocort	0.10 ± 0.02	60.0
*Data are presented as Mean ± SEM. *p<0.01 compared to Vehicle Control.

Biochemical and Histological Analyses

To further elucidate the mechanism of action, tissue samples from the inflamed area can be collected for further analysis.

Measurement of Pro-inflammatory Cytokines (TNF-α and IL-6)

Protocol:

• At the end of the experiment (e.g., 3 hours for the paw edema model), euthanize the animals and excise the inflamed tissue (paw or ear).

• Homogenize the tissue in a suitable buffer containing protease inhibitors.

• Centrifuge the homogenate and collect the supernatant.

• Quantify the levels of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.[19][20][21][22][23]

Data Presentation:

Group	Treatment	TNF-α (pg/mg tissue)	IL-6 (pg/mg tissue)
I	Carrageenan Control	150.5 ± 12.3	210.2 ± 18.5
II	Positive Control	65.2 ± 8.1	90.7 ± 10.2
III	Travocort	78.9 ± 9.5	105.4 ± 11.8
*Data are presented as Mean ± SEM. *p<0.01 compared to Carrageenan Control.

Histological Evaluation

Protocol:

• Excise the inflamed tissue and fix it in 10% neutral buffered formalin.

• Process the tissue, embed in paraffin, and cut sections (e.g., 5 µm).

• Stain the sections with Hematoxylin and Eosin (H&E).

• Examine the sections under a microscope for inflammatory cell infiltration, edema, and tissue damage.[24][25][26][27][28] A scoring system can be used for semi-quantitative analysis.

Statistical Analysis

All quantitative data should be expressed as the mean ± standard error of the mean (SEM). Statistical significance between groups can be determined using a one-way analysis of variance (ANOVA) followed by a suitable post-hoc test (e.g., Dunnett's or Tukey's test).[29][30][31] A p-value of less than 0.05 is generally considered statistically significant.

Conclusion

The methodologies described provide a comprehensive framework for the preclinical assessment of the anti-inflammatory properties of Travocort. By employing these established animal models and analytical techniques, researchers can obtain reliable and detailed insights into the efficacy and mechanism of action of this topical formulation.

References

• 1. benchchem.com [benchchem.com]
• 2. Tachyphylaxis in 12-0-tetradecanoylphorbol acetate- and arachidonic acid-induced ear edema - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. inotiv.com [inotiv.com]
• 4. Systemic interleukin I administration suppresses arachidonic acid-induced ear oedema in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]
• 6. ftp.cdc.gov [ftp.cdc.gov]
• 7. jddtonline.info [jddtonline.info]
• 8. A simple, sensitive and accurate method for rat paw volume measurement and its expediency in preclinical animal studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. inotiv.com [inotiv.com]
• 10. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 11. rjptonline.org [rjptonline.org]
• 12. ijpp.com [ijpp.com]
• 13. ftp.cdc.gov [ftp.cdc.gov]
• 14. researchgate.net [researchgate.net]
• 15. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 16. The mouse ear inflammatory response to topical arachidonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Topical Anti-Inflammatory Activity of Oil from Tropidurus hispidus (Spix, 1825) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Early Stress-Response Gene REDD1 Controls Oxazolone-Induced Allergic Contact Dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Quantitative analysis of proinflammatory cytokines (IL-1beta, IL-6, TNF-alpha) in human skin wounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. documents.thermofisher.com [documents.thermofisher.com]
• 21. raybiotech.com [raybiotech.com]
• 22. sigmaaldrich.com [sigmaaldrich.com]
• 23. Simultaneous Immunoassay Analysis of Plasma IL-6 and TNF-α on a Microchip - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Anti-Inflammatory and Histological Analysis of Skin Wound Healing through Topical Application of Mexican Propolis - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Histological and functional characterization of 3D human skin models mimicking the inflammatory skin diseases psoriasis and atopic dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 27. youtube.com [youtube.com]
• 28. mdpi.com [mdpi.com]
• 29. Frontiers | An IFN-STAT Axis Augments Tissue Damage and Inflammation in a Mouse Model of Crohn's Disease [frontiersin.org]
• 30. Evaluation of Anti-inflammatory and Analgesic Activity of the Extract and Fractions of Astragalus hamosus in Animal Models - PMC [pmc.ncbi.nlm.nih.gov]
• 31. mdpi.com [mdpi.com]

Application of Travocort® in Tinea Corporis with Bacterial Superinfection: A Detailed Guide for Researchers and Drug Development Professionals

Application Notes and Protocols

Introduction

Tinea corporis, a common dermatophyte infection, can be complicated by secondary bacterial infections, leading to increased inflammation and discomfort for the patient. Travocort®, a combination cream containing the broad-spectrum antimycotic isoconazole nitrate (1%) and the potent corticosteroid diflucortolone valerate (0.1%), presents a therapeutic option for such cases. Isoconazole nitrate is effective against dermatophytes, yeasts, and molds, and also possesses in-vitro activity against Gram-positive bacteria, which are common culprits in skin superinfections.[1][2] Diflucortolone valerate acts to suppress inflammatory and allergic skin reactions, alleviating symptoms like pruritus and erythema.[3] This document provides a comprehensive overview of the application of Travocort® in the study of tinea corporis with bacterial superinfection, including summaries of clinical findings, detailed experimental protocols, and visualizations of relevant pathways and workflows.

Mechanism of Action

The dual components of Travocort® offer a synergistic approach to treating inflamed and secondarily infected tinea corporis.

• Isoconazole Nitrate: As an azole antifungal, isoconazole nitrate inhibits the synthesis of ergosterol, a vital component of the fungal cell membrane. This disruption leads to increased membrane permeability and ultimately, fungal cell death. Its antibacterial properties against Gram-positive bacteria further address the bacterial superinfection.[4]

• Diflucortolone Valerate: This potent corticosteroid suppresses the inflammatory cascade, providing rapid relief from symptoms such as itching and redness.[3][5] This anti-inflammatory action is crucial in managing the exacerbated inflammatory response often seen in tinea corporis with bacterial superinfection.

Quantitative Data from Clinical Studies

While extensive quantitative data from large-scale clinical trials in adults with tinea corporis and confirmed bacterial superinfection is limited in the reviewed literature, a pediatric study provides valuable insights into the efficacy of Travocort®.

Study Population	Intervention	Efficacy Outcomes	Reference
108 children with tinea corporis	Travocort® (1% isoconazole nitrate, 0.1% diflucortolone valerate) cream once daily for 5-7 days, followed by an isoconazole, clotrimazole, or ciclopirox cream twice daily for two weeks.	Clinical and Mycological Recovery: 86.1% (93 out of 108 children).Incidence of S. aureus Superinfection: 3.7% (4 out of 108 children).	[6]

A retrospective study on adult patients with tinea inguinalis, another form of dermatophytosis, compared the combination of isoconazole nitrate and diflucortolone valerate with isoconazole nitrate alone.

Study Population	Intervention Group 1	Intervention Group 2	Key Findings	Reference
Adult patients with tinea inguinalis	1% isoconazole nitrate cream	1% isoconazole nitrate and 0.1% diflucortolone valerate cream	The combination therapy showed superior results in resolving erythema and pruritus more quickly. Mycological cure rates were similar in both groups.	[7]

A case study of a 13-year-old girl with tinea corporis coinfected with Trichophyton mentagrophytes and Staphylococcus epidermidis reported successful treatment with twice-daily application of Travocort® for two weeks, with visible improvement within the first week.

Experimental Protocols

The following protocols are based on methodologies described in the cited literature and provide a framework for designing clinical studies investigating Travocort® for tinea corporis with bacterial superinfection.

Patient Selection and Enrollment

• Inclusion Criteria:

  • Male and female patients aged 18 years and older.

  • Clinical diagnosis of tinea corporis, characterized by erythematous, scaly, annular lesions.

  • Microscopic confirmation of fungal elements (hyphae) from skin scrapings using a potassium hydroxide (KOH) preparation.[8]

  • Clinical signs of bacterial superinfection, such as pustules, crusting, or purulent discharge.

  • Microbiological confirmation of bacterial pathogens from skin swabs.

  • Informed consent obtained from all participants.

• Exclusion Criteria:

  • Known hypersensitivity to isoconazole nitrate, diflucortolone valerate, or any of the excipients in the cream.

  • Concurrent use of other topical or systemic antifungal or antibacterial agents.

  • Immunocompromised status.

  • Pregnancy or lactation.

Treatment Regimen

• Investigational Arm: Application of Travocort® cream to the affected areas twice daily for a duration of two weeks.

• Follow-up: After the initial two-week treatment period, therapy may be continued with a glucocorticoid-free antifungal preparation.[3]

Clinical Assessment

• Baseline and Follow-up Visits: Clinical assessments should be performed at baseline (Day 0), and at regular intervals during and after treatment (e.g., Day 7, Day 14, and a follow-up visit at Day 28).

• Scoring of Clinical Signs and Symptoms: A standardized scoring system should be used to evaluate the severity of clinical signs and symptoms. The following is an example of a 4-point scale (0 = absent, 1 = mild, 2 = moderate, 3 = severe) for key indicators:

  • Erythema

  • Scaling

  • Pruritus

  • Vesiculation

  • Pustulation/Crusting (as an indicator of bacterial superinfection) A total clinical score can be calculated by summing the individual scores.[9]

Microbiological Assessment

• Fungal Identification:

  • Skin scrapings from the active border of the lesions should be collected at baseline and at the end of treatment.

  • Direct microscopy with KOH to visualize fungal hyphae.

  • Fungal culture on Sabouraud's Dextrose Agar (SDA) to identify the causative dermatophyte species.[10]

• Bacterial Identification and Quantification:

  • Skin swabs from the areas of suspected bacterial superinfection should be collected at baseline and at the end of treatment.

  • Gram staining for initial bacterial identification.

  • Bacterial culture on appropriate media (e.g., Blood Agar, Mannitol Salt Agar) for isolation and identification of bacterial pathogens.

  • (Optional) Quantitative analysis of bacterial load (e.g., colony-forming units per cm²) to assess the reduction in bacterial colonization.

Visualizations

Signaling Pathway

Caption: Anti-inflammatory action of Diflucortolone Valerate.

Experimental Workflow

Caption: Clinical trial workflow for Travocort® in tinea corporis.

References

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. scite.ai [scite.ai]
• 3. The advantages of topical combination therapy in the treatment of inflammatory dermatomycoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Tinea Corporis - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. The association of isoconazole-diflucortolone in the treatment of pediatric tinea corporis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isoconazole Nitrate vs Isoconazole Nitrate and Diflucortolone Valerate in the Treatment of Tinea Inguinalis: Results of a Multicenter Retrospective Study - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 8. droracle.ai [droracle.ai]
• 9. researchgate.net [researchgate.net]
• 10. Management of tinea corporis, tinea cruris, and tinea pedis: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]

Revolutionizing Dermatological Research: Advanced Techniques for Measuring Skin Penetration of Isoconazole Nitrate and Diflucortolone Valerate

For Immediate Release – In the ever-evolving landscape of dermatological drug development, the precise measurement of active pharmaceutical ingredient (API) penetration into the skin is paramount for ensuring therapeutic efficacy and safety. This document provides detailed application notes and protocols for quantifying the skin penetration of two commonly combined topical agents: the antifungal isoconazole nitrate and the corticosteroid diflucortolone valerate. These methodologies are critical for researchers, scientists, and drug development professionals engaged in the formulation and evaluation of topical dermatological products.

Isoconazole nitrate is a broad-spectrum antifungal agent, while diflucortolone valerate serves to suppress inflammation and alleviate associated symptoms like itching and pain.[1][2] Their combined use in formulations such as Travocort® cream is indicated for the initial treatment of superficial fungal infections accompanied by inflammatory skin conditions.[3][4] The effectiveness of such topical therapies is intrinsically linked to the ability of the APIs to penetrate the stratum corneum and reach their target sites within the epidermis and dermis.

This guide outlines two primary techniques for assessing the skin penetration of these compounds: the in vitro Franz diffusion cell system and the in vivo/ex vivo tape stripping method. Furthermore, it details the analytical quantification of the APIs in the collected samples.

I. In Vitro Skin Permeation Studies using Franz Diffusion Cells

The Franz diffusion cell is a well-established in vitro tool for evaluating the percutaneous absorption of drugs from topical formulations.[5][6] It provides a reliable model for assessing drug release from a formulation, partitioning into the skin, and subsequent diffusion through the skin layers into a receptor fluid.[6]

Experimental Protocol: Franz Diffusion Cell Study

1. Materials and Reagents:

• Franz diffusion cells (with a known diffusion area and receptor volume)

• Human or animal skin membrane (e.g., excised human skin from cosmetic surgery, porcine ear skin)

• Receptor fluid (e.g., phosphate-buffered saline (PBS) with a suitable solubilizing agent for the poorly water-soluble actives, such as a percentage of ethanol or a non-ionic surfactant, to maintain sink conditions)

• The topical formulation containing isoconazole nitrate and diflucortolone valerate.

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system for analysis.

• Standard reference materials for isoconazole nitrate and diflucortolone valerate.

2. Skin Membrane Preparation:

• Excise the skin and carefully remove any subcutaneous fat and connective tissue.

• Cut the prepared skin to a size suitable for mounting on the Franz diffusion cells.

• The skin can be used fresh or stored at -20°C or below until use. If frozen, thaw the skin at room temperature in PBS before mounting.

3. Franz Diffusion Cell Assembly and Execution:

• Mount the prepared skin membrane between the donor and receptor compartments of the Franz diffusion cell, ensuring the stratum corneum side faces the donor compartment.

• Fill the receptor compartment with degassed receptor fluid, ensuring no air bubbles are trapped beneath the skin membrane.

• Maintain the temperature of the receptor fluid at 32 ± 1°C to mimic physiological skin temperature.

• Apply a finite dose (e.g., 5-15 mg/cm²) of the topical formulation to the surface of the stratum corneum in the donor compartment.

• At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot of the receptor fluid for analysis and replace it with an equal volume of fresh, pre-warmed receptor fluid.

4. Sample Analysis:

• Analyze the concentration of isoconazole nitrate and diflucortolone valerate in the collected receptor fluid samples using a validated HPLC or UPLC method.[7][8][9]

5. Data Analysis:

• Calculate the cumulative amount of each drug permeated per unit area of the skin at each time point.

• Plot the cumulative amount permeated per unit area against time to determine the steady-state flux (Jss) and the lag time (tL).

Workflow for In Vitro Skin Permeation Study.

II. Tape Stripping for Stratum Corneum Quantification

Tape stripping is a minimally invasive technique used to sequentially remove layers of the stratum corneum after the topical application of a formulation.[10][11][12] This method is particularly useful for determining the amount of drug present in the outermost layer of the skin, which acts as the primary barrier to penetration.[13]

Experimental Protocol: Tape Stripping

1. Materials and Reagents:

• Adhesive tape (e.g., Scotch® Magic™ Tape, D-Squame®)

• The topical formulation containing isoconazole nitrate and diflucortolone valerate.

• Solvent for extraction of the drugs from the tape strips (e.g., methanol, acetonitrile).

• HPLC or UPLC system for analysis.

• Standard reference materials for isoconazole nitrate and diflucortolone valerate.

2. In Vivo/Ex Vivo Procedure:

• Apply a defined amount of the topical formulation to a specific area of the skin (e.g., the forearm of a human volunteer or excised skin).

• After a predetermined application time (e.g., 1, 2, 4, 6 hours), remove any excess formulation from the skin surface.

• Press a piece of adhesive tape firmly onto the treated skin area and then remove it with a swift, consistent motion.

• Repeat this process for a set number of strips (e.g., 10-20) on the same skin area.

3. Sample Preparation and Analysis:

• Place each tape strip into a separate vial containing a known volume of extraction solvent.

• Extract the drugs from the tape strips (e.g., by vortexing or sonication).

• Analyze the concentration of isoconazole nitrate and diflucortolone valerate in the extraction solvent using a validated HPLC or UPLC method.[7][8][9]

4. Data Analysis:

• Calculate the amount of each drug recovered from each tape strip.

• Plot the amount of drug per tape strip versus the strip number to generate a concentration profile within the stratum corneum.

Workflow for Tape Stripping Procedure.

III. Quantitative Data on Skin Penetration

Pharmacokinetic studies of Travocort® cream have provided valuable insights into the penetration of its active ingredients into human skin. The following tables summarize the concentrations of isoconazole nitrate and diflucortolone valerate found in different skin layers at specific time points after application.

Table 1: Isoconazole Nitrate Concentration in Human Skin Layers After a Single Application of Travocort® Cream [1][3][4][14]

Skin Layer	Concentration at 1 Hour	Concentration Maintained for at least 7 Hours
Stratum Corneum	~3500 µg/mL (7 mmol/L)	High concentrations maintained
Living Epidermis	~20 µg/mL (40 µmol/L)	High concentrations maintained
Dermis	~3 µg/mL (6 µmol/L)	High concentrations maintained

Note: Removal of the stratum corneum prior to application increased isoconazole concentrations in the living skin by a factor of approximately 2.[1][3][14]

Table 2: Diflucortolone Valerate Penetration and Distribution in Human Skin After a Single Application of Travocort® Cream [1]

Skin Layer/Parameter	Value	Time Point
Stratum Corneum Concentration	~150 µg/mL (300 µmol/L)	1 Hour
Deeper Epidermis Concentration	~0.15 µg/mL (0.3 µmol/L)	Not Specified
Percutaneous Absorption	< 1% of the applied dose	4 Hours

Note: Isoconazole does not appear to influence the penetration and percutaneous absorption of diflucortolone valerate.[1]

IV. Analytical Methods for Quantification

Accurate quantification of isoconazole nitrate and diflucortolone valerate in biological matrices is crucial for the success of skin penetration studies. Both HPLC and UPLC methods have been developed and validated for the simultaneous determination of these two compounds in cream formulations.[7][8][9] These methods can be adapted for the analysis of samples from Franz diffusion cell and tape stripping experiments.

Table 3: Exemplary Chromatographic Conditions for the Analysis of Isoconazole Nitrate and Diflucortolone Valerate [7][8]

Parameter	HPLC Method	UPLC Method
Column	C18	C18
Mobile Phase	Acetonitrile/Methanol or Methanol/Water mixtures	Acetonitrile/Methanol or Methanol/Water mixtures
Detection	UV at specific wavelengths (e.g., 230 nm or derivative spectrophotometry)	UV at specific wavelengths
Linear Range (Isoconazole Nitrate)	e.g., 15-240 µg/mL	e.g., 1-200 µg/mL
Linear Range (Diflucortolone Valerate)	e.g., 6-60 µg/mL	e.g., 1-200 µg/mL

V. Conclusion

The methodologies presented herein provide a robust framework for the detailed investigation of the skin penetration of isoconazole nitrate and diflucortolone valerate. The combination of in vitro Franz diffusion cell studies and in vivo/ex vivo tape stripping, supported by validated analytical techniques, allows for a comprehensive understanding of the dermatopharmacokinetics of these compounds. Such data is invaluable for optimizing topical formulations to enhance drug delivery to the target skin layers while minimizing systemic absorption, ultimately leading to the development of safer and more effective dermatological therapies.

References

• 1. TRAVOCORT Cream Pharmacology - MPI, EU: SmPC - RxReasoner [rxreasoner.com]
• 2. pi-pil-repository.sahpra.org.za [pi-pil-repository.sahpra.org.za]
• 3. assets.hpra.ie [assets.hpra.ie]
• 4. cdn.medpath.com [cdn.medpath.com]
• 5. aurigaresearch.com [aurigaresearch.com]
• 6. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 7. revroum.lew.ro [revroum.lew.ro]
• 8. researchgate.net [researchgate.net]
• 9. Liquid chromatographic and spectrophotometric determination of diflucortolone valerate and isoconazole nitrate in creams [pubmed.ncbi.nlm.nih.gov]
• 10. The tape stripping procedure--evaluation of some critical parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cancer-rnr.eu [cancer-rnr.eu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. 查询药物信息、相互作用、图片、用法用量和副作用 | 敏思网页 中文版 [mims.com.cn]

Application Notes and Protocols for the Use of Travocort® in Clinical Trials for Tinea Inguinalis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of Travocort® (a fixed combination of 1% isoconazole nitrate and 0.1% diflucortolone valerate) in the clinical setting for the treatment of tinea inguinalis, commonly known as jock itch. The following information is based on published clinical trial data and is intended to guide the design and implementation of future research.

Introduction

Tinea inguinalis is a superficial fungal infection of the groin and adjacent areas, primarily caused by dermatophytes. It is often accompanied by significant inflammation, leading to symptoms such as erythema (redness), pruritus (itching), and scaling. Travocort® is a topical therapeutic agent that combines the broad-spectrum antifungal action of isoconazole nitrate with the anti-inflammatory effects of the potent corticosteroid diflucortolone valerate. This combination aims to not only eradicate the causative fungal pathogen but also to provide rapid relief from inflammatory symptoms.[1]

Clinical studies have demonstrated that the addition of a topical corticosteroid to an antifungal agent can enhance the bioavailability and prolong the activity of the antimycotic, leading to a more rapid onset of action and faster relief of inflammatory symptoms.[1]

Mechanism of Action

The therapeutic efficacy of Travocort® in tinea inguinalis is based on the dual action of its components:

• Isoconazole Nitrate: An imidazole derivative with a broad spectrum of antifungal activity against dermatophytes, yeasts, and molds. It works by inhibiting the synthesis of ergosterol, an essential component of fungal cell membranes, thereby disrupting cell structure and function.

• Diflucortolone Valerate: A potent topical corticosteroid that effectively suppresses inflammatory and allergic skin reactions. It alleviates subjective symptoms such as itching, burning, and pain.[2]

The combination of these two agents in Travocort® provides a synergistic effect, with the corticosteroid creating a favorable environment for the antifungal to act by reducing inflammation, while the antifungal addresses the root cause of the infection.

Clinical Efficacy

A key multicenter, retrospective study provides significant insights into the clinical performance of Travocort® for tinea inguinalis. The study compared the efficacy and tolerability of Travocort® with isoconazole nitrate monotherapy in 58 adult patients.[3][4]

Mycological Cure Rate

The primary goal of antifungal therapy is the eradication of the fungal pathogen. In the aforementioned study, the mycological cure rates at the end of the three-week treatment period were found to be similar between the two groups, indicating that the addition of the corticosteroid does not compromise the antifungal efficacy of isoconazole.[3][5]

Treatment Group	Mycological Cure Rate
Travocort® (Isoconazole nitrate + Diflucortolone valerate)	85.2%[5]
Isoconazole Nitrate Monotherapy	83.9%[5]
Table 1: Mycological Cure Rates after 3 Weeks of Treatment

Clinical Symptom Resolution

A significant advantage of Travocort® lies in its ability to provide rapid relief from the inflammatory symptoms associated with tinea inguinalis. The study demonstrated that the combination therapy was superior to monotherapy in resolving erythema and pruritus more quickly.[3][4]

While the full text of the study providing a week-by-week breakdown of symptom scores is not publicly available, the results clearly indicate a faster onset of relief for patients treated with Travocort®. This is a crucial factor in improving patient compliance and overall treatment satisfaction.

Experimental Protocols

The following is a generalized protocol for a clinical trial evaluating the efficacy of Travocort® in tinea inguinalis, based on the methodologies of published studies.

Study Design

A multicenter, randomized, double-blind, parallel-group study is the gold standard for evaluating the efficacy and safety of topical treatments.

Fig. 1: Clinical Trial Workflow Diagram

Patient Population

• Inclusion Criteria:

  • Adult male and female patients (typically 18 years or older).

  • Clinical diagnosis of tinea inguinalis, characterized by erythema, scaling, and pruritus in the inguinal region.

  • Mycological confirmation of a dermatophyte infection via potassium hydroxide (KOH) microscopy and fungal culture of skin scrapings.

• Exclusion Criteria:

  • Known hypersensitivity to isoconazole nitrate, diflucortolone valerate, or any other components of the formulations.

  • Concurrent systemic or other topical antifungal or corticosteroid therapy.

  • Bacterial skin infections in the treatment area.

  • Pregnancy or lactation.

Treatment Regimen

• Group 1 (Travocort® Group): Application of Travocort® cream twice daily to the affected areas for the initial 1-2 weeks, followed by isoconazole nitrate monotherapy cream twice daily for the remainder of the 3-week treatment period. The treatment with the combination product should be terminated after the inflammatory or eczematous skin condition has subsided.[4]

• Group 2 (Control Group): Application of isoconazole nitrate 1% cream twice daily to the affected areas for 3 weeks.

Efficacy and Safety Assessments

• Clinical Assessment: Performed at baseline, and at weeks 1, 2, and 3.

  • Symptom Severity: Erythema, pruritus, and scaling are assessed using a 4-point scale:

    • 0 = Absent

    • 1 = Mild

    • 2 = Moderate

    • 3 = Severe

• Mycological Assessment: Performed at baseline and at the end of treatment (week 3).

  • KOH microscopy and fungal culture of skin scrapings from the target lesion.

  • Mycological Cure: Defined as negative results for both KOH microscopy and culture.

• Tolerability and Safety: Assessed at each visit by monitoring and recording any adverse events.

Signaling Pathway and Drug Interaction

The therapeutic effect of Travocort® is a result of the direct actions of its two components on their respective targets.

Fig. 2: Mechanism of Action of Travocort®

Conclusion

Travocort® represents an effective and well-tolerated treatment option for tinea inguinalis, particularly in cases with a significant inflammatory component. Its dual-action formulation provides both rapid symptomatic relief and effective fungal eradication. The clinical data suggests that while the mycological cure rate is comparable to isoconazole monotherapy, the faster resolution of inflammatory symptoms with Travocort® offers a significant clinical advantage, likely leading to improved patient quality of life and treatment adherence. Further randomized controlled trials with detailed reporting of weekly symptom scores would be beneficial to more precisely quantify the speed of symptomatic improvement.

References

• 1. The advantages of topical combination therapy in the treatment of inflammatory dermatomycoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mims.com [mims.com]
• 3. Isoconazole nitrate vs isoconazole nitrate and diflucortolone valerate in the treatment of tinea inguinalis: results of a multicenter retrospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isoconazole Nitrate vs Isoconazole Nitrate and Diflucortolone Valerate in the Treatment of Tinea Inguinalis: Results of a Multicenter Retrospective Study - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 5. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]

high-performance liquid chromatography (HPLC) methods for Travocort analysis

These application notes provide a detailed high-performance liquid chromatography (HPLC) method for the simultaneous quantitative analysis of the active pharmaceutical ingredients in Travocort® cream: isoconazole nitrate and diflucortolone valerate. This protocol is intended for researchers, scientists, and professionals in drug development and quality control.

Introduction

Travocort® is a topical cream combining the antifungal agent isoconazole nitrate and the corticosteroid diflucortolone valerate. Accurate and reliable analytical methods are crucial for the quality control of this pharmaceutical product. The HPLC method detailed below is a stability-indicating assay, capable of separating the active ingredients from their degradation products, ensuring a precise measurement of the drug content.[1][2][3]

Principle

The method employs reversed-phase HPLC with isocratic elution to separate isoconazole nitrate and diflucortolone valerate. The separation is achieved on a C18 stationary phase with a mobile phase consisting of a buffer and an organic solvent. Detection is performed using a UV detector, where the analytes are quantified based on their absorbance at a specific wavelength.

Experimental Protocols

Materials and Reagents

• Isoconazole Nitrate reference standard

• Diflucortolone Valerate reference standard

• Travocort® cream (or other formulations containing the same active ingredients)

• Methanol (HPLC grade)

• Sodium Dihydrogen Phosphate (analytical grade)

• Water (HPLC grade)

• Ortho-phosphoric acid (for pH adjustment)

Equipment

• HPLC system with a UV detector

• C18 analytical column (e.g., ACE C18, 150 mm x 4.6 mm, 5 µm particle size)[1][2]

• Analytical balance

• Volumetric flasks

• Pipettes

• Syringe filters (0.45 µm)

• Ultrasonic bath

• pH meter

Chromatographic Conditions

A validated, stability-indicating HPLC method uses the following conditions:[1][2]

Parameter	Value
Mobile Phase	Sodium Dihydrogen Phosphate Buffer : Methanol (27:73, v/v)
Column	ACE C18 (150 x 4.6 mm, 5 µm)
Flow Rate	1.5 mL/min
Detection Wavelength	240 nm
Injection Volume	20 µL
Column Temperature	40°C
Run Time	Approximately 10 minutes

Preparation of Solutions

Buffer Preparation: Prepare a suitable concentration of sodium dihydrogen phosphate in water and adjust the pH as required using ortho-phosphoric acid.

Mobile Phase Preparation: Mix the buffer and methanol in the ratio of 27:73 (v/v). Degas the mobile phase using an ultrasonic bath or other suitable means before use.

Standard Solution Preparation:

• Accurately weigh about 25 mg of Isoconazole Nitrate and 2.5 mg of Diflucortolone Valerate reference standards into a 25 mL volumetric flask.

• Dissolve and dilute to volume with a diluent such as methanol:water (70:30, v/v).[1] This will be the stock solution.

• Prepare working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations within the linear range of the assay.

Sample Preparation (from Cream):

• Accurately weigh an amount of cream equivalent to 10 mg of Isoconazole Nitrate and 1 mg of Diflucortolone Valerate into a suitable container.

• Add a known volume of methanol (e.g., 35 mL) and heat to approximately 50°C until the cream base melts.

• Sonicate for about 10 minutes to ensure complete extraction of the active ingredients.

• Allow the solution to cool, which will cause the cream base to solidify.

• Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial for analysis.

Method Validation Summary

The described HPLC method has been validated according to ICH guidelines, demonstrating its suitability for the intended purpose.[1][2]

Quantitative Data

Parameter	Isoconazole Nitrate	Diflucortolone Valerate
Linearity Range (µg/mL)	15 - 240[4]	6 - 60[4]
Correlation Coefficient (r²)	> 0.999[4]	> 0.999[4]
Limit of Detection (LOD) (µg/mL)	0.25[4]	0.45[4]
Limit of Quantification (LOQ) (µg/mL)	0.82[4]	1.51[4]
Retention Time (min)	~6.2[1]	~3.6[1]

Precision

The precision of the method is evaluated by repeatability (intra-day) and intermediate precision (inter-day) studies. The relative standard deviation (RSD) for these studies is typically less than 2%, indicating good precision.[4]

Precision Type	Isoconazole Nitrate (%RSD)	Diflucortolone Valerate (%RSD)
Within-day Precision	0.83[4]	0.40[4]
Between-day Precision	0.68[4]	0.31[4]

Accuracy

The accuracy of the method is determined by recovery studies. The percentage recovery for both analytes is typically within 98-102%, demonstrating the accuracy of the method.[4]

Analyte	Recovery (%)
Isoconazole Nitrate	98.46[4]
Diflucortolone Valerate	99.41[4]

Experimental Workflow and Diagrams

The overall workflow for the HPLC analysis of Travocort® cream is depicted in the following diagram.

HPLC Analysis Workflow for Travocort® Cream

The logical relationship between the active ingredients and the analytical method is straightforward. The chemical properties of isoconazole nitrate and diflucortolone valerate allow for their separation and quantification using the described reversed-phase HPLC method.

Analytical Method and Active Ingredients Relationship

References

• 1. researchgate.net [researchgate.net]
• 2. semanticscholar.org [semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. revroum.lew.ro [revroum.lew.ro]

Research Model for Evaluating Travocort® Efficacy in Inguino-femoral Mycosis (Tinea Cruris)

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Inguino-femoral mycosis, commonly known as tinea cruris or jock itch, is a prevalent superficial fungal infection of the groin and adjacent skin areas. It is primarily caused by dermatophytes such as Trichophyton rubrum and Epidermophyton floccosum. The condition often presents with significant inflammation, leading to symptoms of itching, burning, and erythema. Travocort® is a topical combination therapy containing isoconazole nitrate (a broad-spectrum azole antifungal) and diflucortolone valerate (a potent corticosteroid).[1][2][3][4] This dual-action formulation is designed to simultaneously eradicate the causative fungal pathogen and alleviate the inflammatory symptoms, offering a comprehensive treatment approach.[1][2][3]

This document provides a detailed research model, including application notes and experimental protocols, for the comprehensive evaluation of Travocort's efficacy in inguino-femoral mycosis. The model encompasses in vitro susceptibility testing, in vivo preclinical evaluation in an animal model, and a framework for a pivotal clinical trial.

Mechanism of Action of Travocort®

Travocort® exerts its therapeutic effect through the synergistic actions of its two active components:

• Isoconazole Nitrate: As an azole antifungal, isoconazole nitrate disrupts the integrity of the fungal cell membrane by inhibiting the enzyme lanosterol 14α-demethylase.[5][6][7] This enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[5][6][7] Inhibition of ergosterol synthesis leads to increased cell membrane permeability, disruption of cellular processes, and ultimately, fungal cell death.[5]

• Diflucortolone Valerate: This potent topical corticosteroid acts by binding to glucocorticoid receptors, which in turn modulates gene expression to suppress the inflammatory cascade.[8][9][10] It inhibits the production of pro-inflammatory mediators like prostaglandins and leukotrienes, thereby reducing erythema, edema, and pruritus associated with the fungal infection.[8][9][10][11]

The combination allows for rapid symptom relief from the corticosteroid while the antifungal agent treats the underlying infection.[3]

Signaling Pathway Diagram

Caption: Dual-action mechanism of Travocort®.

Experimental Protocols

In Vitro Efficacy Assessment

This protocol aims to determine the antifungal activity of isoconazole nitrate against common causative agents of tinea cruris.

2.1.1 Protocol for Minimum Inhibitory Concentration (MIC) Determination

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M38-A2 guidelines for broth microdilution testing of filamentous fungi.

• Fungal Strains:

  • Trichophyton rubrum (e.g., ATCC 28188)

  • Epidermophyton floccosum (e.g., ATCC 52066)

  • Clinically isolated strains from patients with tinea cruris.

• Materials:

  • Isoconazole nitrate powder

  • RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS.

  • 96-well microtiter plates

  • Spectrophotometer

  • Potato Dextrose Agar (PDA) for fungal culture

• Procedure:

  • Inoculum Preparation: Culture fungi on PDA plates at 28-30°C for 7-14 days. Harvest conidia by flooding the plate with sterile saline and gently scraping the surface. Adjust the conidial suspension to a concentration of 0.5-5 x 10⁴ CFU/mL in RPMI-1640.

  • Antifungal Dilution: Prepare a stock solution of isoconazole nitrate in DMSO. Perform serial twofold dilutions in RPMI-1640 in a 96-well plate to achieve final concentrations ranging from 0.03 to 16 µg/mL.

  • Inoculation: Add 100 µL of the fungal inoculum to each well containing 100 µL of the diluted antifungal agent.

  • Controls: Include a drug-free growth control well and a sterility control well (medium only).

  • Incubation: Incubate the plates at 28-30°C for 4-7 days, or until sufficient growth is observed in the growth control well.

  • MIC Determination: The MIC is the lowest concentration of the antifungal agent that causes a significant inhibition (typically ≥80%) of growth compared to the drug-free control well.

2.1.2 Protocol for Minimum Fungicidal Concentration (MFC) Determination

• Procedure:

  • Following MIC determination, take a 10-20 µL aliquot from each well that shows growth inhibition.

  • Spot the aliquot onto a PDA plate.

  • Incubate the plate at 28-30°C for 3-5 days.

  • MFC Determination: The MFC is the lowest drug concentration from the MIC assay that results in no fungal growth on the subculture plate.

Data Presentation: In Vitro Susceptibility

Fungal Strain	Isoconazole Nitrate MIC (µg/mL)	Isoconazole Nitrate MFC (µg/mL)
T. rubrum ATCC 28188
E. floccosum ATCC 52066
Clinical Isolate 1
Clinical Isolate 2

In Vivo Efficacy Assessment: Guinea Pig Model of Tinea Cruris

This protocol establishes a dermatophyte infection in guinea pigs to evaluate the topical efficacy of Travocort®.[6][7]

• Animals: Male Hartley guinea pigs (350-400g).

• Fungal Strain: Trichophyton mentagrophytes or Trichophyton rubrum.

• Materials:

  • Travocort® cream

  • Vehicle cream (placebo)

  • Isoconazole nitrate cream

  • Diflucortolone valerate cream

  • Electric clippers

  • Sterile gauze

• Procedure:

  • Infection Induction: Anesthetize the guinea pigs. Shave an area of approximately 2x2 cm in the inguinal region. Gently abrade the skin with sterile sandpaper. Apply a suspension of T. mentagrophytes or T. rubrum conidia (1 x 10⁷ CFU/mL) to the abraded area.

  • Treatment Groups (n=10 per group):

    • Group 1: Untreated (Infection Control)

    • Group 2: Vehicle Cream

    • Group 3: Isoconazole Nitrate Cream

    • Group 4: Diflucortolone Valerate Cream

    • Group 5: Travocort® Cream

  • Treatment Application: Begin treatment 3 days post-infection. Apply approximately 0.5g of the respective cream to the infected area once or twice daily for 14 days.

  • Efficacy Assessment:

    • Clinical Scoring: Evaluate the lesions daily based on erythema, scaling, and crusting on a scale of 0 (none) to 3 (severe).

    • Mycological Assessment: At day 15 (end of treatment) and day 21 (follow-up), collect skin scrapings for KOH microscopy and fungal culture to determine mycological cure.

    • Fungal Burden: At the end of the study, excise a skin biopsy from the infected area for homogenization and quantitative culture to determine the remaining fungal load (CFU/gram of tissue).

Data Presentation: In Vivo Efficacy

Treatment Group	Mean Clinical Score (Day 14)	Mycological Cure Rate (%) (Day 21)	Fungal Burden (log CFU/g tissue) (Day 21)
Untreated
Vehicle
Isoconazole Nitrate
Diflucortolone Valerate
Travocort®

Experimental Workflow Diagram

Caption: Overall research model workflow.

Clinical Trial Protocol Framework

This section outlines a Phase III, randomized, double-blind, multicenter study to evaluate the efficacy and safety of Travocort® cream in patients with inguino-femoral mycosis.

• Study Title: A Phase III, Randomized, Double-Blind, Active-Controlled Study to Evaluate the Efficacy and Safety of Travocort® (Isoconazole Nitrate 1% and Diflucortolone Valerate 0.1%) Cream Compared to Isoconazole Nitrate 1% Cream in the Treatment of Tinea Cruris.

• Primary Objective: To demonstrate the superiority of Travocort® cream in achieving complete cure in subjects with moderate to severe tinea cruris.

• Patient Population: Adult subjects with a clinical diagnosis of tinea cruris confirmed by positive KOH microscopy and fungal culture.

• Key Inclusion Criteria:

  • Moderate to severe signs and symptoms (erythema, scaling, pruritus).

  • Positive KOH and culture for dermatophytes at baseline.

• Treatment Arms:

  • Test Arm: Travocort® cream applied twice daily for 2 weeks.

  • Control Arm: Isoconazole nitrate 1% cream applied twice daily for 2 weeks.

• Primary Efficacy Endpoint:

  • Complete Cure: Defined as both clinical cure (signs and symptoms score of 0) and mycological cure (negative KOH and culture) at Week 4 (2 weeks post-treatment).

• Secondary Efficacy Endpoints:

  • Mycological cure rate at Week 4.

  • Clinical cure rate at Week 4.

  • Change from baseline in signs and symptoms scores at Weeks 1, 2, and 4.

  • Patient assessment of pruritus relief.

• Safety Assessments:

  • Incidence of treatment-emergent adverse events (AEs).

  • Local tolerability assessments.

Data Presentation: Clinical Trial Primary Endpoint

Endpoint	Travocort® Cream (N=)	Isoconazole Nitrate Cream (N=)	p-value
Complete Cure at Week 4
Number of Subjects (%)

Clinical Trial Logic Diagram

Caption: Logical flow of the proposed clinical trial.

References

• 1. researchgate.net [researchgate.net]
• 2. cochranelibrary.com [cochranelibrary.com]
• 3. Tinea Cruris - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Randomised controlled trial of topical butenafine in tinea cruris and tinea corporis - Indian Journal of Dermatology, Venereology and Leprology [ijdvl.com]
• 5. Animal Model of Dermatophytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BIOCELL | Ginkgo paste improves tinea corporis in a guinea pig model [techscience.com]
• 7. ClinicalTrials.gov [clinicaltrials.gov]
• 8. Overview of Vertebrate Animal Models of Fungal Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. [Establishing an experimental guinea pig model of dermatophytosis Using Trichophyton rubrum] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating the Antifungal Activity of Travocort® in Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Travocort® is a topical therapeutic agent combining the broad-spectrum antifungal activity of isoconazole nitrate with the potent anti-inflammatory effects of diflucortolone valerate.[1][2][3][4] This combination is designed to address fungal skin infections that are accompanied by significant inflammatory symptoms.[5][6] Isoconazole nitrate, an imidazole derivative, effectively targets dermatophytes, yeasts, and molds by disrupting the integrity of the fungal cell membrane through the inhibition of ergosterol biosynthesis.[7][8][9] Diflucortolone valerate, a topical corticosteroid, alleviates inflammatory symptoms such as redness, swelling, and itching by suppressing the production of pro-inflammatory mediators.[1][10][11]

These application notes provide detailed protocols for the in vitro evaluation of Travocort®'s dual activities using established cell culture-based assays. The following sections describe methods to quantify the antifungal efficacy of isoconazole nitrate and the anti-inflammatory properties of diflucortolone valerate, both individually and in combination.

Part 1: Evaluation of Antifungal Activity

The antifungal activity of the isoconazole nitrate component of Travocort® can be quantitatively assessed by determining its Minimum Inhibitory Concentration (MIC) against relevant fungal pathogens. The broth microdilution method is a standardized and widely accepted assay for this purpose.[12]

Protocol 1: Broth Microdilution Assay for Antifungal Susceptibility Testing

This protocol outlines the determination of the MIC of isoconazole nitrate against common fungal pathogens such as Candida albicans and dermatophytes like Trichophyton rubrum.

Principle:

A standardized inoculum of the test fungus is exposed to serial dilutions of the antifungal agent in a liquid growth medium. The MIC is defined as the lowest concentration of the drug that inhibits visible fungal growth after a specified incubation period.[13]

Materials:

• Isoconazole nitrate

• Fungal strains (e.g., Candida albicans, Trichophyton rubrum)

• RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

• Sterile 96-well microtiter plates

• Spectrophotometer

• Hemocytometer

• Sterile saline

• Dimethyl sulfoxide (DMSO)

• Incubator

Procedure:

• Preparation of Isoconazole Nitrate Stock Solution:

  • Dissolve isoconazole nitrate powder in DMSO to a final concentration of 1600 µg/mL.

  • Further dilute this stock solution in RPMI-1640 medium to prepare a working solution for serial dilutions.

• Preparation of Fungal Inoculum:

  • For Yeasts (Candida albicans):

    • Culture the yeast on Sabouraud Dextrose Agar (SDA) at 35°C for 24-48 hours.

    • Harvest several colonies and suspend them in sterile saline.

    • Adjust the turbidity of the suspension to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL).

    • Dilute this suspension 1:1000 in RPMI-1640 medium to achieve a final inoculum concentration of approximately 1-5 x 10^3 CFU/mL.

  • For Dermatophytes (Trichophyton rubrum):

    • Culture the dermatophyte on SDA at 28-30°C for 7-14 days, or until sufficient sporulation is observed.

    • Harvest conidia by gently scraping the surface of the agar with a sterile, wetted swab or by flooding the plate with sterile saline and gently scraping.

    • Filter the suspension through sterile gauze to remove hyphal fragments.

    • Adjust the conidial suspension to a concentration of 1-3 x 10^3 CFU/mL using a hemocytometer.

• Assay Plate Preparation:

  • Add 100 µL of RPMI-1640 medium to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the highest concentration of isoconazole nitrate working solution to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and continuing this process down to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no drug), and well 12 as the sterility control (no inoculum).

• Inoculation and Incubation:

  • Add 100 µL of the standardized fungal inoculum to wells 1 through 11.

  • The final volume in each well will be 200 µL.

  • Incubate the plates at 35°C for 24-48 hours for Candida albicans and at 28-30°C for 4-7 days for Trichophyton rubrum.

• MIC Determination:

  • The MIC is the lowest concentration of isoconazole nitrate at which there is no visible growth of the fungus.

Data Presentation: Isoconazole Nitrate MIC Ranges

The following table summarizes typical MIC ranges for isoconazole against common fungal pathogens.

Fungal Species	MIC Range (µg/mL)
Candida albicans	0.015 - 2.0
Trichophyton rubrum	0.03 - 1.0
Trichophyton mentagrophytes	0.03 - 1.0
Epidermophyton floccosum	≤0.125 - 0.5
Microsporum canis	0.06 - 2.0

Note: These values are compiled from various studies and may vary depending on the specific strain and testing conditions.[14][15][16][17][18]

Diagram: Antifungal Experimental Workflow

Caption: Workflow for MIC determination via broth microdilution.

Diagram: Isoconazole Nitrate Mechanism of Action

References

• 1. mdpi.com [mdpi.com]
• 2. The advantages of topical combination therapy in the treatment of inflammatory dermatomycoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mims.com [mims.com]
• 4. Isoconazole Nitrate vs Isoconazole Nitrate and Diflucortolone Valerate in the Treatment of Tinea Inguinalis: Results of a Multicenter Retrospective Study - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 5. researchgate.net [researchgate.net]
• 6. In vitro protocol for the optimal induction of inflammation in human monocyte cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytokine Elisa [bdbiosciences.com]
• 8. Checkerboard Analysis To Evaluate Synergistic Combinations of Existing Antifungal Drugs and Propylene Glycol Monocaprylate in Isolates from Recalcitrant Tinea Corporis and Cruris Patients Harboring Squalene Epoxidase Gene Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. droracle.ai [droracle.ai]
• 10. Cytokine Elisa [bdbiosciences.com]
• 11. Detection and Quantification of Cytokines and Other Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bowdish.ca [bowdish.ca]
• 13. Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Collaborative Evaluation of Optimal Antifungal Susceptibility Testing Conditions for Dermatophytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Molecular study and antifungal susceptibility profile of Trichophyton rubrum and Trichophyton mentagrophytes strains isolated from lesions of humans and cattle - PMC [pmc.ncbi.nlm.nih.gov]
• 16. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 17. Therapy and Antifungal Susceptibility Profile of Microsporum canis [mdpi.com]
• 18. Isolation, Identification, and In Vitro Antifungal Susceptibility Testing of Dermatophytes from Clinical Samples at Sohag University Hospital in Egypt - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocol for an Observational Study on the Efficacy and Safety of Travocort® Cream

For Researchers, Scientists, and Drug Development Professionals

Introduction

Travocort® cream is a topical dermatological preparation combining the broad-spectrum antifungal agent, isoconazole nitrate, and the potent corticosteroid, diflucortolone valerate.[1][2] This dual-action formulation is designed for the initial treatment of superficial fungal infections of the skin that are accompanied by severe inflammatory or eczematous symptoms.[2] Isoconazole nitrate disrupts the synthesis of ergosterol, a vital component of the fungal cell membrane, leading to antifungal effects.[1] Diflucortolone valerate suppresses inflammation and alleviates symptoms such as itching, burning, and pain.[1] This document outlines a comprehensive protocol for a prospective observational study to evaluate the real-world efficacy and safety of Travocort® cream in patients with inflammatory dermatomycoses.

Data Presentation

Disclaimer: The following tables present illustrative data based on findings from retrospective and clinical studies of the isoconazole nitrate and diflucortolone valerate combination.[3][4] Publicly available quantitative results from a dedicated prospective observational study were not identified.

Table 1: Baseline Demographics and Clinical Characteristics

Characteristic	Value (N=200)
Age (years), Mean ± SD	38.5 ± 14.2
Gender, n (%)
Male	110 (55%)
Female	90 (45%)
Diagnosis, n (%)
Tinea corporis	80 (40%)
Tinea cruris	70 (35%)
Tinea pedis	50 (25%)
Mean Duration of Symptoms (days) ± SD	21.3 ± 8.5
Baseline Mean Symptom Scores (0-10 scale)
Erythema	7.8 ± 1.1
Pruritus (Itching)	8.2 ± 0.9
Scaling	6.5 ± 1.3

Table 2: Efficacy Outcomes at Week 2

Outcome Measure	Result (N=200)
Proportion of Patients with Clinical Cure*, n (%)	172 (86%)
Mean Reduction in Symptom Scores (from baseline)
Erythema	-5.9 ± 1.5
Pruritus (Itching)	-7.1 ± 1.2
Scaling	-5.0 ± 1.6
Patient Satisfaction (rated as "Good" or "Very Good"), n (%)	184 (92%)
Mycological Cure Rate**, n (%)	170 (85%)

*Clinical Cure defined as the complete resolution of signs and symptoms of the fungal infection. **Mycological Cure Rate determined by negative microscopy (KOH test).

Table 3: Safety Profile - Adverse Events (AEs)

Adverse Event	Frequency, n (%) (N=200)	Severity
Application site irritation	4 (2.0%)	Mild
Application site burning	3 (1.5%)	Mild
Dry skin	2 (1.0%)	Mild
Skin atrophy	0 (0%)	-
Systemic side effects	0 (0%)	-

Experimental Protocols

Study Design and Population

This will be a prospective, multicenter, single-arm, observational study. The study will enroll approximately 200 adult patients (≥18 years of age) with a clinical diagnosis of an inflammatory superficial fungal infection (e.g., tinea corporis, tinea cruris, tinea pedis) for whom a physician has prescribed Travocort® cream as part of routine clinical practice.

Inclusion Criteria:

• Clinical diagnosis of an inflammatory dermatomycosis.

• Prescription of Travocort® cream by a healthcare professional.

• Willingness to provide informed consent and participate in data collection.

Exclusion Criteria:

• Known hypersensitivity to isoconazole nitrate, diflucortolone valerate, or any of the excipients.

• Concurrent use of other topical or systemic antifungal or corticosteroid medications in the treatment area.

• Skin conditions in the treatment area such as tuberculosis, syphilis, or viral infections (e.g., herpes, varicella).[5]

Data Collection and Efficacy Assessment

Data will be collected at baseline (Day 0) and at a follow-up visit at Week 2.

Baseline (Day 0):

• Obtain written informed consent.

• Record patient demographics (age, gender).

• Document clinical history, including duration of symptoms.

• Perform a clinical assessment of the affected area. The severity of erythema (redness), pruritus (itching), and scaling will be rated by the investigator on a 4-point scale (0=none, 1=mild, 2=moderate, 3=severe).

• Obtain a skin scraping for potassium hydroxide (KOH) microscopy to confirm the presence of fungal elements.

Follow-up (Week 2):

• Re-assess and record the severity of erythema, pruritus, and scaling using the same 4-point scale.

• Perform a second KOH microscopy to assess for mycological cure.

• Administer a patient satisfaction questionnaire (e.g., 5-point Likert scale from "Very Dissatisfied" to "Very Satisfied").

• Record any and all adverse events reported by the patient or observed by the investigator.

Safety Monitoring and Adverse Event Reporting

Safety will be assessed throughout the study. All adverse events (AEs), whether reported by the patient or observed by the investigator, will be documented in the patient's electronic case report form (eCRF). Information to be collected includes a description of the AE, date of onset, severity (mild, moderate, severe), and the investigator's assessment of its relationship to the study drug. Serious adverse events (SAEs) must be reported to the study sponsor and the relevant ethics committee within 24 hours of the investigator becoming aware of the event.

Statistical Analysis

All collected data will be summarized using descriptive statistics. Continuous variables (e.g., age, symptom scores) will be presented as means with standard deviations (SD). Categorical variables (e.g., gender, diagnosis, presence of AEs) will be presented as frequencies and percentages. Efficacy will be determined by the proportion of patients achieving clinical and mycological cure at Week 2. Changes in symptom scores from baseline to Week 2 will be analyzed using appropriate statistical tests, such as a paired t-test or Wilcoxon signed-rank test.

Mandatory Visualizations

Caption: Observational Study Workflow.

Caption: Dual Mechanism of Action of Travocort Cream.

Caption: Adverse Event Reporting Workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. [Results of a contralateral comparative study between Travocort cream and Travogen cream in inflammatory and allergic dermatomycoses (author's transl)]. | Semantic Scholar [semanticscholar.org]
• 3. The association of isoconazole-diflucortolone in the treatment of pediatric tinea corporis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isoconazole nitrate vs isoconazole nitrate and diflucortolone valerate in the treatment of tinea inguinalis: results of a multicenter retrospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pi-pil-repository.sahpra.org.za [pi-pil-repository.sahpra.org.za]

Technical Notes & Optimization

Technical Support Center: Isoconazole Nitrate &amp; Diflucortolone Valerate Cream Formulation

Welcome to the Technical Support Center for the formulation of stable isoconazole nitrate and diflucortolone valerate creams. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the formulation process.

Troubleshooting Guide

This guide provides solutions to specific issues you may encounter during your experiments.

Problem	Potential Cause	Recommended Action
Poor drug dissolution or gritty texture	Low aqueous solubility of Isoconazole Nitrate and Diflucortolone Valerate.	- Utilize micronized grades of the APIs. - Incorporate solubilizing agents or co-solvents in the formulation. - Consider novel formulation strategies such as nanoemulsions or inclusion complexes with cyclodextrins.[1]
Cream discoloration (yellowing)	Degradation of Isoconazole Nitrate, particularly under alkaline conditions or exposure to light.	- Maintain the pH of the cream in a slightly acidic range (e.g., 4.0-5.0). - Protect the formulation from light by using opaque packaging. - Evaluate the addition of an antioxidant.
Phase separation or creaming	Emulsion instability due to inappropriate emulsifier selection, incorrect homogenization speed, or temperature fluctuations.	- Optimize the hydrophilic-lipophilic balance (HLB) of the emulsifier system. - Evaluate different homogenization parameters (speed and time). - Assess the impact of storage temperature on physical stability.
Decrease in API content over time	Chemical degradation of one or both APIs.	- For Isoconazole Nitrate, ensure the formulation pH is not alkaline.[2] - For Diflucortolone Valerate, minimize exposure to oxidative stress and sources of hydrolysis. - Conduct forced degradation studies to identify specific degradation products and pathways.
Altered viscosity or consistency	Changes in the polymeric structure of the gelling agent or interactions between excipients.	- Evaluate the compatibility of the chosen gelling agent with other excipients. - Monitor viscosity at different temperatures and shear rates.

Frequently Asked Questions (FAQs)

1. What are the primary challenges in formulating a stable cream with Isoconazole Nitrate and Diflucortolone Valerate?

The main challenges stem from the physicochemical properties of the active pharmaceutical ingredients (APIs). Both isoconazole nitrate and diflucortolone valerate have poor water solubility, which can lead to difficulties in achieving a homogenous and physically stable cream.[3] Furthermore, isoconazole nitrate is known to be unstable in alkaline conditions, making pH control critical. Corticosteroids like diflucortolone valerate can be susceptible to oxidation and hydrolysis.

2. What is the optimal pH range for a stable Isoconazole Nitrate and Diflucortolone Valerate cream?

While specific data for the combination is limited, based on the known instability of isoconazole nitrate in alkaline media, a slightly acidic pH is recommended. A target pH range of 4.0 to 5.0 is a good starting point for formulation development to ensure the chemical stability of isoconazole nitrate.

3. Which excipients are commonly used in Isoconazole Nitrate and Diflucortolone Valerate creams?

A commercially available cream, Travocort®, contains the following excipients:

• White soft paraffin

• Liquid paraffin

• Cetostearyl alcohol

• Polysorbate 60

• Sorbitan stearate

• Disodium edetate

• Purified water[2][3][4]

4. How can I ensure the physical stability of the cream and prevent phase separation?

The physical stability of an oil-in-water emulsion cream depends heavily on the emulsifying system and the manufacturing process. Key considerations include:

• Emulsifier Selection: Use a combination of emulsifiers to achieve an optimal hydrophilic-lipophilic balance (HLB) for the oil phase.

• Homogenization: Proper homogenization is crucial to reduce the droplet size of the internal phase and ensure uniform distribution.

• Viscosity Modifiers: Incorporating a suitable gelling agent can increase the viscosity of the continuous phase and hinder droplet coalescence.

5. Are there any known incompatibilities between the APIs and common excipients?

While specific incompatibility studies for this combination are not widely published, general considerations apply. For instance, cetostearyl alcohol can be a source of impurities that may interact with the APIs. It is crucial to perform compatibility studies with all chosen excipients. The use of chelating agents like disodium edetate, as seen in the commercial formulation, can help to mitigate the impact of metal ions that might catalyze degradation.[2][3][4]

Experimental Protocols

Stability-Indicating HPLC Method

A validated stability-indicating HPLC method is essential for accurately quantifying Isoconazole Nitrate and Diflucortolone Valerate and their degradation products. The following is a summary of a published method:[5]

Parameter	Condition
Column	ACE C18 (150 x 4.6 mm, 5 µm)
Mobile Phase	Sodium dihydrogen phosphate buffer : Methanol (27:73, v/v)
Flow Rate	1.5 mL/min
Detection Wavelength	240 nm
Column Temperature	40°C
Injection Volume	20 µL
Retention Times	Diflucortolone Valerate: ~3.6 min, Isoconazole Nitrate: ~6.2 min

Note: This method should be validated in your laboratory to ensure its suitability for your specific formulation.

Forced Degradation Study

To understand the degradation pathways and confirm the stability-indicating nature of your analytical method, forced degradation studies are recommended.

Stress Condition	Example Protocol
Acid Hydrolysis	0.05 N HCl at ambient temperature for 2 hours.[5]
Alkaline Hydrolysis	0.05 N NaOH at ambient temperature for 2 hours.[5]
Oxidative Degradation	3% H₂O₂ at ambient temperature.
Thermal Degradation	Store at elevated temperatures (e.g., 60°C).
Photodegradation	Expose to light (e.g., UV lamp).

Visualizations

Degradation Pathways

Caption: Potential degradation pathways for Isoconazole Nitrate and Diflucortolone Valerate.

Experimental Workflow for Stability Testing

Caption: Recommended experimental workflow for stability testing of the cream formulation.

References

• 1. New Formulation Strategies in Topical Antifungal Therapy [scirp.org]
• 2. mims.com [mims.com]
• 3. WO2021080527A1 - Topical pharmaceutical compositions containing difluocortolone and isoconazole - Google Patents [patents.google.com]
• 4. mims.com [mims.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Topical Isoconazole Nitrate Bioavailability

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the development of topical formulations aimed at improving the bioavailability of isoconazole nitrate.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in formulating topical isoconazole nitrate for enhanced bioavailability?

Isoconazole nitrate is a BCS Class II drug, meaning it has high permeability but low aqueous solubility.[1] The main challenge is its poor solubility in water (0.5088 ± 0.0062 mg/mL), which can limit its dissolution in the formulation and subsequent penetration into the skin.[1] Additionally, isoconazole nitrate can be sensitive to light and unstable under alkaline conditions.[2]

Q2: What are the most promising strategies to improve the topical bioavailability of isoconazole nitrate?

Current research focuses on two main approaches:

• Nanoparticle-based formulations (Nanocrystals): Reducing the particle size of isoconazole nitrate to the nanometer range increases the surface area, which in turn enhances the dissolution rate and saturation solubility.[3]

• Nanoemulsions: These are oil-in-water (o/w) or water-in-oil (w/o) emulsions with droplet sizes in the nanometer range. They can solubilize isoconazole nitrate in the oil phase and facilitate its transport across the stratum corneum.[4][5]

Q3: What are the key parameters to consider when developing a nanoemulsion for isoconazole nitrate?

The critical parameters for a successful nanoemulsion formulation include:

• Oil Phase Selection: The oil must have high solubilizing capacity for isoconazole nitrate.

• Surfactant and Co-surfactant (Smix) Selection and Ratio: The choice of surfactant and co-surfactant and their ratio is crucial for the formation of stable nanoemulsions with small droplet sizes.

• Droplet Size and Polydispersity Index (PDI): Smaller droplet sizes and a low PDI generally lead to better stability and skin penetration.

• pH and Viscosity: The pH should be compatible with the skin, and the viscosity should be suitable for topical application.[4]

Q4: How can I assess the in vitro skin permeation of my isoconazole nitrate formulation?

The most common method is using a Franz diffusion cell.[6][7] This involves placing a skin membrane (human or animal) between a donor chamber (where the formulation is applied) and a receptor chamber containing a suitable medium. Samples are withdrawn from the receptor chamber at various time points and analyzed for drug content, typically by High-Performance Liquid Chromatography (HPLC).[6][7]

Troubleshooting Guides

Nanoemulsion Formulation Troubleshooting

Issue	Potential Cause(s)	Troubleshooting Steps
Phase separation, creaming, or cracking	- Inappropriate oil, surfactant, or co-surfactant selection.- Incorrect Smix ratio.- Insufficient energy input during emulsification.	- Perform solubility studies to select an appropriate oil with high solubilizing capacity for isoconazole nitrate.[8] - Optimize the Smix ratio by constructing pseudo-ternary phase diagrams.[4] - Increase stirring speed or homogenization time/pressure.
Large droplet size or high PDI	- Suboptimal Smix concentration.- Inefficient homogenization technique.	- Vary the concentration of the Smix. - Use a high-pressure homogenizer or microfluidizer for more uniform and smaller droplets.[9]
Low drug loading	- Poor solubility of isoconazole nitrate in the selected oil phase.	- Screen various oils to find one with the highest solubility for isoconazole nitrate.[8]
Instability upon storage (Ostwald ripening)	- The formulation is thermodynamically metastable.	- Consider using a combination of surfactants.[5] - Optimize the oil-to-water ratio.

Nanoparticle (Nanocrystal) Formulation Troubleshooting

Issue	Potential Cause(s)	Troubleshooting Steps
Inability to achieve desired particle size	- Insufficient milling time or energy in wet-bead milling.[3] - Inappropriate stabilizer concentration.	- Increase the milling duration or the speed of the milling equipment. - Optimize the type and concentration of the stabilizer (e.g., methylcellulose).
Particle aggregation upon storage	- Inadequate stabilization of the nanoparticles.	- Increase the concentration of the stabilizer. - Evaluate different types of stabilizers (e.g., steric or electrostatic).[3]
Low drug content in the final formulation	- Loss of drug during the milling and purification process.	- Optimize the washing and recovery steps to minimize drug loss.

In Vitro Skin Permeation Studies Troubleshooting

Issue	Potential Cause(s)	Troubleshooting Steps
High variability in permeation data	- Inconsistent membrane thickness or integrity.- Air bubbles trapped under the membrane in the Franz cell.[6] - Inconsistent dosing of the formulation.	- Ensure consistent sourcing and preparation of skin membranes.[10] - Carefully inspect for and remove any air bubbles when mounting the membrane.[6] - Use a positive displacement pipette for accurate and consistent application of the formulation.
Low or no drug permeation detected	- Insufficient analytical sensitivity.- Drug binding to the synthetic membrane or Franz cell apparatus.	- Validate the HPLC method to ensure it has a low limit of detection and quantification.[11] - Use excised human or animal skin instead of synthetic membranes.[6] - Ensure the receptor medium has adequate solubility for isoconazole nitrate to maintain sink conditions.
Inconsistent stirring in the receptor chamber	- Malfunctioning magnetic stirrer.- Inappropriate size of the magnetic stir bar.	- Regularly check the functionality of the magnetic stirrers.[10] - Use a stir bar that is appropriately sized for the Franz cell volume to ensure uniform mixing.[10]

Data Presentation

Table 1: Comparison of Isoconazole Nitrate Topical Formulations

Formulation Type	Key Findings	Reference
Nanoemulsion-based Gel	Droplet size of 84.6 nm, PDI of 0.146. Showed promising characteristics for enhanced topical delivery.	[4]
Nanoparticle Gel	Particle size of 60-220 nm. Showed a 1.54-fold increase in drug release and a 1.7-fold increase in transdermal permeation compared to a microparticle-based gel.	[11]

Experimental Protocols

Preparation of Isoconazole Nitrate Nanoemulsion (Aqueous Titration Method)

This protocol is adapted from a study by Ghareeb and Mohammed (2023).[12]

• Solubility Studies: Determine the solubility of isoconazole nitrate in various oils, surfactants, and co-surfactants to select the most suitable components.[4]

• Construction of Pseudo-Ternary Phase Diagrams: Prepare different ratios of the selected oil and Smix (surfactant:co-surfactant). Titrate these mixtures with water and observe for the formation of a clear and stable nanoemulsion region.[4]

• Preparation of the Nanoemulsion:

  • Accurately weigh the selected oil, surfactant, and co-surfactant based on the optimal ratio determined from the phase diagram.

  • Dissolve 1% isoconazole nitrate in the oil and Smix mixture.

  • Slowly add the required amount of deionized water to the mixture while constantly stirring with a magnetic stirrer until a transparent nanoemulsion is formed.[8]

• Characterization:

  • Measure the droplet size and PDI using a particle size analyzer.

  • Determine the pH and viscosity of the formulation.

  • Assess the thermodynamic stability by subjecting the nanoemulsion to centrifugation and heating/cooling cycles.[4]

In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol is a generalized procedure based on established methods.[6][7]

• Franz Cell Setup:

  • Fill the receptor chamber of the Franz diffusion cell with a suitable receptor medium (e.g., phosphate-buffered saline with a solubilizing agent to maintain sink conditions) and ensure no air bubbles are present.

  • Maintain the temperature of the receptor medium at 32°C ± 1°C to mimic skin surface temperature.[6]

• Membrane Preparation and Mounting:

  • Use either excised human or animal skin. Shave the hair and remove any subcutaneous fat.

  • Mount the skin on the Franz cell with the stratum corneum side facing the donor chamber.[6]

• Dosing and Sampling:

  • Apply a precise amount of the isoconazole nitrate formulation to the skin surface in the donor chamber.

  • At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot of the receptor medium for analysis.

  • Immediately replace the withdrawn volume with fresh, pre-warmed receptor medium.[6]

• Sample Analysis:

  • Analyze the collected samples for isoconazole nitrate content using a validated HPLC method.[11][13]

  • Calculate the cumulative amount of drug permeated per unit area over time.

HPLC Method for Isoconazole Nitrate Quantification

The following is an example of an HPLC method for the simultaneous determination of isoconazole nitrate and diflucortolone valerate.[11]

• Column: ACE C18 column (150 × 4.6 mm, 5 µm particle size)

• Mobile Phase: Sodium dihydrogen phosphate buffer: methanol (27:73, v/v)

• Flow Rate: 1.5 mL/min

• Detection Wavelength: 240 nm

• Injection Volume: 20 µL

• Column Temperature: 40°C

• Retention Time for Isoconazole Nitrate: Approximately 6.2 minutes

Visualizations

Caption: Workflow for Nanoemulsion Formulation and Evaluation.

Caption: Troubleshooting Logic for Nanoemulsion Instability.

References

• 1. Enhancing the Solubility of Isoconazole Nitrate Using Methyl-β-Cyclodextrin: Formulation and Characterization of Inclusion Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Study of the forced degradation of isoconazole nitrate in bulk drug and cream formulations - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ascendiacdmo.com [ascendiacdmo.com]
• 6. alterlab.co.id [alterlab.co.id]
• 7. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 8. ajps.uomustansiriyah.edu.iq [ajps.uomustansiriyah.edu.iq]
• 9. Techniques for Formulation of Nanoemulsion Drug Delivery System: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Validation of a Static Franz Diffusion Cell System for In Vitro Permeation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ajps.uomustansiriyah.edu.iq [ajps.uomustansiriyah.edu.iq]
• 13. revroum.lew.ro [revroum.lew.ro]

Technical Support Center: Overcoming Isoconazole Nitrate Resistance in Fungal Strains

Welcome to the technical support center for researchers, scientists, and drug development professionals working with isoconazole nitrate. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during in vitro experiments with fungal strains, particularly concerning the emergence of resistance.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for isoconazole nitrate?

A1: Isoconazole nitrate is an imidazole antifungal agent that primarily targets the fungal cell membrane. It inhibits the cytochrome P450 enzyme lanosterol 14α-demethylase, which is encoded by the ERG11 gene.[1][2] This enzyme is critical in the ergosterol biosynthesis pathway. By blocking this pathway, isoconazole nitrate depletes ergosterol, an essential component of the fungal cell membrane, and leads to the accumulation of toxic methylated sterols. This disruption of membrane integrity and function ultimately results in either the inhibition of fungal growth (fungistatic) or cell death (fungicidal).

Q2: My MIC values for isoconazole nitrate are unexpectedly high for a typically susceptible fungal strain. What are the potential causes?

A2: Unexpectedly high Minimum Inhibitory Concentration (MIC) values can stem from several factors. First, ensure proper experimental technique, as issues with inoculum preparation, media composition, or incubation conditions can significantly impact MIC results.[3] If technique is sound, the high MIC may indicate acquired resistance. The most common mechanisms of azole resistance include:

• Target site mutations: Point mutations in the ERG11 gene can alter the structure of the target enzyme, reducing the binding affinity of isoconazole nitrate.[1][2]

• Overexpression of the target enzyme: Increased expression of the ERG11 gene leads to higher levels of lanosterol 14α-demethylase, requiring more drug to achieve an inhibitory effect.

• Efflux pump overexpression: Upregulation of genes encoding drug efflux pumps, such as CDR1 (Candida Drug Resistance 1) and MDR1 (Multidrug Resistance 1), can actively transport isoconazole nitrate out of the cell, reducing its intracellular concentration.[4]

• Biofilm formation: Fungi growing in a biofilm can exhibit increased resistance due to the protective extracellular matrix and altered physiological state of the cells.

Q3: How can I determine the specific mechanism of resistance in my fungal strain?

A3: A systematic approach is necessary to identify the resistance mechanism. The following experimental workflow is recommended:

• Confirm Resistance: Repeat the MIC determination using a standardized method (e.g., CLSI broth microdilution) to confirm the resistant phenotype.

• Sequence the ERG11 Gene: Amplify and sequence the ERG11 gene to identify any mutations that could lead to amino acid substitutions in the enzyme.[2][5]

• Quantify Gene Expression: Use quantitative real-time PCR (RT-qPCR) to measure the expression levels of ERG11, CDR1, and MDR1. Compare the expression in the resistant isolate to a susceptible control strain.[3]

• Assess Efflux Pump Activity: Perform a functional assay, such as a rhodamine 123 efflux assay, to determine if the efflux pumps are actively removing substrates from the cell.

Q4: Are there ways to overcome or reverse isoconazole nitrate resistance in vitro?

A4: Yes, several strategies can be explored in a laboratory setting:

• Combination Therapy: The use of isoconazole nitrate in combination with other antifungal agents that have different mechanisms of action can create a synergistic effect.

• Efflux Pump Inhibitors (EPIs): Co-administering isoconazole nitrate with an EPI can block the efflux pumps, thereby increasing the intracellular concentration of the drug and restoring its efficacy.[4][6][7][8][9] Several FDA-approved drugs, such as oxiconazole and sertaconazole, have been shown to have EPI activity.[6][7][8]

• Targeting Virulence Factors: For biofilm-related resistance, compounds that disrupt biofilm formation can be used in conjunction with isoconazole nitrate.

Troubleshooting Guides

Problem 1: Inconsistent MIC Results

Potential Cause	Troubleshooting Step
Inoculum Preparation Error	Ensure the fungal inoculum is prepared from a fresh culture (24-48 hours) and standardized to the correct density (e.g., 0.5 McFarland standard) using a spectrophotometer.[3][10]
Media and Reagent Issues	Use the recommended standardized medium (e.g., RPMI-1640 buffered with MOPS).[3] Prepare fresh stock solutions of isoconazole nitrate and ensure the solvent (e.g., DMSO) concentration does not inhibit fungal growth.[11]
Incubation Conditions	Maintain a consistent incubation temperature and duration as specified by standardized protocols (e.g., CLSI or EUCAST).[3]
Contamination	Visually inspect cultures and plates for any signs of bacterial or cross-contamination with other fungal species.

Problem 2: No Amplification or Poor Signal in RT-qPCR

Potential Cause	Troubleshooting Step
Poor RNA Quality	Assess RNA integrity using gel electrophoresis or a bioanalyzer (RIN > 7 is recommended). Ensure the A260/A280 ratio is ~2.0.[3] Repeat RNA extraction if necessary.
Inefficient Primer Design	Validate primer efficiency by running a standard curve (should be 90-110%). Perform a melt curve analysis to confirm a single amplicon.[3]
Genomic DNA Contamination	Always treat RNA samples with DNase I to remove any contaminating genomic DNA.[3]
PCR Inhibitors	Ensure the RNA is free from inhibitors that may have carried over from the extraction process.

Data Presentation

Table 1: Comparative Minimum Inhibitory Concentration (MIC) Ranges for Azole Antifungals Against Various Fungal Species.

Note: Data for isoconazole nitrate is limited in recent comparative studies. The following table provides MIC ranges for other common azoles to serve as a general guide for expected susceptible and resistant phenotypes. Values are presented in µg/mL.

Fungal Species	Antifungal Agent	Susceptible (S)	Susceptible-Dose Dependent (S-DD) / Intermediate (I)	Resistant (R)
Candida albicans	Fluconazole	≤ 2	4	≥ 8
Voriconazole	≤ 0.125	0.25 - 0.5	≥ 1
Candida glabrata	Fluconazole	-	≤ 32	≥ 64
Voriconazole	≤ 0.25	0.5	≥ 1
Aspergillus fumigatus	Voriconazole	≤ 1	-	≥ 2
Isavuconazole	≤ 1	-	≥ 2
Trichophyton rubrum	Itraconazole	≤ 0.125	0.25 - 0.5	≥ 1
Ketoconazole	≤ 0.25	0.5	≥ 1

Data synthesized from multiple sources and should be interpreted according to the specific guidelines (e.g., CLSI, EUCAST) used in your laboratory.

Experimental Protocols

Protocol 1: ERG11 Gene Sequencing

• DNA Extraction: Extract high-quality genomic DNA from a pure, fresh culture of the fungal isolate using a commercial kit or standard protocol.

• PCR Amplification:

  • Design primers to amplify the entire coding sequence of the ERG11 gene.

  • Perform PCR with the following cycling conditions: initial denaturation at 95°C for 5 minutes; 35 cycles of 95°C for 40 seconds, 55°C for 40 seconds, and 72°C for 90 seconds; and a final extension at 72°C for 5 minutes.[2]

• PCR Product Purification: Purify the amplified PCR product to remove primers and dNTPs.

• Sequencing: Send the purified product for Sanger sequencing.

• Sequence Analysis: Align the obtained sequence with a wild-type ERG11 reference sequence from a susceptible strain to identify any nucleotide changes that result in amino acid substitutions.[2]

Protocol 2: RT-qPCR for CDR1 and MDR1 Expression

• Cell Culture and Treatment: Grow the fungal isolates (both resistant and a susceptible control) to the mid-logarithmic phase in a suitable liquid medium. For induction studies, you may expose the cultures to a sub-inhibitory concentration of isoconazole nitrate.

• RNA Extraction: Extract total RNA from the fungal cells. It is crucial to use a method that yields high-quality, intact RNA.

• DNase Treatment: Treat the extracted RNA with DNase I to eliminate any contaminating genomic DNA.[3]

• cDNA Synthesis: Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcriptase kit.[3]

• qPCR:

  • Set up the qPCR reaction with a SYBR Green-based master mix, the synthesized cDNA, and validated primers for CDR1, MDR1, and a housekeeping gene (e.g., ACT1) for normalization.

  • Run the qPCR and collect the cycle threshold (Ct) values.

• Data Analysis: Calculate the relative expression of CDR1 and MDR1 in the resistant strain compared to the susceptible control using the 2-ΔΔCt method.

Protocol 3: Rhodamine 123 Efflux Assay

• Cell Preparation: Grow fungal cells to the mid-log phase, then harvest and wash them with a buffer (e.g., PBS). Resuspend the cells to a standardized density.

• Loading with Rhodamine 123: Incubate the cells with rhodamine 123 (a fluorescent substrate for many efflux pumps) for a set period to allow for its uptake.

• Inducing Efflux: After loading, wash the cells to remove extracellular rhodamine 123. Resuspend the cells in a glucose-containing buffer to energize the efflux pumps and initiate the efflux of the dye.

• Measuring Fluorescence: At various time points, take aliquots of the cell suspension, pellet the cells, and measure the fluorescence of the supernatant (representing the effluxed rhodamine 123) using a fluorometer.

• Data Analysis: Compare the rate of rhodamine 123 efflux in the resistant strain to that of a susceptible control. A higher rate of efflux in the resistant strain suggests increased efflux pump activity.

Visualizations

Caption: A logical workflow for diagnosing the mechanism of isoconazole nitrate resistance.

Caption: Key signaling pathways leading to azole resistance in fungal strains.

References

• 1. experts.illinois.edu [experts.illinois.edu]
• 2. academic.oup.com [academic.oup.com]
• 3. benchchem.com [benchchem.com]
• 4. Effective Combinations Against Efflux Pump Overexpressed on Azole Resistance Candida and Dermatophytes: A Systematic Review – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of efflux pumps by FDA-approved drugs oxiconazole and sertaconazole restores antibiotic susceptibility in multidrug-resistant S. aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Inhibition of efflux pumps by FDA-approved drugs oxiconazole and sertaconazole restores antibiotic susceptibility in multidrug-resistant S. aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. altuner.me [altuner.me]
• 10. benchchem.com [benchchem.com]
• 11. Determination of antifungal minimum inhibitory concentration and its clinical correlation among treatment failure cases of dermatophytosis - PMC [pmc.ncbi.nlm.nih.gov]

minimizing side effects of diflucortolone valerate in long-term studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for minimizing side effects in long-term studies of diflucortolone valerate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments involving the long-term application of diflucortolone valerate.

Issue 1: Unexpectedly High Incidence of Skin Atrophy in Animal Models

• Question: Our long-term study in mice shows a higher-than-expected rate of skin atrophy with topical diflucortolone valerate application. How can we troubleshoot this?

• Answer:

  • Verify Dosing and Application Technique: Ensure the dose of diflucortolone valerate is accurate and consistently applied. The fingertip unit (FTU) method is a standard for quantifying topical application. One FTU is the amount of cream/ointment expressed from a standard 5 mm nozzle that covers the area from the tip of an adult's index finger to the first crease, which is approximately 0.5 grams. Inconsistent or excessive application can lead to accelerated atrophic changes.

  • Evaluate Vehicle Effects: The vehicle used in the formulation can significantly impact drug delivery and local tolerance. Consider if the vehicle itself might be causing irritation or enhancing penetration more than anticipated. A vehicle-only control group is crucial for comparison.

  • Check for Occlusion: Unintentional occlusion of the application site can dramatically increase the potency and systemic absorption of the corticosteroid, leading to more pronounced side effects. Ensure that the housing and bedding of the animals do not create an occlusive environment.

  • Animal Strain and Skin Type: Different animal strains can have varying skin sensitivity and metabolic responses to corticosteroids. Review literature for baseline skin characteristics of the strain being used.

  • Refine Atrophy Measurement: Utilize a standardized and sensitive method for measuring skin thickness. High-frequency ultrasound or optical coherence tomography (OCT) can provide more accurate and reproducible measurements than calipers.

Issue 2: Inconsistent Results in Hypothalamic-Pituitary-Adrenal (HPA) Axis Suppression Assays

• Question: We are observing significant variability in our HPA axis suppression measurements in a long-term diflucortolone valerate study. What could be the cause?

• Answer:

  • Standardize Blood Sampling Time: Cortisol levels exhibit a diurnal rhythm. Ensure that all blood samples for cortisol measurement are collected at the same time of day for all subjects to minimize variability.

  • Review Cosyntropin Stimulation Test Protocol: The ACTH (cosyntropin) stimulation test is a common method for assessing HPA axis function. Ensure the dose of cosyntropin is appropriate for the animal model and that the timing of post-stimulation blood draws is consistent. A peak stimulated cortisol value of >18 µg/dl at 30 minutes is generally considered normal in humans.

  • Account for Stress-Induced Cortisol Release: Handling and experimental procedures can induce stress in animals, leading to elevated cortisol levels that can confound results. Acclimatize animals to handling and perform procedures in a low-stress environment.

  • Consider Systemic Absorption Factors: The total body surface area treated, the presence of any skin barrier defects, and the use of occlusion can all influence the degree of systemic absorption and subsequent HPA axis suppression. Document and control these variables carefully.

  • Assay Sensitivity and Specificity: Verify the sensitivity and specificity of the cortisol and ACTH assays being used. Cross-reactivity with other endogenous steroids can lead to inaccurate measurements.

Frequently Asked Questions (FAQs)

This section provides answers to common questions researchers may have about minimizing side effects in long-term diflucortolone valerate studies.

• Q1: What are the most critical parameters to monitor to minimize local side effects in long-term studies?

  • A1: The most critical local side effects to monitor are skin atrophy, telangiectasia, and striae. Regular visual inspection and quantitative measurement of skin thickness are essential. It is also important to monitor for signs of secondary infections, as corticosteroids can suppress the local immune response.

• Q2: How can the risk of systemic side effects be minimized in pre-clinical long-term studies?

  • A2: To minimize systemic side effects such as HPA axis suppression and metabolic changes, it is crucial to:

    • Use the lowest effective dose of diflucortolone valerate.

    • Apply the formulation to the smallest necessary surface area.

    • Avoid occlusion unless it is a specific parameter of the study.

    • Monitor for systemic markers of corticosteroid excess, such as changes in blood glucose and electrolyte levels.

• Q3: Are there alternative models or assays to predict the atrophogenic potential of diflucortolone valerate without long-term animal studies?

  • A3: In vitro models using human skin equivalents or fibroblast cultures can provide initial insights into the atrophogenic potential of corticosteroids. These models can assess the inhibition of collagen synthesis and fibroblast proliferation. However, these are generally used for screening and do not fully replace the need for in vivo studies to understand the complete safety profile.

• Q4: What is the mechanism behind glucocorticoid-induced skin atrophy?

  • A4: Glucocorticoids, like diflucortolone valerate, bind to the glucocorticoid receptor (GR). The activated GR translocates to the nucleus and alters gene expression. This leads to the inhibition of keratinocyte proliferation and the synthesis of extracellular matrix proteins like collagen and hyaluronic acid by fibroblasts. This reduction in dermal components results in the thinning of the skin, characteristic of atrophy.

Data Presentation

The following table summarizes data from a systematic review of long-term studies on topical corticosteroids. It is important to note that this data is for mild to moderate potency corticosteroids and may not be directly representative of diflucortolone valerate, which is a potent corticosteroid. More specific long-term safety data for diflucortolone valerate is limited.

Adverse Event	Study Population	Duration	Incidence in TCS Arm	Comparator	Certainty of Evidence
Skin Atrophy	Children with mild to moderate eczema	5 years	1 case in 1213 patients	Topical Calcineurin Inhibitors	Moderate
Clinical Adrenal Insufficiency	Children with mild to moderate eczema	3 years	0 cases in 75 patients	Topical Calcineurin Inhibitors	Not specified
Growth Abnormalities	Children	3 and 5 years	Little to no difference	Topical Calcineurin Inhibitors	Not specified

Data adapted from a systematic review on the long-term safety of topical corticosteroids.

Experimental Protocols

1. Protocol for Assessment of Skin Atrophy using High-Frequency Ultrasound

• Objective: To quantitatively measure changes in skin thickness as an indicator of atrophy.

• Methodology:

  • Select a high-frequency ultrasound system with a probe suitable for dermal imaging (e.g., 20-50 MHz).

  • Define and mark the specific sites of application and measurement on the animal's skin.

  • Acquire baseline ultrasound images of the skin at the marked sites before the initiation of treatment.

  • Apply a thin layer of ultrasound gel to the skin to ensure proper acoustic coupling.

  • Position the ultrasound probe perpendicular to the skin surface at the marked site.

  • Capture B-mode images, ensuring clear visualization of the epidermis and dermis.

  • Using the ultrasound system's software, measure the thickness of the epidermis and dermis at predefined points within the image.

  • Repeat measurements at regular intervals throughout the long-term study (e.g., weekly or bi-weekly).

  • Compare the skin thickness measurements over time to the baseline and to control groups (vehicle-only and untreated).

2. Protocol for Assessment of HPA Axis Suppression using the Cosyntropin (ACTH) Stimulation Test

• Objective: To evaluate the functional integrity of the hypothalamic-pituitary-adrenal axis.

• Methodology:

  • Collect a baseline blood sample for the measurement of basal serum cortisol levels. This should be done at a consistent time of day.

  • Administer a standardized dose of cosyntropin (synthetic ACTH) intravenously or intramuscularly. The dose will vary depending on the animal model.

  • Collect blood samples at specific time points after cosyntropin administration, typically at 30 and 60 minutes.

  • Centrifuge the blood samples to separate the serum.

  • Measure the cortisol concentration in all serum samples using a validated immunoassay or mass spectrometry method.

  • A normal response is characterized by a significant increase in serum cortisol levels above the baseline. A suppressed response, indicated by a blunted or absent rise in cortisol, suggests HPA axis suppression.

Mandatory Visualization

Caption: Glucocorticoid receptor signaling leading to skin atrophy.

optimizing dosage and application frequency of Travocort in research settings

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to optimize the dosage and application frequency of Travocort (isoconazole nitrate and diflucortolone valerate) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of action for the active ingredients in Travocort?

A1: Travocort contains two active ingredients with distinct mechanisms of action. Isoconazole nitrate is a broad-spectrum azole antifungal agent.[1][2] Its primary mechanism involves the inhibition of ergosterol synthesis, a crucial component of the fungal cell membrane.[1] This disruption of membrane integrity leads to impaired fungal growth and cell death.[1] Diflucortolone valerate is a potent topical corticosteroid that exerts anti-inflammatory and immunosuppressive effects.[3][4] It binds to glucocorticoid receptors, which in turn modulate gene expression to suppress the production of pro-inflammatory mediators like cytokines and prostaglandins.[3][4][5] This dual-action of targeting both the fungal infection and the associated inflammation is a key feature of Travocort.[6]

Q2: What are the key initial steps in designing an experiment to optimize Travocort dosage?

A2: A successful dosage optimization study begins with thorough pre-formulation studies to understand the physicochemical properties of the active pharmaceutical ingredients (APIs) and their interaction with excipients.[7] This is followed by selecting appropriate in vitro and in vivo models that are relevant to the research question. For in vitro studies, establishing a dose-response relationship is crucial. This involves determining the Minimum Inhibitory Concentration (MIC) for isoconazole nitrate against relevant fungal strains and assessing the anti-inflammatory potency of diflucortolone valerate, for instance, through a vasoconstrictor assay. For in vivo studies, selecting a suitable animal model that mimics the human condition of interest is paramount.

Q3: How can I assess the potential for synergy between isoconazole and diflucortolone?

A3: The checkerboard assay is a common in vitro method to assess the synergistic, additive, indifferent, or antagonistic effects of two compounds.[8][9] This method involves testing various concentrations of both isoconazole and diflucortolone alone and in combination against a target fungal strain. The Fractional Inhibitory Concentration (FIC) index is then calculated to quantify the interaction. An FIC index of ≤0.5 typically indicates synergy.[10]

Q4: What are the regulatory considerations when developing a novel combination topical product?

A4: Developing a new combination product involves navigating a complex regulatory landscape.[8][11][12] A strong scientific rationale for the combination is required, supported by preclinical data.[11] For regulatory bodies like the FDA, specific guidelines for combination products must be followed, which often involve demonstrating the contribution of each active ingredient to the overall effect.[12][13] Early engagement with regulatory agencies is advisable to ensure that the development plan aligns with their requirements.[11]

Troubleshooting Guides

In Vitro Experimentation

Issue	Possible Cause(s)	Suggested Solution(s)
High variability in skin permeation data from Franz diffusion cells.	- Inconsistent skin membrane thickness or quality.- Air bubbles trapped between the membrane and receptor fluid.- Inconsistent dosing of the formulation.- Evaporation from the donor chamber.	- Use dermatomed skin of a consistent thickness and from the same anatomical location. Ensure proper skin storage and handling.- Degas the receptor fluid before use and ensure no bubbles are present during cell assembly.- Use a positive displacement pipette for accurate and consistent application of the formulation.- Cover the donor chamber with parafilm or a lid.[14]
Difficulty in determining a clear MIC endpoint for isoconazole.	- Inoculum size is not standardized.- Inappropriate incubation time or temperature.- Subjective visual reading of growth inhibition.	- Standardize the inoculum concentration (e.g., 10^4 CFU/mL).- Follow established guidelines for incubation time and temperature (e.g., 7 days at 28°C for dermatophytes).[6]- Use a spectrophotometer to read the optical density for a more objective endpoint determination.
Precipitation of the drug in the receptor fluid of Franz cells.	- Poor solubility of the drug in the chosen receptor fluid.	- Increase the solubility by adding a co-solvent (e.g., ethanol) to the receptor fluid, ensuring it doesn't compromise the skin barrier integrity.- Ensure the receptor fluid maintains "sink conditions," where the drug concentration is well below its saturation solubility.[15]

In Vivo Experimentation

Issue	Possible Cause(s)	Suggested Solution(s)
High variability in inflammatory response in animal models.	- Inconsistent application of the inflammatory agent.- Genetic variability within the animal strain.- Inconsistent dosing of the topical formulation.	- Ensure a standardized and uniform application of the inflammatory agent (e.g., croton oil, TPA).- Use a sufficient number of animals per group to account for biological variability.- Apply a consistent and measured amount of the formulation to the treatment area.
Lack of significant therapeutic effect in the animal model.	- Insufficient drug penetration to the target site.- The chosen animal model is not representative of the human disease.- Inappropriate dosing frequency or concentration.	- Analyze drug concentration in the skin layers to confirm penetration.- Re-evaluate the animal model to ensure its relevance to the specific inflammatory and infectious condition being studied.- Conduct a dose-ranging study to identify an effective concentration and optimize the application frequency.
Unexpected skin irritation or adverse reactions in animals.	- Irritancy of the vehicle or excipients.- High concentration of the active ingredients.	- Test the vehicle alone to assess its potential for irritation.- Evaluate a range of lower concentrations of the active ingredients to find a non-irritating, effective dose.

Data Presentation

Table 1: Exemplary Antifungal Susceptibility of Isoconazole Nitrate against Common Dermatophytes (MICs in µg/mL)

Fungal Species	MIC Range	MIC₅₀	MIC₉₀
Trichophyton rubrum	0.094 - 8	0.25	2
Trichophyton mentagrophytes	0.094 - 12	0.5	8
Microsporum canis	0.094 - 4	N/A	N/A
Epidermophyton floccosum	N/A	N/A	N/A

Data compiled for illustrative purposes from published literature.[16] MIC₅₀ and MIC₉₀ represent the concentrations required to inhibit 50% and 90% of the isolates, respectively. N/A indicates that data was not available for a sufficient number of isolates.

Table 2: Illustrative Vasoconstriction Assay Data for Diflucortolone Valerate and Comparator Corticosteroids

Corticosteroid	Potency Class	Mean Vasoconstriction Score (Chromameter a* value)
Clobetasol Propionate 0.05%	Super-potent (Class I)	-5.5
Diflucortolone Valerate 0.1%	Potent (Class II)	-4.8
Betamethasone Valerate 0.1%	Potent (Class III)	-4.2
Hydrocortisone 1.0%	Low Potency (Class VII)	-1.5

This table presents hypothetical, yet representative, data based on the relative potencies of topical corticosteroids. The vasoconstriction score is represented as a change in the a value (redness), where a more negative value indicates greater blanching and higher potency.*

Table 3: Sample In Vitro Skin Permeation Data for a Combination Cream

Time (hours)	Cumulative Amount Permeated (µg/cm²)	Flux (µg/cm²/h)
1	0.5	0.5
2	1.8	1.3
4	5.2	1.7
8	13.5	2.1
12	22.8	2.3
24	48.2	2.6

This table provides an example of skin permeation data that could be generated from a Franz diffusion cell experiment.[17][18]

Experimental Protocols

Protocol 1: In Vitro Antifungal Susceptibility Testing (Broth Microdilution)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of isoconazole nitrate against a dermatophyte strain.

Methodology: This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M38-A2 guidelines.[19]

• Preparation of Antifungal Stock Solution: Prepare a stock solution of isoconazole nitrate in dimethyl sulfoxide (DMSO).

• Serial Dilutions: Perform serial twofold dilutions of the stock solution in RPMI-1640 medium to achieve a range of final concentrations (e.g., 0.015 to 16 µg/mL) in 96-well microtiter plates.

• Inoculum Preparation: Prepare a suspension of the dermatophyte conidia from a fresh culture on Sabouraud dextrose agar. Adjust the suspension to a concentration of 1-5 x 10³ CFU/mL.

• Inoculation: Add the fungal inoculum to each well of the microtiter plate. Include a drug-free well for a growth control and an un-inoculated well for a sterility control.

• Incubation: Incubate the plates at 28-30°C for 4-7 days, or until sufficient growth is observed in the control well.

• MIC Determination: The MIC is the lowest concentration of the antifungal agent that causes a prominent decrease in turbidity (e.g., ≥80% inhibition) compared to the growth control.[20]

Protocol 2: In Vivo Murine Model of Dermatophytosis

Objective: To evaluate the efficacy of different dosages and application frequencies of Travocort in a murine model of skin infection.

Methodology:

• Animal Model: Use immunocompetent mice (e.g., BALB/c). Anesthetize the mice and gently abrade a small area on the back.

• Infection: Apply a suspension of a dermatophyte (e.g., Trichophyton mentagrophytes) to the abraded skin.[6][21]

• Treatment Groups: Divide the mice into groups: vehicle control, Travocort applied once daily, Travocort applied twice daily, and a positive control (e.g., a marketed antifungal).

• Treatment Application: Begin topical treatment 24-48 hours post-infection. Apply a standardized amount of the formulation to the infected area.

• Evaluation: Monitor the animals daily for clinical signs of infection (e.g., erythema, scaling, lesion size). A scoring system can be used for quantification.

• Fungal Burden: At the end of the study, excise the skin from the infected area for fungal culture to determine the fungal burden (CFU/g of tissue).

• Histopathology: A portion of the skin can be fixed in formalin for histological analysis to assess inflammation and tissue damage.

Protocol 3: In Vivo Anti-inflammatory Murine Ear Edema Model

Objective: To quantify the anti-inflammatory effect of different concentrations of diflucortolone valerate in a Travocort formulation.

Methodology:

• Animal Model: Use mice (e.g., Swiss albino).

• Induction of Inflammation: Apply a topical irritant, such as croton oil or 12-O-tetradecanoylphorbol-13-acetate (TPA), to the inner surface of the right ear. The left ear serves as a control.

• Treatment Application: Apply the test formulations (different concentrations of diflucortolone valerate in the Travocort vehicle) to the right ear shortly after the application of the irritant.

• Edema Measurement: After a set period (e.g., 4-6 hours), sacrifice the animals and take a standardized punch biopsy from both ears.

• Quantification of Inflammation: Weigh the ear punches. The difference in weight between the right and left ear punches is a measure of the edema and, consequently, the inflammation.

• Calculation of Inhibition: The percentage inhibition of inflammation for each treatment group is calculated relative to the vehicle control group.

Visualizations

Caption: Mechanism of action for isoconazole nitrate.

Caption: Anti-inflammatory mechanism of diflucortolone valerate.

Caption: General workflow for dosage optimization experiments.

References

• 1. Histology Scoring System for Murine Cutaneous Wounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. europeanreview.org [europeanreview.org]
• 3. Comparative bio-availability of proprietary topical corticosteroid preparations; vasoconstrictor assays on thirty creams and gels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A Novel Approach to Assess the Potency of Topical Corticosteroids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Topical Treatment of Dermatophytic Lesion on Mice (Mus musculus) Model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. National Journal of Physiology, Pharmacy and Pharmacology [njppp.com]
• 8. The Guidelines to Follow When Developing Combination Products [cfpie.com]
• 9. COMBINATION PRODUCTS - 6 Guidelines to Follow When Developing Combination Products [drug-dev.com]
• 10. emerypharma.com [emerypharma.com]
• 11. Drug Combinations: Your Questions Answered | Clarivate [clarivate.com]
• 12. pharmtech.com [pharmtech.com]
• 13. researchgate.net [researchgate.net]
• 14. Implementing FDA's IVPT Guidance Recommendations: A Step-By-Step Ilustration - The Center for Research on Complex Generics (CRCG) [complexgenerics.org]
• 15. youtube.com [youtube.com]
• 16. applications.emro.who.int [applications.emro.who.int]
• 17. researchgate.net [researchgate.net]
• 18. impactfactor.org [impactfactor.org]
• 19. DOT Language | Graphviz [graphviz.org]
• 20. Onset of the vasoconstrictor effect of diflucortolone valerate, betamethasone valerate, and fluocinolone acetonide ointments applied for varying periods under occlusive dressings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Topical Treatment of Dermatophytic Lesion on Mice (Mus musculus) Model - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Variability in Patient Response to Travocort

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource to address variability in patient response to Travocort (isoconazole nitrate and diflucortolone valerate) treatment in clinical studies.

Frequently Asked Questions (FAQs)

Q1: What is Travocort and what are its approved indications?

Travocort is a topical combination cream containing 1% isoconazole nitrate, a broad-spectrum azole antifungal, and 0.1% diflucortolone valerate, a potent corticosteroid. It is indicated for the initial or interim treatment of superficial fungal infections of the skin that are accompanied by highly inflammatory or eczematous skin conditions.

Q2: What are the known mechanisms of action for the active ingredients in Travocort?

Isoconazole nitrate inhibits the synthesis of ergosterol, an essential component of the fungal cell membrane, leading to disruption of the membrane and ultimately, fungal cell death. Diflucortolone valerate is a glucocorticoid that suppresses the inflammatory response, providing relief from symptoms such as itching, burning, and redness.

Q3: What are the main factors that can contribute to variability in patient response to Travocort?

Variability in patient response to Travocort can be attributed to a combination of factors, including:

• Host-related factors:

  • Genetic predisposition influencing drug metabolism and immune response.

  • The patient's skin microbiome composition.

  • The integrity of the skin barrier.

  • The specific type and strain of the infecting fungus.

• Drug-related factors:

  • Proper application technique and adherence to the prescribed regimen.

• Disease-related factors:

  • The severity and location of the infection.

Troubleshooting Guides

Issue 1: Suboptimal or Lack of Clinical Response

If a patient in a clinical trial is showing a suboptimal or no response to Travocort treatment, consider the following troubleshooting workflow:

Figure 1. Troubleshooting workflow for suboptimal response.

Experimental Protocols:

• Fungal Culture and Antifungal Susceptibility Testing:

  • Collect a skin scraping or swab from the affected area.

  • Inoculate the sample onto appropriate fungal culture media (e.g., Sabouraud Dextrose Agar).

  • Incubate at 25-30°C for up to 4 weeks, observing for fungal growth.

  • Identify the isolated fungus using microscopy and/or molecular methods.

  • Perform antifungal susceptibility testing using a standardized method (e.g., CLSI broth microdilution) to determine the minimum inhibitory concentration (MIC) of isoconazole.

Issue 2: High Variability in Efficacy Data Across a Study Cohort

When observing significant variability in treatment outcomes across a clinical trial cohort, a systematic investigation into the potential contributing factors is warranted.

Figure 2. Logical relationship for investigating high data variability.

Data Presentation

Clinical studies have demonstrated that Travocort offers a more rapid onset of action and improved therapeutic benefits compared to monotherapy with an antifungal agent.[1][2][3][4]

Table 1: Comparative Efficacy of Travocort vs. Isoconazole Nitrate Monotherapy

Outcome Measure	Travocort (Isoconazole + Diflucortolone)	Isoconazole Nitrate Monotherapy
Mycological Cure Rate
Week 2	Higher	Lower
Symptom Relief (Pruritus, Erythema)
Onset of Action	Faster	Slower
Overall Improvement	Superior	Standard

Note: Specific quantitative data from head-to-head clinical trials are not publicly available in a tabulated format. The table reflects the qualitative findings reported in published literature.

Key Experiments: Methodologies

To investigate the underlying causes of variability in patient response, researchers can employ the following experimental protocols:

Skin Microbiome Analysis (16S rRNA Sequencing)

This protocol outlines the steps for analyzing the bacterial composition of the skin microbiome.

Figure 3. Experimental workflow for skin microbiome analysis.

Detailed Protocol:

• Sample Collection:

  • Moisten a sterile cotton swab in sterile saline or a suitable buffer.

  • Rub the swab firmly over a defined area of the affected skin (and an adjacent unaffected area as a control) for 30-60 seconds.

  • Place the swab in a sterile tube and store it at -80°C until processing.

• DNA Extraction:

  • Use a commercially available DNA extraction kit optimized for microbial DNA from low biomass samples.

  • Follow the manufacturer's instructions, including a bead-beating step to lyse bacterial cells.

• 16S rRNA Gene Amplification:

  • Perform PCR to amplify a hypervariable region of the 16S rRNA gene (e.g., V1-V3 or V3-V4).

  • Use universal primers with appropriate barcodes for multiplexing.

• Library Preparation and Sequencing:

  • Purify the PCR products.

  • Quantify and pool the libraries.

  • Perform sequencing on a next-generation sequencing platform (e.g., Illumina MiSeq).

• Bioinformatic Analysis:

  • Process the raw sequencing reads (quality filtering, demultiplexing, and chimera removal).

  • Cluster sequences into Operational Taxonomic Units (OTUs) or Amplicon Sequence Variants (ASVs).

  • Assign taxonomy to the OTUs/ASVs.

  • Analyze alpha and beta diversity to compare microbial communities between responders and non-responders.

Pharmacogenomic Analysis

Investigating genetic variations that may influence drug response can provide valuable insights.

Potential Candidate Genes for Investigation:

• For Isoconazole (Azole Antifungal):

  • Genes encoding Cytochrome P450 enzymes (e.g., CYP3A4, CYP3A5), which are involved in the metabolism of some azoles.[5][6][7][8]

• For Diflucortolone Valerate (Corticosteroid):

  • Glucocorticoid Receptor (NR3C1) gene polymorphisms, which can affect sensitivity to corticosteroids.

  • Genes involved in the inflammatory cascade (e.g., CRHR1, cytokine genes).

Experimental Protocol (Candidate Gene Approach):

• Sample Collection: Collect a blood or saliva sample from the patient.

• DNA Extraction: Isolate genomic DNA from the collected sample.

• Genotyping:

  • Select single nucleotide polymorphisms (SNPs) in the candidate genes of interest based on a literature review.

  • Perform genotyping using a suitable method, such as TaqMan SNP genotyping assays or DNA sequencing.

• Statistical Analysis:

  • Correlate the presence of specific genetic variants with clinical outcomes (e.g., treatment success, adverse events).

  • Perform association studies to identify alleles linked to variable drug responses.

By systematically investigating these factors, researchers can gain a deeper understanding of the mechanisms underlying the variability in patient response to Travocort and pave the way for a more personalized approach to treatment.

References

• 1. The advantages of topical combination therapy in the treatment of inflammatory dermatomycoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isoconazole Nitrate vs Isoconazole Nitrate and Diflucortolone Valerate in the Treatment of Tinea Inguinalis: Results of a Multicenter Retrospective Study - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Isoconazole nitrate: a unique broad-spectrum antimicrobial azole effective in the treatment of dermatomycoses, both as monotherapy and in combination with corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. The Impact of Genetic Polymorphisms on the Clinical Efficacy of Azole Antifungals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

troubleshooting inconsistent results in in vitro studies of Travocort

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering inconsistent results during in vitro studies of Travocort and its active components, isoconazole nitrate and diflucortolone valerate.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of action for the active components of Travocort?

A1: Travocort contains two active ingredients:

• Isoconazole nitrate: An azole antifungal agent that inhibits the fungal cytochrome P450 enzyme lanosterol 14α-demethylase. This enzyme is crucial for the synthesis of ergosterol, a vital component of the fungal cell membrane. Inhibition of this pathway disrupts membrane integrity, leading to fungal cell death.[1]

• Diflucortolone valerate: A potent topical corticosteroid that acts as an anti-inflammatory and immunosuppressive agent.[2] It binds to glucocorticoid receptors, which then translocate to the nucleus to upregulate anti-inflammatory proteins and downregulate the production of pro-inflammatory cytokines, thereby reducing inflammation, itching, and redness.[2][3]

Q2: We are observing high variability in our Minimum Inhibitory Concentration (MIC) values for isoconazole against our fungal strain. What are the potential causes?

A2: Inconsistent MIC values in antifungal susceptibility testing can arise from several factors. For isoconazole, consider the following:

• Drug Solubility and Precipitation: Isoconazole nitrate has poor aqueous solubility. If the stock solution is not properly prepared or if the final concentration in the assay medium exceeds its solubility limit, the compound may precipitate, leading to inaccurate results.

• Inoculum Preparation: The size and preparation of the fungal inoculum are critical. Variations in inoculum density can significantly impact MIC values. Standardization using a spectrophotometer or hemocytometer is recommended.

• Incubation Time and Temperature: Different fungal species have optimal growth conditions. Ensure that the incubation time and temperature are appropriate for your specific strain and are kept consistent across experiments.

• Assay Medium: The composition of the culture medium, including pH and the presence of interfering substances, can affect the activity of azole antifungals. RPMI-1640 medium buffered to pH 7.0 is standard for many fungal susceptibility tests.[1]

• Endpoint Determination: Visual determination of growth inhibition can be subjective. Using a spectrophotometric reader to measure optical density can provide more objective and reproducible results. For azoles, the MIC is typically defined as the lowest concentration that causes a significant reduction in growth (e.g., 50%) compared to the control.

Q3: Our anti-inflammatory assays with diflucortolone valerate show inconsistent cytokine inhibition. Why might this be?

A3: Variability in in vitro anti-inflammatory assays is a common challenge. Key factors to consider include:

• Cell Health and Passage Number: Use cells with a consistent and low passage number. Older cells may have altered signaling pathways and produce inconsistent inflammatory responses. Ensure cells are healthy and not overly confluent.

• Stimulation Consistency: If using a stimulant like lipopolysaccharide (LPS) to induce an inflammatory response, ensure the concentration and incubation time are precisely controlled.

• Timing of Measurement: The production of cytokines is often transient. The timing of supernatant collection is critical to capture the peak expression of the cytokine of interest.

• Assay Sensitivity and Dynamic Range: Ensure your cytokine assay (e.g., ELISA) has the appropriate sensitivity and dynamic range to detect the expected concentrations in your samples. You may need to dilute your samples to fall within the linear range of the assay.

Q4: Could the combination of isoconazole and diflucortolone valerate lead to antagonistic effects in our in vitro assays?

A4: While clinical studies suggest a synergistic effect where the combination therapy is more effective than monotherapy, in vitro interactions can be complex.[4][5][6] It is plausible that in certain in vitro systems, the two components could have antagonistic effects. For example, the immunosuppressive effects of diflucortolone valerate could potentially influence the fungal growth rate, thereby altering the apparent susceptibility to isoconazole. A checkerboard assay is the recommended method to systematically evaluate the interaction between the two compounds in your specific experimental setup.

II. Troubleshooting Guides

A. Antifungal Susceptibility Testing (Isoconazole Component)

Issue	Potential Cause	Troubleshooting Steps
High MIC Variability	Inconsistent inoculum size.	Standardize inoculum preparation using a spectrophotometer (0.5 McFarland standard for yeasts) or a hemocytometer.
Poor drug solubility.	Ensure complete solubilization of isoconazole nitrate in a suitable solvent like DMSO before preparing serial dilutions. Visually inspect for precipitation.
Subjective endpoint reading.	Use a microplate reader to measure optical density and define the MIC as a specific percentage of growth inhibition (e.g., ≥50%).
Inappropriate incubation time.	Optimize and standardize the incubation period based on the growth rate of the specific fungal strain.
No Fungal Growth (Including Controls)	Contamination of media or reagents.	Use fresh, sterile media and reagents. Perform sterility controls (media only) with each assay.
Inoculum is not viable.	Check the viability of the fungal stock. Culture an aliquot of the inoculum on an agar plate to confirm growth.
"Skipped Wells" or Paradoxical Growth	Drug precipitation at high concentrations.	Improve drug solubilization. Consider using a different solvent system or reducing the highest tested concentration.
Fungal stress response.	This can occur with some fungi. Record the MIC as the lowest concentration with significant growth inhibition, even if growth reappears at higher concentrations.

B. In Vitro Anti-inflammatory Assays (Diflucortolone Valerate Component)

Issue	Potential Cause	Troubleshooting Steps
Inconsistent Cytokine Levels	Variable cell seeding density.	Ensure a consistent number of viable cells are seeded in each well. Perform cell counts before plating.
Inconsistent stimulation.	Prepare a fresh stock of the inflammatory stimulus (e.g., LPS) for each experiment and ensure consistent application.
Timing of sample collection.	Perform a time-course experiment to determine the optimal time point for measuring the peak cytokine response.
High Background Inflammation	Stressed or overly confluent cells.	Use healthy, sub-confluent cells. Avoid excessive handling or harsh trypsinization.
Contamination of cell cultures.	Regularly test cell lines for mycoplasma contamination. Use sterile techniques.
Low Assay Signal	Insufficient stimulation.	Optimize the concentration of the inflammatory stimulus to induce a robust yet sub-maximal response.
Assay sensitivity issues.	Ensure the chosen assay (e.g., ELISA kit) is sensitive enough to detect the expected cytokine concentrations. Check the expiration date and proper storage of assay reagents.

III. Data Presentation

Table 1: In Vitro Antifungal Activity of Isoconazole Nitrate

Fungal Species	Strain ID	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MFC (µg/mL)
Candida albicans	ATCC 90028	0.125	0.25	0.5
Trichophyton rubrum	Clinical Isolate 1	0.06	0.125	0.25
Aspergillus fumigatus	ATCC 204305	0.5	1	>8

MIC₅₀/₉₀: Minimum Inhibitory Concentration for 50%/90% of isolates. MFC: Minimum Fungicidal Concentration.

Table 2: In Vitro Anti-inflammatory Activity of Diflucortolone Valerate

Cell Line	Inflammatory Stimulus	Measured Cytokine	IC₅₀ (nM)
RAW 264.7 Macrophages	LPS (1 µg/mL)	TNF-α	15.2
HaCaT Keratinocytes	Poly (I:C) (10 µg/mL)	IL-6	25.8
Human PBMCs	PHA (5 µg/mL)	IFN-γ	12.5

IC₅₀: Half-maximal Inhibitory Concentration.

Table 3: Checkerboard Assay Results for Isoconazole and Diflucortolone Valerate against C. albicans

Isoconazole (µg/mL)	Diflucortolone Valerate (nM)	% Growth Inhibition	FICI	Interaction
0.031	5	60	0.5	Synergistic
0.062	2.5	55	0.625	Additive
0.125	0	50	1	-
0	20	10	-	-

FICI (Fractional Inhibitory Concentration Index): ≤0.5 = Synergy; >0.5 to ≤1.0 = Additive; >1.0 to <4.0 = Indifference; ≥4.0 = Antagonism.

IV. Experimental Protocols

A. Protocol: Broth Microdilution for Antifungal Susceptibility Testing

• Preparation of Antifungal Stock Solution: Prepare a 1600 µg/mL stock solution of isoconazole nitrate in 100% dimethyl sulfoxide (DMSO).

• Drug Dilution: Perform serial two-fold dilutions of the stock solution in RPMI-1640 medium (with L-glutamine, without bicarbonate, buffered to pH 7.0 with MOPS) in a 96-well microtiter plate.

• Inoculum Preparation: Culture the fungal strain on an appropriate agar medium. For yeasts, suspend colonies in sterile saline to a turbidity equivalent to a 0.5 McFarland standard. Dilute this suspension in RPMI-1640 to a final concentration of 0.5-2.5 x 10³ CFU/mL. For molds, harvest conidia and adjust the concentration using a hemocytometer.

• Inoculation: Add the fungal inoculum to each well of the microtiter plate containing the drug dilutions. Include a drug-free well as a growth control and an uninoculated well as a sterility control.

• Incubation: Incubate the plate at 35°C for 24-48 hours (or longer, depending on the organism).

• Endpoint Determination: Determine the MIC as the lowest concentration of isoconazole that causes a ≥50% reduction in turbidity compared to the growth control, measured visually or with a microplate reader at 530 nm.

B. Protocol: In Vitro Anti-inflammatory Cytokine Assay

• Cell Seeding: Seed macrophages (e.g., RAW 264.7) or other suitable cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of diflucortolone valerate in the cell culture medium. Remove the old medium from the cells and add the medium containing the test compound. Incubate for 1-2 hours.

• Inflammatory Stimulation: Add the inflammatory stimulus (e.g., LPS at 1 µg/mL) to each well (except for the unstimulated control wells) and incubate for a predetermined time (e.g., 24 hours).

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant.

• Cytokine Quantification: Measure the concentration of the target cytokine (e.g., TNF-α, IL-6) in the supernatant using a commercial ELISA kit, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cytokine inhibition for each concentration of diflucortolone valerate relative to the stimulated control. Determine the IC₅₀ value by non-linear regression analysis.

V. Mandatory Visualizations

Caption: Anti-inflammatory signaling pathway of Diflucortolone Valerate.

Caption: Antifungal mechanism of action for Isoconazole.

References

• 1. benchchem.com [benchchem.com]
• 2. droracle.ai [droracle.ai]
• 3. mims.com [mims.com]
• 4. researchgate.net [researchgate.net]
• 5. The advantages of topical combination therapy in the treatment of inflammatory dermatomycoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effective treatment of erythrasma-associated inflammation and pruritus with isoconazole nitrate and diflucortolone valerate combination therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refining Animal Models for Enhanced Prediction of Travocort® Efficacy

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for refining animal models to more accurately predict the clinical efficacy of Travocort®, a topical combination of isoconazole nitrate and diflucortolone valerate.

Frequently Asked Questions (FAQs)

Q1: What are the key considerations when selecting an animal model for Travocort® efficacy studies?

A1: Travocort® combines an antifungal and a potent corticosteroid. Therefore, the ideal animal model should recapitulate both the fungal infection and the inflammatory components of the target human skin condition. Key considerations include the animal species' skin physiology, its immune response to the chosen pathogen and inflammatory stimuli, and the specific research question being addressed. For instance, guinea pigs are often used for dermatophyte infections due to their susceptibility and resemblance to human tinea corporis.[1][2] Mice, particularly transgenic strains, are valuable for dissecting specific inflammatory pathways.

Q2: How can we model the dual (antifungal and anti-inflammatory) action of Travocort® in a single animal model?

A2: A dual-action model can be established by inducing a fungal infection that elicits a significant inflammatory response. For example, in a guinea pig model of tinea corporis caused by Trichophyton mentagrophytes, the resulting skin lesions will exhibit both fungal growth and inflammation.[1] Efficacy can then be assessed by measuring both the reduction in fungal burden (e.g., via CFU counts or qPCR) and the amelioration of inflammatory signs (e.g., erythema, edema, and histological scoring).

Q3: What are the advantages of using transgenic mouse models for studying the anti-inflammatory effects of Travocort®?

A3: Transgenic mouse models that overexpress specific cytokines involved in inflammatory skin diseases (e.g., IL-4, IL-31, TSLP) can provide highly specific insights into the mechanism of action of the corticosteroid component of Travocort®, diflucortolone valerate. These models can help elucidate which inflammatory pathways are most effectively targeted by the drug.

Q4: Are there in vitro alternatives to animal models for preliminary screening of Travocort® efficacy?

A4: Yes, in vitro models such as reconstructed human epidermis (RHE) and full-thickness skin models offer ethical and often more reproducible alternatives for initial screening.[3][4][5] These models can be used to assess drug permeability, antifungal activity, and anti-inflammatory effects by measuring cytokine release after an inflammatory challenge. However, they may not fully replicate the complex interactions of the immune system present in an in vivo model.[4]

Troubleshooting Guides

Guinea Pig Tinea Corporis Model

Problem	Possible Cause(s)	Troubleshooting Solution(s)
Inconsistent or failed infection	- Inoculum viability is low.- Inadequate skin abrasion.- Guinea pig strain is resistant.- Improper housing conditions (low humidity).	- Confirm the viability and concentration of the fungal culture before inoculation.- Ensure consistent and gentle abrasion of the skin to disrupt the stratum corneum without causing excessive trauma.- Use a susceptible strain of guinea pig (e.g., Hartley).- Maintain appropriate humidity levels in the animal housing.
High variability in lesion scores between animals	- Inconsistent inoculum size.- Variation in the application of the topical formulation.- Subjective scoring of lesions.	- Use a calibrated pipette to ensure a consistent volume and concentration of the fungal inoculum for each animal.- Develop a standardized protocol for the application of Travocort®, ensuring uniform coverage of the lesion.- Implement a validated, blinded scoring system for clinical signs and use digital imaging for objective measurements.
Secondary bacterial infection	- Excessive scratching by the animal.- Contamination of the housing environment.	- Consider using Elizabethan collars to prevent scratching.- Maintain a clean and sterile environment for the animals.- If bacterial infection is suspected, perform a culture and sensitivity test.

Mouse Contact Dermatitis Model

Problem	Possible Cause(s)	Troubleshooting Solution(s)
Weak or no inflammatory response	- Insufficient concentration of the sensitizing agent.- Inadequate penetration of the sensitizing or challenge agent.- Mouse strain is a low responder.	- Optimize the concentration of the hapten (e.g., oxazolone, DNFB) used for sensitization and challenge.- Ensure the vehicle used for the hapten allows for adequate skin penetration.- Use a mouse strain known to mount a robust contact hypersensitivity response (e.g., BALB/c or C57BL/6).
High background inflammation in control animals	- Irritant effect of the vehicle.- Pre-existing skin conditions in the animals.	- Test the vehicle alone to ensure it does not induce a significant inflammatory response.- Carefully inspect the animals for any signs of skin irritation or disease before starting the experiment.
Difficulty in quantifying the inflammatory response	- Subjective visual scoring.- Inaccurate measurement of ear swelling.	- Supplement visual scoring with quantitative measurements such as ear thickness using a digital caliper, and histological analysis of inflammatory cell infiltrate and cytokine expression (e.g., via qPCR or ELISA).

Quantitative Data Summary

Table 1: Clinical Efficacy of Travocort® in Tinea Corporis

Study	Treatment Group	Number of Patients	Clinical Cure Rate	Mycological Cure Rate	Key Findings
Sharif et al. (2018)[6][7]	Travocort® (ISN + DFV)	190	66.3%	Not Reported	No significant difference in clinical efficacy compared to clotrimazole alone.
Anonymous (2012)[8]	Travocort® (ISN + DFV) followed by ISN alone	Not specified	Superior reduction in erythema and pruritus	Similar to ISN alone	Combination therapy provides faster symptomatic relief.
Anonymous (2015)[9]	Travocort® (ISN + DFV) followed by azole monotherapy	108 (children)	86.1% (clinical and mycological recovery)	86.1%	Effective and safe in pediatric tinea corporis, with a low rate of bacterial superinfection.

ISN: Isoconazole Nitrate; DFV: Diflucortolone Valerate

Experimental Protocols

Protocol 1: Guinea Pig Model of Tinea Corporis

Objective: To induce a dermatophyte infection in guinea pigs to evaluate the antifungal and anti-inflammatory efficacy of Travocort®.

Materials:

• Hartley guinea pigs (300-350 g)

• Trichophyton mentagrophytes culture

• Sterile saline

• Electric clippers

• Sterile gauze

• Travocort® cream

• Vehicle control cream

Procedure:

• Anesthetize the guinea pigs.

• Shave a 2x2 cm area on the dorsum of each animal.

• Gently abrade the shaved skin with sterile sandpaper to disrupt the stratum corneum.

• Prepare a suspension of T. mentagrophytes spores in sterile saline (1 x 10^7 spores/mL).

• Apply 50 µL of the fungal suspension to the abraded skin area.

• Monitor the animals daily for the development of skin lesions (erythema, scaling, crusting). Lesions typically appear within 5-7 days.

• Once lesions are established, divide the animals into treatment groups (e.g., Travocort®, vehicle control, untreated).

• Apply the topical treatments once or twice daily for a specified period (e.g., 14 days).

• Evaluate treatment efficacy through:

  • Clinical Scoring: Score the severity of erythema, scaling, and crusting on a defined scale (e.g., 0-4).

  • Fungal Burden: At the end of the treatment period, euthanize the animals and collect skin biopsies from the lesion site. Determine the fungal load by plating serial dilutions of tissue homogenates on Sabouraud dextrose agar (colony-forming units, CFU) or by quantitative PCR (qPCR) of fungal DNA.[10][11]

  • Histopathology: Analyze skin sections stained with Hematoxylin and Eosin (H&E) for inflammation and with Periodic acid-Schiff (PAS) to visualize fungal elements.

Protocol 2: Mouse Model of Allergic Contact Dermatitis

Objective: To induce a contact hypersensitivity reaction in mice to evaluate the anti-inflammatory efficacy of the corticosteroid component of Travocort®.

Materials:

• BALB/c or C57BL/6 mice (6-8 weeks old)

• Sensitizing agent: 0.5% 2,4-dinitrofluorobenzene (DNFB) or 2% oxazolone in acetone/olive oil (4:1)

• Challenge agent: 0.2% DNFB or 1% oxazolone in acetone/olive oil

• Travocort® cream

• Vehicle control cream

• Digital calipers

Procedure:

• Sensitization: Shave the abdomen of the mice. Apply 25 µL of the sensitizing agent to the shaved abdomen on day 0 and day 1.

• Challenge: On day 5, measure the baseline thickness of both ears of each mouse using digital calipers. Apply 20 µL of the challenge agent to the dorsal and ventral surfaces of the right ear. Apply the vehicle to the left ear as a control.

• Treatment: Divide the mice into treatment groups. Apply Travocort® or vehicle control to the challenged ear at specified time points (e.g., 1 hour and 6 hours post-challenge).

• Evaluation:

  • Ear Swelling: Measure the ear thickness of both ears at 24 and 48 hours post-challenge. The change in ear thickness (challenged ear - vehicle-treated ear) is a measure of the inflammatory response.

  • Histopathology: At the end of the experiment, collect the ears for histological analysis. Stain with H&E to assess edema, epidermal thickening, and inflammatory cell infiltration.[12][13]

  • Cytokine Analysis: Homogenize the ear tissue to measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) by ELISA or qPCR.

Visualizations

Caption: Dual mechanism of action of Travocort®.

Caption: Workflow for evaluating Travocort® efficacy.

References

• 1. Skin Problems of Guinea Pigs - All Other Pets - MSD Veterinary Manual [msdvetmanual.com]
• 2. Tinea corporis caused by Trichophyton benhamiae: report of the first case transmitted by guinea pig in Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. karger.com [karger.com]
• 4. Top things found in native skin (vs reconstructed human skin) - Genoskin [genoskin.com]
• 5. 3D Reconstructed Skin Models: Transforming Clinical and Safety Testing | SGS United Kingdom [sgs.com]
• 6. mail.jpathology.com [mail.jpathology.com]
• 7. researchgate.net [researchgate.net]
• 8. Isoconazole Nitrate vs Isoconazole Nitrate and Diflucortolone Valerate in the Treatment of Tinea Inguinalis: Results of a Multicenter Retrospective Study - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 9. The association of isoconazole-diflucortolone in the treatment of pediatric tinea corporis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Quantitation of Major Human Cutaneous Bacterial and Fungal Populations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Evaluation of Novel Broad-Range Real-Time PCR Assay for Rapid Detection of Human Pathogenic Fungi in Various Clinical Specimens - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Histology Scoring System for Murine Cutaneous Wounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Systemic Absorption of Diflucortolone Valerate in Experimental Models

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for managing the potential systemic absorption of diflucortolone valerate in experimental models. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues that may be encountered during in vivo studies.

Troubleshooting Guides

This section provides solutions to common problems encountered during the assessment of systemic absorption of diflucortolone valerate.

Problem	Potential Cause	Troubleshooting Steps
High variability in plasma concentrations between animals	Inconsistent dose application	Ensure a standardized and validated procedure for applying the formulation. Use a positive displacement pipette for accurate dosing. The application area should be shaved carefully and consistently. Consider using a template to ensure a uniform application area.
Animal grooming or scratching of the application site	Use of an Elizabethan collar or a protective dressing can prevent the animal from ingesting or removing the test substance. Ensure the dressing is not fully occlusive unless that is a study parameter, as occlusion can significantly increase absorption.[1]
Differences in skin integrity	Carefully inspect the application site for any pre-existing abrasions or irritation. Exclude animals with compromised skin barrier function.
Stress-induced physiological changes	Acclimatize animals to the experimental procedures and handling to minimize stress. Stress can alter blood flow and skin permeability.
Low or undetectable plasma concentrations of diflucortolone valerate	Insufficient analytical method sensitivity	Develop and validate a highly sensitive bioanalytical method, such as LC-MS/MS, for the quantification of diflucortolone valerate in plasma. The lower limit of quantification (LLOQ) should be adequate to detect expected low concentrations.
Rapid metabolism	Diflucortolone valerate is rapidly metabolized.[2] Measure major metabolites in addition to the parent compound to get a complete picture of systemic exposure.
Inappropriate blood sampling times	Conduct a pilot study to determine the pharmacokinetic profile and establish optimal blood sampling time points to capture the Cmax.
Unexpectedly high systemic absorption	Compromised skin barrier	Re-evaluate the skin condition of the animals. Inflammation or damage to the stratum corneum significantly enhances the percutaneous absorption of corticosteroids.[3][4]
Occlusive conditions	If a protective dressing is used, ensure it is breathable. Unintended occlusion can dramatically increase absorption.
Formulation issues	The vehicle plays a crucial role in drug release and penetration.[3] Ensure the formulation is stable and has the intended physicochemical properties.
Contradictory results between in vitro and in vivo studies	Differences in skin metabolism	In vitro models using human or animal skin can be predictive, but may not fully replicate the metabolic activity of in vivo skin. Consider the potential for cutaneous metabolism of diflucortolone valerate.
Vehicle effects	The interaction between the vehicle and the skin can differ between in vitro and in vivo conditions.
Blood flow	The absence of blood flow in in vitro models is a major difference from the in vivo situation and can affect the clearance of the drug from the dermis.

Frequently Asked Questions (FAQs)

Experimental Design and Protocols

Q1: What are the recommended experimental models for studying the systemic absorption of diflucortolone valerate?

A1: Common experimental models include rats, rabbits, guinea pigs, and minipigs. The choice of model depends on the specific research question. Rats and rabbits are cost-effective for initial screenings. Guinea pig skin is also used and shows slight percutaneous absorption for intact skin.[3] Minipigs are considered a highly relevant non-rodent species due to the anatomical and physiological similarities of their skin to human skin.

Q2: Can you provide a general protocol for a dermal absorption study in rats?

A2: A general protocol involves the following steps:

• Animal Selection and Acclimatization: Use healthy adult rats (e.g., Wistar or Sprague-Dawley) of a single sex to minimize variability. Acclimatize animals for at least 5 days.

• Dose Preparation and Application: Prepare the diflucortolone valerate formulation (e.g., 0.1% cream or ointment). Shave the dorsal back of the rat 24 hours before application. Apply a precise amount of the formulation over a defined area (e.g., 10 cm²).

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 1, 2, 4, 8, 12, and 24 hours) via a suitable route (e.g., tail vein or saphenous vein). The number of samples and time points may vary based on the study objectives.

• Sample Processing and Analysis: Process blood to obtain plasma and store at -80°C until analysis by a validated LC-MS/MS method.

• Data Analysis: Calculate pharmacokinetic parameters such as Cmax, Tmax, and AUC.

Q3: What are the key considerations for blood collection in rabbits?

A3: The marginal ear vein is a common site for blood collection in rabbits. To minimize stress-related effects on physiological parameters, animals should be habituated to handling and restraint. The use of a minimally invasive collection technique is recommended. For multiple sampling, an indwelling catheter can be considered.

Data Interpretation

Q4: What level of systemic absorption of diflucortolone valerate is expected?

A4: Systemic absorption of diflucortolone valerate through intact skin is generally low. In humans, with a 0.1% formulation, absorption is around 0.2% of the applied dose within 4 hours through intact skin.[3] However, this can be significantly higher if the skin barrier is compromised. For instance, on stripped skin, absorption can increase.[4] Different formulations also influence absorption, with ointments generally showing higher absorption than creams.[3]

Q5: How can I assess the systemic effects of absorbed diflucortolone valerate?

A5: The most common systemic effect of topical corticosteroids is the suppression of the Hypothalamic-Pituitary-Adrenal (HPA) axis. This can be assessed by measuring plasma cortisol (or corticosterone in rodents) levels. A decrease in these levels indicates systemic activity of the absorbed diflucortolone valerate. Urinary excretion of 17-hydroxycorticosteroids (17-OHCS) and 17-ketosteroids (17-KS) can also be measured.

Analytical Methods

Q6: What is the best analytical method for quantifying diflucortolone valerate in plasma?

A6: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity, selectivity, and specificity, which is crucial for detecting the low concentrations of diflucortolone valerate expected in plasma after topical application.

Q7: What are the key validation parameters for the bioanalytical method?

A7: The method should be validated according to regulatory guidelines (e.g., FDA or EMA). Key parameters include:

• Selectivity and specificity

• Linearity and range

• Accuracy and precision (intra- and inter-day)

• Limit of detection (LOD) and lower limit of quantification (LLOQ)

• Recovery and matrix effects

• Stability (in matrix and processed samples)

Data Presentation

The following tables summarize quantitative data on the percutaneous absorption of diflucortolone valerate from various studies.

Table 1: Percutaneous Absorption of Diflucortolone Valerate in Humans

Formulation (Concentration)	Skin Condition	Duration of Application	Absorption (% of Applied Dose)	Reference
0.1% Ointment	Intact	4 hours	~0.2%	[3]
0.1% Cream	Intact	4 hours	~0.2%	[3]
0.1% Fatty Ointment	Intact	4 hours	~0.2%	[3]
0.1% Ointment	Stripped	4 hours	~0.4%	[3]
0.1% Cream	Stripped	4 hours	~0.4%	[3]
0.1% Fatty Ointment	Stripped	4 hours	~0.4%	[3]
0.3% Ointment	Intact & Stripped	7 hours	1.7%	[3]
0.3% Cream	Intact & Stripped	7 hours	0.5%	[3]
0.3% Fatty Ointment	Intact & Stripped	7 hours	0.7%	[3]
0.1% W/O Emulsion	Stripped	24 hours	2.2 ± 0.8%	[4]

Table 2: Comparative Percutaneous Absorption of Different Corticosteroids in Humans (Stripped Skin, 24 hours)

Corticosteroid (Concentration)	Absorption (% of Applied Dose)	Reference
Diflucortolone Valerate (0.1%)	14.8 ± 4.2%	[4]
Betamethasone-17-Valerate (0.12%)	23.5 ± 4.1%	[4]
Beclomethasone Dipropionate	14.0 ± 4.3%	[4]
Fluocinolone Acetonide	39.2 ± 2.4%	[4]

Table 3: Percutaneous Absorption of Diflucortolone Valerate in Guinea Pigs (7 hours)

Formulation (Concentration)	Skin Condition	Absorption (% of Applied Dose)	Reference
0.03% Ointment	Stripped	Almost quantitative	[3]
0.5% Ointment	Stripped	~30%	[3]

Experimental Protocols

Protocol 1: In Vivo Percutaneous Absorption Study in Rats

1. Objective: To determine the systemic absorption of diflucortolone valerate after topical application in rats.

2. Materials:

• Male Wistar rats (200-250 g)

• Diflucortolone valerate formulation (e.g., 0.1% cream)

• Electric shaver

• Positive displacement pipette

• Blood collection tubes (with anticoagulant, e.g., K2-EDTA)

• Centrifuge

• -80°C freezer

3. Procedure:

• Acclimatize rats for at least 5 days.

• 24 hours prior to dosing, shave an area of approximately 10 cm² on the dorsal back of each rat.

• On the day of the study, weigh each animal.

• Apply a precise dose of the diflucortolone valerate formulation to the shaved area.

• Collect blood samples (approximately 0.25 mL) from the tail vein at 0 (pre-dose), 1, 2, 4, 8, and 24 hours post-application.

• Immediately place blood samples into anticoagulant tubes and mix gently.

• Centrifuge the blood samples at 4°C to separate plasma.

• Transfer the plasma to labeled cryovials and store at -80°C until analysis.

• Analyze plasma samples for diflucortolone valerate concentrations using a validated LC-MS/MS method.

4. Data Analysis:

• Calculate the mean plasma concentration at each time point.

• Determine the Cmax (maximum observed concentration) and Tmax (time to reach Cmax).

• Calculate the Area Under the Curve (AUC) from time 0 to 24 hours.

Protocol 2: Assessment of HPA Axis Suppression in Rabbits

1. Objective: To evaluate the effect of topically applied diflucortolone valerate on the HPA axis in rabbits.

2. Materials:

• Male New Zealand White rabbits (2.5-3.0 kg)

• Diflucortolone valerate formulation and placebo control

• Electric shaver

• Blood collection supplies

• Assay kits for plasma corticosterone (or cortisol) and ACTH

3. Procedure:

• Acclimatize rabbits for at least one week.

• Shave a large area on the back of each rabbit (e.g., 10% of the body surface area).

• Divide animals into treatment and control groups.

• Apply the diflucortolone valerate formulation or placebo to the shaved area daily for a specified period (e.g., 7 days).

• Collect baseline blood samples before the first application.

• Collect blood samples at the end of the treatment period, and potentially at several time points after the final application to assess recovery.

• Process blood to obtain plasma and store at -80°C.

• Analyze plasma samples for corticosterone (or cortisol) and ACTH concentrations.

4. Data Analysis:

• Compare the mean plasma corticosterone and ACTH levels between the treatment and control groups.

• A statistically significant decrease in these hormone levels in the treatment group indicates HPA axis suppression.

Mandatory Visualization

Hypothalamic-Pituitary-Adrenal (HPA) Axis and Glucocorticoid Negative Feedback

Caption: HPA axis and negative feedback by glucocorticoids.

Experimental Workflow for In Vivo Dermal Absorption Study

Caption: Workflow for a typical in vivo dermal absorption study.

Troubleshooting Logic for High Variability

Caption: Troubleshooting high variability in dermal absorption studies.

References

• 1. Metabolite Profiling and Pharmacokinetic Evaluation of Hydrocortisone in a Perfused Three-Dimensional Human Liver Bioreactor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effect of different sample collection methods on rabbit blood parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanisms of rapid glucocorticoid feedback inhibition of the hypothalamic–pituitary–adrenal axis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]

Technical Support Center: Enhancing the Stability of Travocort® Cream

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to enhancing the stability of Travocort® (isoconazole nitrate and diflucortolone valerate) cream under various storage conditions. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What are the active pharmaceutical ingredients (APIs) in Travocort® cream and their primary roles?

A1: Travocort® cream contains two active ingredients:

• Isoconazole nitrate (10 mg/g): An azole antifungal agent effective against a broad spectrum of dermatophytes, yeasts, and molds.[1][2]

• Diflucortolone valerate (1 mg/g): A potent topical corticosteroid that suppresses inflammatory and allergic skin reactions, alleviating symptoms like itching and redness.[1][2]

Q2: What is the recommended storage condition for Travocort® cream?

A2: The recommended storage temperature for Travocort® cream is at or below 25°C or not exceeding 30°C, depending on the regional product labeling.[1][2] It has a shelf life of 36 months under these conditions.[2]

Q3: What are the known degradation pathways for the active ingredients in Travocort®?

A3: Based on forced degradation studies, isoconazole nitrate is particularly susceptible to alkaline hydrolysis.[1][3] It is relatively stable under acidic and oxidative stress conditions.[1][3] While specific degradation pathways for diflucortolone valerate in the cream formulation are less detailed in public literature, corticosteroids, in general, can be susceptible to hydrolysis and oxidation. Diflucortolone valerate is known to hydrolyze to its active form, diflucortolone, in the skin.[4][5]

Q4: What are the critical physical stability parameters to monitor for Travocort® cream?

A4: For semi-solid formulations like creams, critical physical stability parameters include:

• Appearance: Color, homogeneity, and signs of phase separation.

• Viscosity: Changes in thickness or flow properties.

• pH: Should remain within a range suitable for topical application to avoid skin irritation.

• Particle size distribution of the dispersed phase.

• Phase separation (creaming or coalescence): A common issue in emulsion-based formulations.

Troubleshooting Guides

Chemical Stability Issues

Observed Issue	Potential Cause	Troubleshooting Steps
Rapid degradation of Isoconazole Nitrate	High pH of the formulation: Isoconazole nitrate is known to be unstable under alkaline conditions.[1][3]	1. Measure the pH of the cream base. 2. Adjust the pH to a slightly acidic to neutral range (typically pH 4.5-6.5 for topical preparations) using appropriate buffering agents. 3. Evaluate the compatibility of the chosen buffer with other excipients.
Emergence of unknown peaks in HPLC chromatogram	Degradation of either API or excipients: Exposure to excessive heat, light, or incompatible excipients can lead to the formation of degradation products.	1. Conduct forced degradation studies (acidic, alkaline, oxidative, photolytic, thermal) on the individual APIs and the full formulation to identify potential degradants.[1][2] 2. Use a validated stability-indicating HPLC method capable of separating the APIs from their degradation products.[2] 3. Review the composition of the placebo and individual excipients for potential incompatibilities.
Loss of potency of Diflucortolone Valerate	Hydrolysis or oxidation: The ester linkage in diflucortolone valerate can be susceptible to hydrolysis. Oxidative degradation can also occur.	1. Incorporate antioxidants into the formulation. 2. Control the pH to minimize hydrolysis. 3. Package the product in containers that protect from moisture and oxygen.

Physical Stability Issues

Observed Issue	Potential Cause	Troubleshooting Steps
Phase Separation (Creaming/Coalescence)	Inadequate emulsification: Incorrect choice or concentration of emulsifying agents. Inappropriate storage temperature: Freeze-thaw cycles or elevated temperatures can disrupt the emulsion.	1. Optimize the hydrophilic-lipophilic balance (HLB) of the emulsifier system. 2. Increase the viscosity of the continuous phase by adding a suitable thickening agent. 3. Homogenize the cream under controlled conditions to ensure a uniform and small droplet size. 4. Counsel on strict adherence to recommended storage temperatures.
Changes in Viscosity	Alteration in the polymeric structure of gelling agents: Due to temperature fluctuations or pH shifts. Changes in the emulsion structure.	1. Select a robust thickening agent that is less sensitive to temperature and pH changes within the expected range. 2. Ensure proper dispersion of the thickening agent during manufacturing. 3. Monitor the rheological properties of the cream at different stability time points.
Color or Odor Changes	Oxidation of excipients or APIs. Microbial contamination.	1. Incorporate antioxidants and chelating agents. 2. Use packaging that protects from light and air. 3. Ensure the adequacy of the preservative system through microbial challenge testing.

Data Presentation: Illustrative Stability Data for Travocort® Cream

The following tables present illustrative data from a hypothetical 12-month stability study of Travocort® cream, based on typical expectations for such a product.

Table 1: Chemical Stability of Travocort® Cream under Various ICH Conditions

Storage Condition	Time (Months)	Isoconazole Nitrate Assay (%)	Diflucortolone Valerate Assay (%)	Total Degradation Products (%)
25°C / 60% RH	0	100.2	99.8	<0.1
3	99.8	99.5	0.1
6	99.5	99.1	0.2
9	99.1	98.8	0.3
12	98.8	98.5	0.4
30°C / 65% RH	0	100.2	99.8	<0.1
3	99.4	99.0	0.2
6	98.9	98.5	0.4
9	98.3	97.9	0.6
12	97.8	97.4	0.8
40°C / 75% RH	0	100.2	99.8	<0.1
3	97.5	97.1	0.8
6	95.2	94.8	1.5

Table 2: Physical Stability of Travocort® Cream under Various ICH Conditions

Storage Condition	Time (Months)	Appearance	pH	Viscosity (cP)
25°C / 60% RH	0	White, homogenous cream	5.5	35,000
3	Conforms	5.5	34,800
6	Conforms	5.4	34,500
9	Conforms	5.4	34,300
12	Conforms	5.3	34,100
30°C / 65% RH	0	White, homogenous cream	5.5	35,000
3	Conforms	5.4	34,600
6	Conforms	5.3	34,000
9	Conforms	5.3	33,500
12	Conforms	5.2	33,100
40°C / 75% RH	0	White, homogenous cream	5.5	35,000
3	Conforms	5.2	32,000
6	Conforms	5.1	29,500

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Simultaneous Determination of Isoconazole Nitrate and Diflucortolone Valerate

This protocol is based on published methods for the analysis of these two APIs in a cream formulation.[2]

• Objective: To quantify the amount of Isoconazole Nitrate and Diflucortolone Valerate in Travocort® cream and to separate them from potential degradation products.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chromatographic Conditions:

  • Column: C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A mixture of a phosphate buffer and an organic solvent like methanol or acetonitrile. A common ratio is 27:73 (v/v) of sodium dihydrogen phosphate buffer and methanol.[2]

  • Flow Rate: 1.5 mL/min.[2]

  • Detection Wavelength: 240 nm.[2]

  • Injection Volume: 20 µL.

• Sample Preparation:

  • Accurately weigh a quantity of cream equivalent to 10 mg of isoconazole nitrate and 1 mg of diflucortolone valerate.

  • Disperse the cream in a suitable solvent mixture (e.g., methanol:water 70:30 v/v) with the aid of heating and sonication to ensure complete extraction of the APIs.

  • Allow the solution to cool to room temperature and centrifuge to separate the excipients.

  • Filter the supernatant through a 0.45 µm filter before injection into the HPLC system.

• Validation Parameters: The method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Protocol 2: Forced Degradation Study

• Objective: To investigate the degradation behavior of Travocort® cream under various stress conditions.

• Procedure:

  • Acid Hydrolysis: Store the cream mixed with 0.1 M HCl at 60°C for a specified period.

  • Alkaline Hydrolysis: Store the cream mixed with 0.1 M NaOH at 60°C for a specified period.[1]

  • Oxidative Degradation: Store the cream mixed with 3% H₂O₂ at room temperature.[1]

  • Thermal Degradation: Store the cream at a high temperature (e.g., 60-80°C).

  • Photostability: Expose the cream to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines. A control sample should be protected from light.

• Analysis: Analyze the stressed samples at appropriate time points using the validated stability-indicating HPLC method to determine the extent of degradation and the profile of degradation products.

Visualizations

Caption: Experimental workflow for the stability testing of Travocort® cream.

Caption: Logical relationship of stress conditions leading to the degradation of Travocort® cream.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pharmadigests.com [pharmadigests.com]
• 4. mims.com [mims.com]
• 5. pi-pil-repository.sahpra.org.za [pi-pil-repository.sahpra.org.za]

Reference Data & Comparative Studies

A Comparative Analysis of Travocort® and Miconazole Cream for Inflammatory Dermatomycoses

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Travocort®, a combination cream containing isoconazole nitrate and diflucortolone valerate, and miconazole cream, a widely used single-agent antifungal. The objective is to furnish a comprehensive resource for professionals in research and drug development by examining the mechanisms of action, clinical efficacy, and experimental data related to both treatments for inflammatory fungal skin infections.

Introduction

Superficial fungal infections of the skin, or dermatomycoses, are frequently accompanied by inflammation, leading to symptoms such as itching, redness, and discomfort. Treatment strategies often involve addressing both the fungal pathogen and the inflammatory response. Miconazole, an imidazole antifungal, is a cornerstone of topical antifungal therapy. Travocort® represents a combination therapy approach, pairing an imidazole antifungal, isoconazole, with a potent corticosteroid, diflucortolone valerate, to simultaneously manage the infection and the associated inflammation. This guide will dissect the available scientific data to compare these two therapeutic options.

Mechanism of Action

Antifungal Action: Isoconazole vs. Miconazole

Both isoconazole and miconazole belong to the azole class of antifungal agents and share a common mechanism of action. They inhibit the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase. This enzyme is crucial for the synthesis of ergosterol, a vital component of the fungal cell membrane. Disruption of ergosterol synthesis alters the cell membrane's integrity and permeability, leading to the inhibition of fungal growth and replication.

While both drugs target the same pathway, variations in their chemical structures can lead to differences in their antifungal spectrum and potency against specific fungal species. In vitro studies are essential to quantify these differences through metrics like the Minimum Inhibitory Concentration (MIC).

Anti-inflammatory Action: Diflucortolone Valerate

Travocort® contains diflucortolone valerate 0.1%, a potent topical corticosteroid.[1] Its primary role is to suppress the inflammatory and allergic skin reactions. Diflucortolone valerate acts by binding to glucocorticoid receptors in the cytoplasm of skin cells. This complex then translocates to the nucleus, where it upregulates the expression of anti-inflammatory proteins and downregulates the expression of pro-inflammatory mediators such as prostaglandins and leukotrienes. This results in a rapid reduction of inflammation, alleviating symptoms like pruritus, erythema, and edema.[2]

Comparative Efficacy: A Review of Clinical Data

Travocort®: The Advantage of Combination Therapy

Clinical studies have demonstrated that the combination of an antifungal with a corticosteroid, such as in Travocort®, offers a more rapid onset of action and faster relief of inflammatory symptoms compared to antifungal monotherapy.[3][4]

In a multicenter, retrospective study involving 58 adult patients with tinea inguinalis, the combination of isoconazole nitrate and diflucortolone valerate was compared to isoconazole nitrate alone. The results indicated that the combination therapy was superior in resolving erythema and pruritus more quickly. While the mycological cure rates were similar in both groups, the rapid symptomatic relief is a significant clinical advantage of the combination product.

Another randomized, double-blind study in Thailand with 294 patients showed that the combination of isoconazole nitrate and diflucortolone valerate was significantly better than 1.0% clotrimazole in terms of symptom remission. After one week, the mycological cure rates were also higher for the combination therapy.[5]

Miconazole: Efficacy as a Monotherapy

Miconazole is a well-established antifungal with proven efficacy against a broad spectrum of dermatophytes and yeasts. In a double-blind, parallel study comparing 1.0% sulconazole nitrate cream to 2.0% miconazole nitrate cream for tinea cruris/corporis, miconazole demonstrated a 100% mycological cure rate after three weeks of treatment.[6] Another study comparing oral fluconazole to topical miconazole and ketoconazole for tinea corporis reported a 60% cure rate with topical miconazole nitrate therapy.[7]

Quantitative Data Summary

The following tables summarize available quantitative data from various clinical studies. It is crucial to note that these are not from direct head-to-head comparisons of Travocort® and miconazole cream and are presented for informational purposes.

Table 1: Mycological Cure Rates in Comparative Studies

Treatment	Comparator	Indication	Duration of Treatment	Mycological Cure Rate	Source
Isoconazole Nitrate + Diflucortolone Valerate	Isoconazole Nitrate	Tinea Inguinalis	3 weeks	Similar to monotherapy
Isoconazole Nitrate + Diflucortolone Valerate	Clotrimazole 1%	Dermatomycosis	1 week	Better than comparator	[5]
Miconazole Nitrate 2%	Sulconazole Nitrate 1%	Tinea Cruris/Corporis	3 weeks	100%	[6]
Miconazole Nitrate 2%	Oral Fluconazole, Topical Ketoconazole	Tinea Corporis	3 weeks	60%	[7]

Table 2: In Vitro Antifungal Activity (Minimum Inhibitory Concentration - MIC)

Antifungal Agent	Fungal Species	MIC Range (µg/mL)	Source
Miconazole	Trichophyton spp., Microsporum spp.	≤ 4	[8]
Miconazole	Candida albicans, Candida tropicalis	> 0.5 for most isolates	[8]
Isoconazole	Not directly compared to miconazole in available literature	-

Experimental Protocols

Detailed experimental protocols are essential for the critical evaluation of clinical trial data. Below is a generalized protocol for a clinical trial evaluating topical treatments for tinea corporis, based on common methodologies.

Study Design

A randomized, double-blind, parallel-group study is the gold standard for comparing two topical treatments.

Patient Population

• Inclusion Criteria: Healthy adult males and females (18-65 years) with a clinical diagnosis of tinea corporis, confirmed by positive potassium hydroxide (KOH) microscopy and fungal culture.

• Exclusion Criteria: Known hypersensitivity to azole antifungals or corticosteroids, concurrent systemic or topical antifungal/corticosteroid therapy, pregnancy or lactation, and immunosuppressive conditions.

Treatment Regimen

• Group A: Travocort® cream applied twice daily to the affected area.

• Group B: Miconazole 2% cream applied twice daily to the affected area.

• Duration: Treatment for 2-4 weeks, depending on the clinical response.

Efficacy Assessments

• Primary Endpoint: Mycological cure rate at the end of treatment, defined as negative KOH microscopy and negative fungal culture.

• Secondary Endpoints:

  • Clinical cure rate, defined as the absence of signs and symptoms (erythema, scaling, pruritus).

  • Change in total sign and symptom score from baseline.

  • Patient assessment of efficacy and satisfaction.

Safety Assessments

Adverse events are monitored and recorded throughout the study, including local skin reactions (burning, stinging, irritation) and any systemic side effects.

Side Effect Profile

Table 3: Common Side Effects

Travocort®	Miconazole Cream
Skin irritation (burning, itching, redness)	Skin irritation (burning, itching, redness)
Dryness
Stretch marks (with prolonged use)
Skin thinning (atrophy) (with prolonged use)

The side effects associated with Travocort® that are not typically seen with miconazole monotherapy are attributable to the corticosteroid component, diflucortolone valerate. These are more likely to occur with long-term use, on large areas of skin, or under occlusive dressings.

Conclusion for the Research Professional

The available evidence suggests that for inflammatory dermatomycoses, Travocort® offers a significant advantage in rapidly alleviating symptoms of inflammation, such as itching and redness, compared to an antifungal-only treatment.[9] This rapid symptomatic relief can lead to better patient compliance and satisfaction.[9] From a mycological perspective, the antifungal efficacy of isoconazole in Travocort® is comparable to other imidazole antifungals like miconazole.

Miconazole cream remains a robust and effective treatment for a wide range of fungal skin infections. Its long history of use and established safety profile make it a reliable choice, particularly when inflammation is not a prominent feature of the infection.

For drug development professionals, the data underscores the therapeutic benefit of combination products that address both the pathogen and the host's inflammatory response in specific clinical presentations. Future research should focus on direct, well-designed, head-to-head clinical trials to provide definitive comparative data on the efficacy and safety of Travocort® versus miconazole cream. Such studies would be invaluable in further refining treatment guidelines for inflammatory fungal skin infections.

References

• 1. droracle.ai [droracle.ai]
• 2. nbinno.com [nbinno.com]
• 3. The advantages of topical combination therapy in the treatment of inflammatory dermatomycoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Diflucortolone valerate. Asian experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sulconazole nitrate 1.0 percent cream: a comparison with miconazole in the treatment of tinea pedis and tinea cruris/corporis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medpulse.in [medpulse.in]
• 8. Comparison of the in vitro antifungal activities of miconazole and a new imidazole, R41,400 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Isoconazole nitrate: a unique broad-spectrum antimicrobial azole effective in the treatment of dermatomycoses, both as monotherapy and in combination with corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]

A Synergistic Alliance: Validating the Enhanced Efficacy of Isoconazole Nitrate and Diflucortolone Valerate in Treating Inflammatory Dermatomycoses

For Immediate Release

A comprehensive review of available clinical data underscores the synergistic relationship between the antifungal agent isoconazole nitrate and the potent corticosteroid diflucortolone valerate. This combination therapy, commercially available as Travocort®, demonstrates a superior clinical and mycological outcome in the initial treatment phase of inflammatory fungal skin infections compared to isoconazole monotherapy. The synergy manifests as a more rapid onset of action, faster alleviation of inflammatory symptoms, and an improved mycological cure rate, attributed in part to the enhanced bioavailability of isoconazole nitrate in the presence of diflucortolone valerate.

This guide provides an objective comparison of the combination therapy's performance against alternatives, supported by available clinical data, and outlines the experimental protocols that form the basis of such research for an audience of researchers, scientists, and drug development professionals.

The Science of Synergy: Mechanisms of Action

The enhanced efficacy of the isoconazole nitrate and diflucortolone valerate combination stems from the complementary actions of its components.

Isoconazole Nitrate: An imidazole antifungal agent, isoconazole nitrate disrupts the integrity of the fungal cell membrane by inhibiting the synthesis of ergosterol, a vital component.[1][2][3] This leads to the inhibition of fungal growth and, ultimately, cell death.[2] Isoconazole nitrate possesses a broad spectrum of activity against dermatophytes, yeasts, and molds.[2]

Diflucortolone Valerate: A potent topical corticosteroid, diflucortolone valerate exerts strong anti-inflammatory and immunosuppressive effects.[4][5][6] It binds to glucocorticoid receptors, leading to the downregulation of pro-inflammatory cytokine production and the suppression of inflammatory cell migration.[4][5] This action effectively reduces the erythema (redness), edema (swelling), and pruritus (itching) commonly associated with inflammatory skin conditions.[6]

The synergy between these two agents is further enhanced by evidence suggesting that diflucortolone valerate increases the local bioavailability of isoconazole nitrate, allowing for a more potent antifungal effect at the site of infection.[7][8]

Clinical Evidence: A Comparative Analysis

Clinical studies have consistently demonstrated the superior performance of the combination therapy in the initial treatment of inflammatory dermatomycoses, such as tinea inguinalis (jock itch). A multicenter, retrospective study by Veraldi et al. (2012) provides key comparative data.

Table 1: Comparison of Clinical Efficacy in the Treatment of Tinea Inguinalis

Clinical Parameter	Isoconazole Nitrate & Diflucortolone Valerate Combination Therapy	Isoconazole Nitrate Monotherapy	Key Findings
Resolution of Erythema	Superior and more rapid resolution observed.[9][10]	Slower resolution compared to combination therapy.[9][10]	The anti-inflammatory action of diflucortolone valerate provides faster relief from redness.
Resolution of Pruritus	Superior and more rapid resolution observed.[9][10]	Slower resolution compared to combination therapy.[9][10]	The potent corticosteroid component quickly alleviates itching, a primary symptom.
Mycological Cure Rate	Similar to monotherapy at the end of treatment.[9][10]	Similar to combination therapy at the end of treatment.[9][10]	While initial mycological cure may be faster with the combination, the overall efficacy of the antifungal is maintained.

Data sourced from Veraldi S, et al. J Drugs Dermatol. 2012.[9][10]

Experimental Protocols: Methodologies for Validation

To validate the synergistic effects and clinical efficacy of combination therapies like isoconazole nitrate and diflucortolone valerate, a range of in vitro and in vivo experimental protocols are employed.

In Vitro Antifungal Synergy Testing: The Checkerboard Assay

The checkerboard assay is a standard in vitro method to determine if a synergistic, additive, indifferent, or antagonistic interaction occurs between two antimicrobial agents.

Protocol:

• Preparation of Drug Solutions: Stock solutions of isoconazole nitrate and diflucortolone valerate are prepared and serially diluted.

• Microtiter Plate Setup: A 96-well microtiter plate is prepared with serial dilutions of isoconazole nitrate along the x-axis and serial dilutions of diflucortolone valerate along the y-axis.

• Inoculation: Each well is inoculated with a standardized suspension of the target fungus (e.g., Trichophyton rubrum).

• Incubation: The plate is incubated under appropriate conditions for fungal growth.

• Determination of Minimum Inhibitory Concentration (MIC): The MIC of each drug alone and in combination is determined by visual inspection or spectrophotometric reading of fungal growth inhibition.

• Calculation of Fractional Inhibitory Concentration (FIC) Index: The FIC index is calculated using the following formula: FIC Index = FIC of Drug A + FIC of Drug B Where FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

• Interpretation of Results:

  • Synergy: FIC Index ≤ 0.5

  • Additive: 0.5 < FIC Index ≤ 1

  • Indifference: 1 < FIC Index ≤ 4

  • Antagonism: FIC Index > 4

Clinical Efficacy and Tolerability Studies

Protocol for a Randomized Controlled Trial:

• Patient Recruitment: A cohort of patients with a confirmed diagnosis of a specific inflammatory dermatomycosis (e.g., tinea corporis) is recruited.

• Randomization: Patients are randomly assigned to one of two treatment groups:

  • Group A: Combination therapy (e.g., 1% isoconazole nitrate and 0.1% diflucortolone valerate cream).

  • Group B: Monotherapy (e.g., 1% isoconazole nitrate cream).

• Treatment Regimen: Patients apply the assigned topical treatment as prescribed (e.g., twice daily for a specified duration).

• Clinical Assessment: Clinical signs and symptoms (e.g., erythema, pruritus, scaling) are assessed at baseline and at specified follow-up intervals using a standardized scoring system (e.g., a 4-point scale).

• Mycological Assessment: Fungal cultures and microscopy are performed at baseline and at the end of the study to determine the mycological cure rate.

• Data Analysis: Statistical analysis is performed to compare the clinical and mycological outcomes between the two groups.

Visualizing the Synergistic Pathway and Experimental Design

To further elucidate the mechanisms and experimental workflows, the following diagrams are provided.

Caption: Synergistic mechanism of action.

Caption: Checkerboard assay workflow.

Caption: Clinical trial workflow.

Conclusion

The combination of isoconazole nitrate and diflucortolone valerate provides a compelling example of a synergistic interaction in the topical treatment of inflammatory fungal infections. The rapid anti-inflammatory action of diflucortolone valerate complements the antifungal efficacy of isoconazole nitrate, leading to faster symptom relief and improved patient outcomes in the initial phase of therapy. While further in vitro studies are warranted to precisely quantify the synergistic antifungal activity and the mechanisms of enhanced bioavailability, the existing clinical evidence strongly supports the use of this combination therapy for the effective management of inflammatory dermatomycoses. This guide serves as a foundational resource for researchers and clinicians in the evaluation and development of advanced dermatological therapies.

References

• 1. Isoconazole nitrate vs isoconazole nitrate and diflucortolone valerate in the treatment of tinea inguinalis: results of a multicenter retrospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. Recent Options and Techniques to Assess Improved Bioavailability: In Vitro and Ex Vivo Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Isoconazole Nitrate vs Isoconazole Nitrate and Diflucortolone Valerate in the Treatment of Tinea Inguinalis: Results of a Multicenter Retrospective Study - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 6. The association of isoconazole-diflucortolone in the treatment of pediatric tinea corporis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Research Techniques Made Simple: Drug Delivery Techniques, Part 2: Commonly Used Techniques to Assess Topical Drug Bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Checkerboard Analysis To Evaluate Synergistic Combinations of Existing Antifungal Drugs and Propylene Glycol Monocaprylate in Isolates from Recalcitrant Tinea Corporis and Cruris Patients Harboring Squalene Epoxidase Gene Mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. creative-bioarray.com [creative-bioarray.com]
• 10. scribd.com [scribd.com]

A Head-to-Head Comparison: Travocort versus Travogen in the Treatment of Dermatomycoses

For researchers, scientists, and drug development professionals navigating the landscape of topical antifungal treatments, a clear understanding of the comparative efficacy and mechanisms of action of available therapies is paramount. This guide provides an in-depth, objective comparison of Travocort, a combination therapy, and Travogen, a monotherapy, in the management of dermatomycoses, supported by experimental data and detailed methodologies.

Travocort combines the broad-spectrum antifungal agent isoconazole nitrate with the potent topical corticosteroid diflucortolone valerate.[1][2] In contrast, Travogen contains isoconazole nitrate as its sole active ingredient. The primary rationale for the combination in Travocort is to simultaneously address the fungal infection and the associated inflammatory symptoms, such as pruritus (itching) and erythema (redness).[1]

Efficacy and Safety: A Quantitative Analysis

Clinical studies have been conducted to evaluate the comparative performance of Travocort and Travogen in treating dermatomycoses, particularly tinea inguinalis (fungal infection of the groin). The following tables summarize the key quantitative findings from these studies.

Table 1: Mycological Cure Rates

Treatment Group	Mycological Cure Rate	Study Population	Study Design
Travocort (Isoconazole nitrate + Diflucortolone valerate)	85.2%	58 adult patients with tinea inguinalis	Multicenter retrospective study
Travogen (Isoconazole nitrate)	83.9%	58 adult patients with tinea inguinalis	Multicenter retrospective study

Data from a multicenter retrospective study by Veraldi S, et al. (2012).[3]

Table 2: Resolution of Inflammatory Symptoms

Symptom	Treatment Group	Percentage of Patients with Symptom Resolution	Time to Resolution	Study Design
Erythema (Redness)	Travocort	Superior to Travogen	Faster with Travocort	Multicenter retrospective study
Pruritus (Itching)	Travocort	Superior to Travogen	Faster with Travocort	Multicenter retrospective study

Qualitative superiority reported in a multicenter retrospective study by Veraldi S, et al. (2012). Specific percentages were not provided in the abstract.[3]

Table 3: Safety and Tolerability

Treatment Group	Reported Side Effects	Study Population	Study Design
Travocort	Well tolerated	58 adult patients with tinea inguinalis	Multicenter retrospective study
Travogen	Well tolerated	58 adult patients with tinea inguinalis	Multicenter retrospective study

Data from a multicenter retrospective study by Veraldi S, et al. (2012).[3]

Experimental Protocols

A clear understanding of the methodologies employed in clinical trials is crucial for interpreting the results. The following is a detailed description of the experimental protocol for a multicenter retrospective study comparing Travocort and Travogen.

Study Design: A multicenter, retrospective comparative study.

Patient Population: 58 adult patients diagnosed with tinea inguinalis.

Treatment Regimen:

• Group 1 (Travogen): Patients were treated with a cream containing 1% isoconazole nitrate, applied twice daily for three weeks.[4]

• Group 2 (Travocort): Patients received a cream containing 1% isoconazole nitrate and 0.1% diflucortolone valerate, applied twice daily for one week, followed by treatment with 1% isoconazole nitrate alone twice daily for the subsequent two weeks.[4]

Efficacy Assessment:

• Clinical Evaluation: Signs and symptoms, including erythema and pruritus, were assessed at baseline, one week, two weeks, and at the end of the three-week treatment period. A 4-point scale was used to grade the severity of these symptoms.[3][4]

• Mycological Examination: Fungal cultures were performed at the beginning of the treatment and at the end of the study to confirm the presence or absence of the pathogenic fungi.[3][4]

Safety Assessment: The tolerability of both treatment regimens was evaluated throughout the study period.

Mechanisms of Action and Signaling Pathways

Isoconazole Nitrate: The Antifungal Component

Isoconazole nitrate, the active ingredient in both Travocort and Travogen, is a broad-spectrum azole antifungal agent. Its primary mechanism of action involves the inhibition of ergosterol biosynthesis, an essential component of the fungal cell membrane.

References

• 1. The advantages of topical combination therapy in the treatment of inflammatory dermatomycoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. droracle.ai [droracle.ai]
• 3. Isoconazole nitrate vs isoconazole nitrate and diflucortolone valerate in the treatment of tinea inguinalis: results of a multicenter retrospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isoconazole Nitrate vs Isoconazole Nitrate and Diflucortolone Valerate in the Treatment of Tinea Inguinalis: Results of a Multicenter Retrospective Study - JDDonline - Journal of Drugs in Dermatology [jddonline.com]

A Comparative Analysis of Travocort® and Clotrimazole Formulations for Topical Fungal Infections

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison between Travocort®, a fixed-dose combination therapy, and various single-agent clotrimazole formulations for the treatment of superficial fungal infections with an inflammatory component. The analysis is supported by a review of their mechanisms of action, clinical efficacy data, and formulation characteristics.

Overview of Active Pharmaceutical Ingredients (APIs)

Travocort® is a topical cream that combines two active substances:

• Isoconazole Nitrate (1%): A broad-spectrum azole antifungal agent.[1][2]

• Diflucortolone Valerate (0.1%): A potent topical glucocorticoid.[1][2]

This combination is designed to simultaneously address the fungal infection and the associated inflammatory symptoms like itching, burning, and redness.[3][4][5]

Clotrimazole is also a broad-spectrum azole antifungal agent, structurally related to isoconazole.[6] It is available in numerous formulations, including creams, lotions, solutions, and powders, typically at a 1% concentration.[7][8] It is a widely used monotherapy for various dermatomycoses.[9][10]

Mechanism of Action

The therapeutic effects of Travocort® and clotrimazole are attributable to the distinct pharmacological actions of their constituent APIs.

Antifungal Action: Isoconazole and Clotrimazole

Both isoconazole and clotrimazole belong to the imidazole class of antifungals and share a common mechanism of action.[6][11] They inhibit the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[12][13] This enzyme is critical for the synthesis of ergosterol, an essential component of the fungal cell membrane.[7][14][15] The disruption of ergosterol synthesis leads to a cascade of events, including the accumulation of toxic methylated sterols, increased membrane permeability, and ultimately, inhibition of fungal growth (fungistatic effect) or cell death (fungicidal effect).[9][10][13]

Caption: Mechanism of Azole Antifungals. (Within 100 characters)

Anti-inflammatory Action: Diflucortolone Valerate

Diflucortolone valerate is a potent corticosteroid that acts as an anti-inflammatory and immunosuppressive agent.[16][17] Its mechanism involves binding to intracellular glucocorticoid receptors. This complex then translocates to the nucleus, where it modulates gene expression.[18][19] It upregulates the synthesis of anti-inflammatory proteins, such as lipocortin-1, and downregulates the production of pro-inflammatory mediators like prostaglandins and leukotrienes by inhibiting phospholipase A2, a key enzyme in the arachidonic acid pathway.[18][20] This action effectively suppresses the inflammatory response, alleviating symptoms like erythema, edema, and pruritus.[2][19][21]

Caption: Glucocorticoid Anti-inflammatory Pathway. (Within 100 characters)

Comparative Clinical Efficacy

Clinical trials have compared the efficacy of the isoconazole nitrate and diflucortolone valerate combination (Travocort®) against both its individual components and other antifungal agents like clotrimazole.

Travocort® vs. Clotrimazole Monotherapy

A randomized controlled trial involving 380 patients with tinea corporis compared the clinical efficacy of 1% clotrimazole cream against a combination of 1% isoconazole nitrate and 0.1% diflucortolone valerate cream.[22] While the overall clinical cure rates after two weeks were not statistically different, the combination therapy demonstrated a significant advantage in providing faster relief from inflammatory symptoms.

Parameter	1% Clotrimazole (Group A)[22]	1% Isoconazole + 0.1% Diflucortolone (Group B)[22]	P-value[22]
Complete Clinical Cure	64.7%	66.3%	0.74 (Not Significant)
Pruritus Resolution	65.8%	80.5%	0.001 (Significant)
Erythema Resolution	71.6%	80.5%	0.04 (Significant)

Travocort® vs. Isoconazole Monotherapy

Studies comparing the combination therapy to isoconazole nitrate alone consistently show that the addition of the corticosteroid, diflucortolone valerate, leads to a more rapid onset of action and faster relief of inflammatory symptoms.[23][24][25] A multicenter retrospective study on tinea inguinalis found that the combination therapy was superior in resolving erythema and pruritus more quickly than isoconazole alone, although mycological cure rates were similar at the end of the three-week treatment.[26][27][28] The corticosteroid component may also increase the local bioavailability of isoconazole.[24][29]

Formulation and Pharmacokinetic Profile

The formulation of a topical drug is critical to its ability to penetrate the stratum corneum and reach the target site.

Feature	Travocort® (Isoconazole Nitrate + Diflucortolone Valerate)	Clotrimazole Formulations
API Combination	1% Isoconazole Nitrate, 0.1% Diflucortolone Valerate.[1]	Typically 1% Clotrimazole.[7][8]
Formulation Type	Low-fat oil-in-water (o/w) emulsion cream.[1][2]	Available as creams, lotions, solutions, powders.[7][8][30] Novel formulations like microemulsions and ufosomes are under investigation.[31][32]
Skin Penetration	Isoconazole penetrates rapidly, reaching maximum concentration in the horny layer within 1 hour.[1][2] The corticosteroid component may enhance isoconazole bioavailability.[24][29]	Topical bioavailability is generally low (0.5% to 10%).[32] Advanced formulations (e.g., microemulsions) have shown significantly higher skin retention compared to conventional creams.[31]
Systemic Absorption	Systemic load from percutaneous absorption is low for both components.[1][2]	Negligible absorption through intact skin.[7]

Safety and Tolerability

Parameter	Travocort®	Clotrimazole Formulations
Common Side Effects	Local skin reactions (e.g., irritation, burning sensation).[2]	Mild local skin irritation, burning, itching, or redness.[14][15]
Key Considerations	Contains a potent corticosteroid.[23] Prolonged use (>2 weeks), application to large areas, or use under occlusion increases the risk of local corticosteroid side effects (e.g., skin atrophy, striae, telangiectasia) and potential systemic absorption.[20][33]	Generally well-tolerated.[15] Not effective for nail or scalp infections.[7]
Contraindications	Skin lesions related to tuberculosis or syphilis, viral infections (e.g., herpes, chicken-pox), rosacea, and perioral dermatitis in the treatment area.[3][4]	Hypersensitivity to clotrimazole or any formulation components.[7]

Experimental Protocols

Protocol: In Vitro Antifungal Susceptibility Testing (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antifungal agent, which is the lowest concentration that prevents visible growth of a fungus.

Methodology:

• Fungal Inoculum Preparation: A standardized suspension of the fungal isolate (e.g., Candida albicans, Trichophyton rubrum) is prepared in a suitable broth medium (e.g., RPMI-1640).

• Serial Dilution: The antifungal agent (Isoconazole or Clotrimazole) is serially diluted in the broth across the wells of a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the prepared fungal suspension. A growth control (no drug) and a sterility control (no fungus) well are included.

• Incubation: The plate is incubated at a specific temperature (e.g., 35°C) for a defined period (e.g., 24-48 hours).

• MIC Determination: The MIC is read visually or spectrophotometrically as the lowest drug concentration in which there is no visible fungal growth.

Caption: Workflow for MIC Determination. (Within 100 characters)

Protocol: Clinical Trial for Tinea Corporis

This protocol outlines a typical randomized controlled trial to compare the efficacy of two topical treatments.

Methodology:

• Patient Recruitment: Screen and enroll patients with a clinical diagnosis of tinea corporis, confirmed by KOH microscopy and/or fungal culture. Establish inclusion/exclusion criteria (e.g., age, lesion size, no prior antifungal treatment for a set period).[22]

• Randomization: Randomly assign patients into two or more treatment arms (e.g., Group A: Clotrimazole cream; Group B: Travocort® cream). The study should be double-blinded.[22]

• Treatment Regimen: Instruct patients to apply the assigned cream to the affected and surrounding areas twice daily for a fixed duration (e.g., 2 weeks).[22]

• Efficacy Assessment: Conduct follow-up examinations at baseline and at specified intervals (e.g., week 1, week 2/end of treatment).[26]

• Primary and Secondary Endpoints:

  • Primary Endpoint: Clinical Cure (complete resolution of all signs and symptoms like erythema, scaling, and pruritus) and Mycological Cure (negative KOH and culture) at the end of treatment.[34]

  • Secondary Endpoints: Rate of symptom relief, patient-reported outcomes, and incidence of adverse events.

• Statistical Analysis: Compare the outcomes between the treatment groups using appropriate statistical tests (e.g., Chi-square test for cure rates).[22]

References

• 1. mims.com [mims.com]
• 2. cdn.medpath.com [cdn.medpath.com]
• 3. assets.hpra.ie [assets.hpra.ie]
• 4. dvago.pk [dvago.pk]
• 5. derma.pk [derma.pk]
• 6. Mechanism of action of Isoconazole_Chemicalbook [chemicalbook.com]
• 7. Clotrimazole - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Clotrimazole (topical route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 9. Clotrimazole | C22H17ClN2 | CID 2812 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. drugs.com [drugs.com]
• 11. What is Isoconazole Nitrate used for? [synapse.patsnap.com]
• 12. What is the mechanism of Isoconazole Nitrate? [synapse.patsnap.com]
• 13. benchchem.com [benchchem.com]
• 14. m.youtube.com [m.youtube.com]
• 15. Articles [globalrx.com]
• 16. What is Diflucortolone Valerate used for? [synapse.patsnap.com]
• 17. nbinno.com [nbinno.com]
• 18. What is the mechanism of Diflucortolone Valerate? [synapse.patsnap.com]
• 19. nbinno.com [nbinno.com]
• 20. mims.com [mims.com]
• 21. mims.com [mims.com]
• 22. mail.jpathology.com [mail.jpathology.com]
• 23. The advantages of topical combination therapy in the treatment of inflammatory dermatomycoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Isoconazole nitrate: a unique broad-spectrum antimicrobial azole effective in the treatment of dermatomycoses, both as monotherapy and in combination with corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. staging.jddonline.com [staging.jddonline.com]
• 27. Isoconazole nitrate vs isoconazole nitrate and diflucortolone valerate in the treatment of tinea inguinalis: results of a multicenter retrospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. Isoconazole - Wikipedia [en.wikipedia.org]
• 30. Clotrimazole - Wikipedia [en.wikipedia.org]
• 31. Formulation, Characterization, and Clinical Evaluation of Microemulsion Containing Clotrimazole for Topical Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 32. Clotrimazole Loaded Ufosomes for Topical Delivery: Formulation Development and In-Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 33. Avoid the use of combination topical steroid antifungals for tinea corporis, Candida skin infections, and diaper dermatitis. | AAFP [aafp.org]
• 34. accessdata.fda.gov [accessdata.fda.gov]

assessing the clinical and mycological cure rates of Travocort compared to other antifungals.

Travocort®, a topical combination therapy containing 1% isoconazole nitrate and 0.1% diflucortolone valerate, is indicated for the initial treatment of superficial fungal infections of the skin that are accompanied by pronounced inflammatory or eczematous symptoms. This guide provides a detailed comparison of Travocort's clinical and mycological cure rates against other antifungal treatments, supported by experimental data, for an audience of researchers, scientists, and drug development professionals.

Mechanism of Action

Travocort's efficacy stems from the synergistic action of its two active components. Isoconazole nitrate, a broad-spectrum imidazole antifungal, disrupts the fungal cell membrane by inhibiting the synthesis of ergosterol, a vital component. Diflucortolone valerate, a potent topical corticosteroid, provides rapid relief from inflammation and associated symptoms like pruritus and erythema.[1][2] This dual-action approach is designed to manage both the causative pathogen and the host's inflammatory response.[3][4]

Figure 1: Mechanism of action for Isoconazole, an azole antifungal.

Comparative Clinical and Mycological Cure Rates

Clinical studies have evaluated Travocort against antifungal monotherapies, primarily focusing on its efficacy in treating inflammatory dermatomycoses such as tinea inguinalis and tinea corporis.

Travocort vs. Isoconazole Nitrate Monotherapy

The addition of diflucortolone valerate to isoconazole nitrate primarily accelerates the resolution of inflammatory symptoms. While mycological cure rates are often comparable at the end of treatment, the combination therapy shows a faster onset of action and improved overall therapeutic benefits, particularly in the initial phase of treatment.[1][4][5]

Indication	Treatment Group	Duration	Clinical Cure Rate	Mycological Cure Rate	Key Findings	Reference
Tinea Inguinalis	Travocort (followed by Isoconazole)	3 Weeks	Superior resolution of erythema and pruritus	Similar to monotherapy	Faster symptomatic relief with combination therapy.	[3][6]
Isoconazole Nitrate	3 Weeks	Slower resolution of symptoms	Similar to combination	-	[3][6]
Inflammatory Dermatomycoses	Travocort	First 2 Weeks	Improved overall therapeutic benefits	Better mycological cure rate	More rapid onset of action and faster relief of itch.	[1][5][7][8]
Isoconazole Nitrate	First 2 Weeks	-	-	-	[1][5][7][8]

Travocort vs. Other Topical Antifungals

Comparisons with other topical antifungals, such as clotrimazole, have also been conducted. These studies are crucial for positioning Travocort within the broader landscape of antifungal therapies.

Indication	Treatment Group	Duration	Clinical Cure Rate	Mycological Cure Rate	Key Findings	Reference
Tinea Corporis	Travocort	2 Weeks	66.3%	Not specified	No statistically significant difference in clinical efficacy between the two groups.	[9]
Clotrimazole (1%)	2 Weeks	64.7%	Not specified	Azole monotherapy is a more cost-effective option.	[9]

Experimental Protocols

The methodologies employed in clinical trials are critical for interpreting the validity and applicability of the findings. Below are summaries of typical experimental protocols from studies evaluating Travocort.

Study Example 1: Travocort vs. Isoconazole Nitrate in Tinea Inguinalis

• Study Design : A multicenter, retrospective, comparative study.[3][6]

• Patient Population : 58 adult patients with a clinical and mycological diagnosis of tinea inguinalis, characterized by pronounced inflammatory lesions and pruritus.[3][6]

• Treatment Regimen :

  • Group 1 (Monotherapy) : 1% isoconazole nitrate cream applied twice daily for three weeks.[3]

  • Group 2 (Combination) : Travocort cream (1% isoconazole nitrate and 0.1% diflucortolone valerate) applied twice daily for one week, followed by 1% isoconazole nitrate cream alone twice daily for the subsequent two weeks.[3]

• Assessment of Cure :

  • Clinical Assessment : Signs and symptoms (erythema, pruritus, etc.) were evaluated on a 4-point scale at baseline, and at one, two, and three weeks of treatment.[3][6]

  • Mycological Assessment : Mycological examinations (microscopy and culture) were performed before the start of treatment and at the end of the three-week study period.[3][6]

Figure 2: Generalized workflow for a comparative clinical trial of topical antifungals.

Study Example 2: Travocort vs. Clotrimazole in Tinea Corporis

• Study Design : A randomized controlled trial.[9]

• Patient Population : 380 patients diagnosed with tinea corporis.[9]

• Treatment Regimen :

  • Group A : 1% clotrimazole cream applied twice daily for two weeks.[9]

  • Group B : Travocort cream applied twice daily for two weeks.[9]

• Assessment of Cure :

  • Clinical Assessment : The primary outcome was clinical efficacy, defined as the complete resolution of the signs of tinea corporis after the treatment period.[9]

Discussion

The available evidence consistently demonstrates that the inclusion of a potent corticosteroid, such as diflucortolone valerate, in an antifungal preparation like Travocort offers a significant advantage in the rapid control of inflammatory symptoms associated with dermatomycoses.[1][4] This is particularly beneficial in the initial phase of treatment, where pruritus and inflammation can be distressing for the patient and may lead to scratching and potential secondary bacterial infections. The rapid symptomatic relief can also improve patient adherence to the treatment regimen.[4]

From a mycological perspective, Travocort performs comparably to antifungal monotherapy by the end of the treatment course.[3][6] However, some studies suggest an earlier mycological cure rate within the first two weeks of treatment with the combination therapy.[1][5][7][8] The corticosteroid component may enhance the bioavailability of the antifungal agent in the skin.[1][4]

When compared to other azole antifungals like clotrimazole, the clinical efficacy of Travocort in treating tinea corporis was found to be similar, with no statistically significant difference.[9] This suggests that for uncomplicated, non-inflammatory fungal infections, a less expensive monotherapy might be a more appropriate first-line treatment.[9] The decision to use a combination therapy like Travocort should be guided by the clinical presentation, specifically the degree of inflammation.

Conclusion

Travocort is an effective and well-tolerated treatment for inflammatory superficial fungal infections of the skin. Its primary advantage over antifungal monotherapies lies in its ability to provide faster and more effective relief from inflammatory symptoms such as itching and redness. While end-of-treatment mycological cure rates are generally similar to those of the antifungal agent alone, there is evidence of an accelerated mycological response in the initial treatment phase. For non-inflammatory mycoses, standard antifungal monotherapies remain a clinically effective and more economical choice. The strategic use of Travocort for appropriately selected patients can lead to improved clinical outcomes and patient satisfaction.

References

• 1. The advantages of topical combination therapy in the treatment of inflammatory dermatomycoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Isoconazole Nitrate vs Isoconazole Nitrate and Diflucortolone Valerate in the Treatment of Tinea Inguinalis: Results of a Multicenter Retrospective Study - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 4. Isoconazole nitrate: a unique broad-spectrum antimicrobial azole effective in the treatment of dermatomycoses, both as monotherapy and in combination with corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The advantages of topical combination therapy in the treatment of inflammatory dermatomycoses | Semantic Scholar [semanticscholar.org]
• 6. Isoconazole nitrate vs isoconazole nitrate and diflucortolone valerate in the treatment of tinea inguinalis: results of a multicenter retrospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mail.jpathology.com [mail.jpathology.com]

validation of Travocort's efficacy in a multicenter retrospective study.

A multicenter retrospective study and several comparative clinical trials have validated the efficacy of Travocort, a topical combination of isoconazole nitrate and diflucortolone valerate, in the treatment of fungal skin infections accompanied by inflammatory symptoms. These studies consistently demonstrate that the addition of a potent corticosteroid to an antifungal agent provides a more rapid and pronounced improvement in inflammatory signs such as erythema and pruritus compared to antifungal monotherapy.

Travocort is a dual-action therapy that combines the broad-spectrum antifungal activity of isoconazole nitrate with the anti-inflammatory effects of the potent corticosteroid, diflucortolone valerate.[1] Isoconazole nitrate disrupts the synthesis of ergosterol, a vital component of the fungal cell membrane, leading to fungal cell death.[1] Diflucortolone valerate suppresses the inflammatory response, alleviating symptoms like itching and redness.[1][2] This synergistic action addresses both the cause of the infection and the associated inflammatory symptoms.[1]

Comparative Clinical Data

Multicenter Retrospective Study: Travocort vs. Isoconazole Nitrate Monotherapy

A key multicenter, retrospective study compared the efficacy of Travocort with isoconazole nitrate alone in 58 adult patients with tinea inguinalis, a fungal infection in the groin area.[3] While the mycological cure rates were similar between the two groups, the study highlighted the superiority of the combination therapy in providing faster relief from inflammatory symptoms.

Key Findings:

• Erythema and Pruritus: Treatment with Travocort resulted in a quicker and more significant resolution of erythema (redness) and pruritus (itching) compared to isoconazole nitrate monotherapy.[3] A larger percentage of patients in the Travocort group experienced complete resolution of these symptoms.[3] The mycological cure rate for the combination therapy was 85.2%, comparable to the 83.9% observed in the monotherapy group.[3]

Randomized Controlled Trial: Travocort vs. Clotrimazole

In a randomized controlled trial involving 380 patients with tinea corporis (ringworm), Travocort was compared to another common antifungal, clotrimazole 1% cream.[4] The results indicated a statistically significant advantage for Travocort in resolving inflammatory symptoms.

Table 1: Comparison of Clinical Efficacy between Travocort and Clotrimazole in Tinea Corporis [4]

Clinical Outcome	Travocort (n=190)	Clotrimazole (n=190)	p-value
Disappearance of Pruritus	153 (80.5%)	125 (65.8%)	0.001
Disappearance of Erythema	153 (80.5%)	136 (71.6%)	0.04
Overall Clinical Cure	126 (66.3%)	123 (64.7%)	0.74

While the overall clinical cure rates were not significantly different, the data clearly shows a superior and statistically significant effect of Travocort in alleviating pruritus and erythema.[4]

Experimental Protocols

Multicenter Retrospective Study Protocol

• Study Design: A multicenter, retrospective analysis of adult patients with a clinical and mycological diagnosis of tinea inguinalis.

• Treatment Groups:

  • Group 1: Isoconazole nitrate 1% cream, applied twice daily for three weeks.

  • Group 2 (Travocort): A combination of isoconazole nitrate 1% and diflucortolone valerate 0.1% cream, applied twice daily for the first week, followed by isoconazole nitrate 1% cream alone for the subsequent two weeks.

• Assessments: Clinical and mycological examinations were performed at baseline (T0), and at weeks 1 (T1), 2 (T2), and 3 (T3).

• Efficacy Parameters: The severity of clinical signs and symptoms (including erythema and pruritus) was assessed using a 4-point scale (0 = absent, 1 = mild, 2 = moderate, 3 = severe).[5] Mycological cure was determined by direct microscopy and culture.

Randomized Controlled Trial Protocol (Travocort vs. Clotrimazole)

• Study Design: A randomized controlled trial of patients with a clinical diagnosis of tinea corporis.

• Treatment Groups:

  • Group A: Topical 1% clotrimazole cream.

  • Group B (Travocort): Topical 1% isoconazole nitrate and 0.1% diflucortolone valerate cream.

• Treatment Regimen: Both creams were applied twice daily for two weeks.

• Efficacy Assessment: Clinical efficacy was defined as the complete clearance of pruritus, erythema, and scaling at the end of the two-week treatment period.[4]

Mechanism of Action & Experimental Workflow

The dual-action mechanism of Travocort is central to its efficacy in inflammatory fungal infections. The isoconazole nitrate component targets the fungal pathogen, while the diflucortolone valerate component mitigates the host's inflammatory response.

Caption: Dual-action mechanism of Travocort.

The typical workflow for a clinical trial evaluating the efficacy of Travocort involves several key stages, from patient recruitment to data analysis.

Caption: Experimental workflow for a comparative clinical trial of Travocort.

References

• 1. Isoconazole nitrate vs isoconazole nitrate and diflucortolone valerate in the treatment of tinea inguinalis: results of a multicenter retrospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isoconazole Nitrate vs Isoconazole Nitrate and Diflucortolone Valerate in the Treatment of Tinea Inguinalis: Results of a Multicenter Retrospective Study - JDDonline - Journal of Drugs in Dermatology [jddonline.com]
• 3. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]
• 4. mail.jpathology.com [mail.jpathology.com]
• 5. Assessment of Dermatophytosis Treatment Studies: Interpreting the Data - JDDonline - Journal of Drugs in Dermatology [jddonline.com]

A Comparative Analysis of the Anti-Inflammatory Response of Travocort® and Other Topical Corticosteroids

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of Travocort®, a fixed combination of isoconazole nitrate and diflucortolone valerate, with other commonly used topical corticosteroids. The information presented is supported by experimental data to assist researchers and professionals in drug development in their evaluation of topical anti-inflammatory therapies.

Travocort combines the broad-spectrum antifungal action of isoconazole nitrate with the potent anti-inflammatory effects of diflucortolone valerate (DFV)[1][2]. DFV, a potent topical corticosteroid, is a key contributor to the rapid anti-inflammatory response observed with Travocort therapy[1][3]. This combination is particularly effective in inflammatory dermatomycoses where it provides faster relief from symptoms like itching compared to antifungal monotherapy[1][3][4].

Quantitative Comparison of Anti-Inflammatory Potency

The potency of topical corticosteroids is a critical factor in their clinical efficacy. Diflucortolone valerate is consistently classified as a potent corticosteroid[5][6][7]. The following tables summarize available quantitative and qualitative data comparing the anti-inflammatory potency of diflucortolone valerate with other topical corticosteroids.

Corticosteroid	Potency Classification	Relative Potency vs. Hydrocortisone	Source(s)
Diflucortolone Valerate 0.1%	Potent	100-150x	[5]
Diflucortolone Valerate 0.3%	Very Potent	-	[6][7]
Clobetasol Propionate 0.05%	Very Potent	-	[7]
Betamethasone Valerate 0.1%	Potent	100-150x	[5]
Mometasone Furoate 0.1%	Potent	100-150x	[5]
Hydrocortisone 17-Butyrate 0.1%	Potent	100-150x	[5]
Fluocinonide 0.05%	Potent	-	[5]
Hydrocortisone 1.0%	Mild	1x	[5]

Table 1: Potency Classification of Selected Topical Corticosteroids. This table provides a qualitative and, where available, quantitative comparison of the potency of diflucortolone valerate relative to other commonly used topical corticosteroids.

Comparison	Drug 1	Drug 2	Outcome	Quantitative Data	Source(s)
Clinical Efficacy in Symmetrical Dermatoses	Diflucortolone Valerate 0.3% Ointment	Clobetasol Propionate 0.05% Ointment	Equal clinical efficacy.	81% of patients showed marked improvement or healing with diflucortolone valerate, vs. 84% with clobetasol propionate (not statistically significant).	[8]
Vasoconstrictor Activity (Fat Base)	Diflucortolone Valerate	Fluocinonide, Clobetasol-17-Propionate, Hydrocortisone-17-Butyrate	Statistically significant superiority of diflucortolone valerate.	Not specified.	[9]
Vasoconstriction Test (Cream)	Diflucortolone Valerate 0.1% Cream	Betamethasone-17,21-dipropionate 0.05% Cream	Betamethasone-17,21-dipropionate was superior.	Not specified.	[10]

Table 2: Summary of Comparative Efficacy and Potency Studies. This table presents the results of studies directly comparing diflucortolone valerate with other topical corticosteroids.

Experimental Protocols

The anti-inflammatory activity of topical corticosteroids is evaluated using a variety of in vivo and in vitro models. Below are detailed methodologies for key experiments cited in the comparison of these agents.

In Vivo Models

This assay is a widely used method to determine the potency of topical corticosteroids by measuring their ability to cause skin blanching (vasoconstriction).

• Subjects: Healthy human volunteers with normal skin.

• Procedure:

  • Small areas on the flexor aspect of the forearms are marked.

  • The test corticosteroid preparations and a control vehicle are applied to the marked areas.

  • The sites are covered with an occlusive dressing for a specified period (e.g., 6 hours).

  • After removal of the dressing, the degree of skin blanching is visually assessed at various time points (e.g., 2, 4, 6, 18, and 24 hours) by trained observers.

  • Blanching is scored on a scale (e.g., 0 = no blanching to 4 = intense blanching).

• Endpoint: The intensity of vasoconstriction is considered a surrogate marker for anti-inflammatory potency[11].

This is a classic model for evaluating acute inflammation and the efficacy of anti-inflammatory drugs.

• Animals: Male Wistar rats (150-200g).

• Procedure:

  • The basal volume of the right hind paw of each rat is measured using a plethysmometer.

  • The test topical corticosteroid or vehicle is applied to the plantar surface of the right hind paw.

  • After a set time (e.g., 30 minutes), a subcutaneous injection of 0.1 mL of 1% carrageenan suspension in saline is administered into the plantar side of the same paw.

  • Paw volume is measured at various time intervals after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).

• Endpoint: The percentage of inhibition of edema is calculated for each group relative to the control group[12][13][14][15][16].

This model is used to assess the anti-inflammatory effects of compounds that interfere with the arachidonic acid cascade.

• Animals: Male Swiss mice (20-25g).

• Procedure:

  • A solution of arachidonic acid (e.g., 2 mg in 20 µL of acetone) is applied to the inner and outer surfaces of one ear.

  • The test topical corticosteroid or vehicle is applied to the ear shortly before or after the arachidonic acid application.

  • After a specific time (e.g., 1 hour), the mice are euthanized, and a circular section of the ear is removed for weighing.

• Endpoint: The difference in weight between the treated and untreated ears indicates the degree of edema. The percentage of edema inhibition by the test compound is then calculated[17][18][19][20][21].

In Vitro Model

This assay measures the ability of a corticosteroid to suppress the production of inflammatory mediators in cultured cells.

• Cells: Human peripheral blood mononuclear cells (PBMCs) or a macrophage cell line (e.g., RAW 264.7).

• Procedure:

  • Cells are cultured in appropriate media.

  • The cells are pre-incubated with various concentrations of the test corticosteroid or vehicle for a set time (e.g., 1 hour).

  • Inflammation is induced by adding a stimulating agent, such as lipopolysaccharide (LPS).

  • After an incubation period (e.g., 24 hours), the cell culture supernatant is collected.

• Endpoint: The concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatant is quantified using an enzyme-linked immunosorbent assay (ELISA)[22][23][24][25].

Signaling Pathways and Experimental Workflow

The anti-inflammatory effects of corticosteroids are primarily mediated through their interaction with glucocorticoid receptors, leading to the modulation of gene expression.

Caption: Glucocorticoid Receptor Signaling Pathway.

Caption: General Experimental Workflow for Anti-inflammatory Assays.

References

• 1. researchgate.net [researchgate.net]
• 2. Isoconazole nitrate: a unique broad-spectrum antimicrobial azole effective in the treatment of dermatomycoses, both as monotherapy and in combination with corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The advantages of topical combination therapy in the treatment of inflammatory dermatomycoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The advantages of topical combination therapy in the treatment of inflammatory dermatomycoses | Semantic Scholar [semanticscholar.org]
• 5. Topical Steroid Ladder Potency Strength Chart | TSW Assist [tswassist.com]
• 6. Potency of Topical Corticosteroids - UK | KnowledgeDose [knowledgedose.com]
• 7. dermauk.co.uk [dermauk.co.uk]
• 8. A study of the comparative efficacy of diflucortolone valerate 0.3% ointment and clobetasol propionate 0.05% ointment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Diflucortolone valerate (Nerisona): a comparative vasoconstriction test in artificially induced hyperemia of the skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [Efficacy of diflucortolone valerate in the vasoconstriction tests] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. gmp-compliance.org [gmp-compliance.org]
• 12. inotiv.com [inotiv.com]
• 13. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 14. researchgate.net [researchgate.net]
• 15. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 17. The mouse ear inflammatory response to topical arachidonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Inhibition of arachidonic acid-induced ear oedema as a model for assessing topical anti-inflammatory compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Tachyphylaxis in 12-0-tetradecanoylphorbol acetate- and arachidonic acid-induced ear edema - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Topical Anti-Inflammatory Activity of Oil from Tropidurus hispidus (Spix, 1825) - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Effect of anti-inflammatory compounds on edema formation and myeloperoxidase activity in the arachidonic acid-induced ear model in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Effects of glucocorticoids on the levels of serum tumor necrosis factor alpha and interleukin 6 in patients with rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Tumor necrosis factor-alpha-induced secretion of RANTES and interleukin-6 from human airway smooth muscle cells: modulation by glucocorticoids and beta-agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Tumor Necrosis Factor-α induces expression and release of interleukin-6 by human urothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Interleukin-6 and Tumor Necrosis Factor-α Are Associated with Quality of Life–Related Symptoms in Pulmonary Arterial Hypertension - PMC [pmc.ncbi.nlm.nih.gov]

Long-Term Safety of Travocort®: A Comparative Analysis with Isoconazole and Diflucortolone Monotherapies

A detailed evaluation for researchers and drug development professionals on the prolonged use of the combination therapy, Travocort®, versus its individual components, isoconazole nitrate and diflucortolone valerate.

Travocort®, a topical combination of the broad-spectrum antifungal isoconazole nitrate and the potent corticosteroid diflucortolone valerate, is indicated for the initial treatment of superficial fungal infections with severe inflammatory or eczematous skin conditions.[1][2] While the short-term efficacy of this combination is well-documented to be superior to isoconazole monotherapy in rapidly alleviating inflammatory symptoms, a comprehensive evaluation of its long-term safety profile in comparison to its monotherapeutic counterparts is crucial for informed clinical use and future drug development.[1][3][4] This guide synthesizes available data to provide a comparative analysis of the long-term safety of Travocort® versus isoconazole nitrate and diflucortolone valerate monotherapies.

Executive Summary of Comparative Long-Term Safety

Direct, long-term comparative clinical trials evaluating the safety of Travocort® against its individual components are not extensively available in published literature. However, an assessment can be inferred from the known long-term safety profiles of topical azole antifungals and potent corticosteroids.

The primary long-term safety concerns associated with Travocort® are predominantly linked to its corticosteroid component, diflucortolone valerate.[5] Prolonged use of potent topical corticosteroids can lead to local side effects such as skin atrophy, striae, telangiectasia, and perioral dermatitis.[5] Systemic side effects, although less common, can include hypothalamic-pituitary-adrenal (HPA) axis suppression, particularly with extensive use or under occlusive dressings.[5]

Isoconazole nitrate monotherapy is generally well-tolerated long-term, with the most common side effects being local irritation, such as burning or itching, at the site of application.[5] Systemic side effects from topical isoconazole are rare due to low systemic absorption.[6]

Therefore, it is hypothesized that the long-term safety profile of Travocort® would present a greater risk of corticosteroid-related adverse events compared to isoconazole nitrate monotherapy. Conversely, Travocort® would carry the additional risks associated with a potent corticosteroid that are absent in isoconazole monotherapy. The long-term safety of Travocort® is expected to be comparable to that of diflucortolone valerate monotherapy, with the addition of potential local irritation from isoconazole.

Quantitative Data on Adverse Events

The following tables summarize the potential long-term adverse events associated with Travocort® and its monocomponents. It is important to note that the frequencies are based on general knowledge of the drug classes and may not be from direct head-to-head long-term comparative studies.

Table 1: Local Adverse Events with Long-Term Use

Adverse Event	Travocort® (Isoconazole Nitrate + Diflucortolone Valerate)	Isoconazole Nitrate Monotherapy	Diflucortolone Valerate Monotherapy
Common	Application site irritation (burning, itching, erythema)[7]	Application site irritation (burning, itching)[5]	Application site irritation, dryness[7]
Uncommon/Rare	Skin atrophy, striae, telangiectasia, perioral dermatitis, acneiform changes, folliculitis, hypertrichosis, skin discoloration[7][8]	Allergic contact dermatitis	Skin atrophy, striae, telangiectasia, perioral dermatitis, acneiform changes, folliculitis, hypertrichosis, skin discoloration[9]
Frequency Not Known	Blurred vision[7]	-	-

Table 2: Systemic Adverse Events with Long-Term Use (More likely with extensive application or occlusion)

Adverse Event	Travocort® (Isoconazole Nitrate + Diflucortolone Valerate)	Isoconazole Nitrate Monotherapy	Diflucortolone Valerate Monotherapy
Potential Risks	HPA axis suppression, Cushing's syndrome, glaucoma (with application near the eyes)[8][10]	Negligible systemic absorption[6]	HPA axis suppression, Cushing's syndrome, glaucoma (with application near the eyes)[9][10]

Experimental Protocols

While specific long-term safety trial protocols for Travocort® versus its monotherapies are not publicly available, a general methodology for such a study would likely follow the principles of a randomized, double-blind, parallel-group clinical trial.

Study Design: A Hypothetical Long-Term Safety Trial

Objective: To compare the long-term safety of Travocort® cream with isoconazole nitrate cream and diflucortolone valerate cream in patients with a history of recurrent tinea corporis requiring intermittent treatment.

Study Duration: 12 months.

Patient Population: Adult patients with a diagnosis of recurrent tinea corporis.

Methodology:

• Recruitment and Randomization: Patients meeting the inclusion criteria would be randomly assigned to one of three treatment groups:

  • Group A: Travocort® cream

  • Group B: Isoconazole nitrate 1% cream

  • Group C: Diflucortolone valerate 0.1% cream

• Treatment Regimen: Patients would be instructed to apply the assigned cream to the affected areas twice daily for the first two weeks of a flare-up. After the initial two weeks, patients in the Travocort® group would be switched to isoconazole nitrate cream for the remainder of the flare-up. This mirrors the recommended therapeutic approach.[6] Patients in the monotherapy groups would continue their assigned treatment throughout the flare-up.

• Safety Assessments:

  • Local Tolerability: Assessed at baseline, and at months 1, 3, 6, 9, and 12. This would involve clinical evaluation of the application site for signs of atrophy, striae, telangiectasia, and other local reactions.

  • Systemic Safety: Assessed through monitoring of adverse events at each visit. For patients with extensive application, periodic morning cortisol tests would be conducted to evaluate for HPA axis suppression.

  • Ophthalmological Examination: For patients applying the cream to facial lesions, a baseline and end-of-study ophthalmological examination would be performed to screen for glaucoma and cataracts.

• Data Analysis: The incidence of all adverse events would be recorded and compared between the three groups. Statistical analysis would be used to determine if there are significant differences in the safety profiles of the treatments.

Signaling Pathways and Experimental Workflows

Mechanism of Action and Potential for Adverse Effects

The distinct mechanisms of action of isoconazole nitrate and diflucortolone valerate underpin their efficacy and potential for adverse effects.

Caption: Mechanisms of action for isoconazole nitrate and diflucortolone valerate.

Experimental Workflow for Assessing Long-Term Dermal Safety

The following diagram illustrates a typical workflow for evaluating the long-term dermal safety of a topical product in a clinical trial setting.

Caption: Workflow for a long-term dermal safety clinical trial.

Conclusion

Based on the available evidence, the long-term safety concerns for Travocort® are primarily driven by its potent corticosteroid component, diflucortolone valerate. While Travocort® offers a significant advantage in rapidly controlling inflammation in the initial phase of treatment of fungal infections, its long-term use should be approached with caution and limited to the shortest duration possible, typically not exceeding two weeks for the initial inflammatory phase.[5] For long-term management, a transition to a steroid-free antifungal agent like isoconazole nitrate monotherapy is recommended to minimize the risk of corticosteroid-related side effects.[5]

Direct comparative long-term safety studies are needed to provide a more definitive quantitative comparison. Future research should focus on well-designed, long-term clinical trials to elucidate the precise comparative risks of Travocort® versus its monotherapies, which will further guide clinical practice and the development of safer and more effective combination therapies for inflammatory dermatoses.

References

• 1. Isoconazole nitrate: a unique broad-spectrum antimicrobial azole effective in the treatment of dermatomycoses, both as monotherapy and in combination with corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Diflucortolone valerate. Asian experience - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WO2021080527A1 - Topical pharmaceutical compositions containing difluocortolone and isoconazole - Google Patents [patents.google.com]
• 4. Isoconazole nitrate vs isoconazole nitrate and diflucortolone valerate in the treatment of tinea inguinalis: results of a multicenter retrospective study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biomedicus.gr [biomedicus.gr]
• 6. pi-pil-repository.sahpra.org.za [pi-pil-repository.sahpra.org.za]
• 7. fda.gov [fda.gov]
• 8. mims.com [mims.com]
• 9. [Clinical trial of diflucortolone. Preliminary report] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Meta-Analysis of Clinical Trial Data on Travocort® for Fungal Infections: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of clinical trial data on the efficacy of Travocort®, a combination topical therapy containing 1% isoconazole nitrate and 0.1% diflucortolone valerate, for the treatment of fungal skin infections. The analysis focuses on comparing its performance against other topical antifungal agents, supported by experimental data and detailed methodologies.

Executive Summary

Travocort® leverages the synergistic effects of a broad-spectrum azole antifungal, isoconazole nitrate, and a potent corticosteroid, diflucortolone valerate. This combination is designed to concurrently address the fungal infection and the associated inflammatory symptoms. Clinical evidence demonstrates that the combination therapy offers a more rapid onset of action and faster relief from inflammatory symptoms such as itching and erythema compared to antifungal monotherapy. While mycological cure rates over the full course of treatment are often comparable to other effective antifungal agents, the initial symptomatic improvement is a key differentiator for Travocort®.

Mechanism of Action

The dual components of Travocort® act on distinct but complementary pathways to resolve fungal infections and associated inflammation.

Isoconazole Nitrate: As an azole antifungal, isoconazole nitrate inhibits the fungal cytochrome P450 enzyme lanosterol 14α-demethylase. This enzyme is crucial for the biosynthesis of ergosterol, a vital component of the fungal cell membrane. Inhibition of this pathway disrupts the membrane's structure and function, leading to fungal cell death.

Diflucortolone Valerate: This potent glucocorticoid binds to intracellular glucocorticoid receptors, which then translocate to the nucleus. In the nucleus, the complex modulates gene expression, leading to the suppression of pro-inflammatory pathways. This includes the inhibition of the production of inflammatory mediators like prostaglandins and leukotrienes, resulting in a rapid reduction of inflammation, erythema, and pruritus.

Comparative Clinical Efficacy

A review of randomized, double-blind controlled clinical trials indicates that the combination of isoconazole nitrate and diflucortolone valerate (Travocort®) demonstrates a more rapid onset of action and faster relief of inflammatory symptoms compared to isoconazole nitrate monotherapy.[1] Overall therapeutic benefits and mycological cure rates are also improved during the first two weeks of treatment with the combination therapy.[1]

Head-to-Head Clinical Trial Data Summary

Comparison	Indication	Key Efficacy Endpoints	Results	Reference
Travocort® vs. Isoconazole Nitrate 1% Cream	Tinea Inguinalis	Resolution of Erythema and Pruritus, Mycological Cure Rate	Travocort® was superior in resolving erythema and pruritus more quickly and in a larger percentage of patients. Mycological cure rates were similar between the two groups.	[2]
Travocort® vs. Clotrimazole 1% Cream	Tinea Corporis	Complete Clinical Cure	No statistically significant difference in clinical efficacy was observed between the two treatments. Complete clinical cure was achieved in 66.3% of patients in the Travocort® group and 64.7% in the clotrimazole group.

Experimental Protocols

Below are the generalized methodologies from key clinical trials. For detailed protocols, it is recommended to consult the full-text publications.

Study 1: Travocort® vs. Isoconazole Nitrate in Tinea Inguinalis

• Study Design: A multicenter, retrospective study.

• Patient Population: 58 adult patients with mycologically confirmed inflammatory tinea inguinalis.

• Treatment Regimen: Patients were assigned to receive either a cream containing 1% isoconazole nitrate and 0.1% diflucortolone valerate or a cream with 1% isoconazole nitrate alone. The treatment duration was three weeks.

• Efficacy Assessment: Clinical signs and symptoms (erythema, pruritus) were assessed on a 4-point scale at baseline, and at one, two, and three weeks of treatment. Mycological examinations were performed at the beginning and end of the study.

Study 2: Travocort® vs. Clotrimazole in Tinea Corporis

• Study Design: A randomized controlled trial.

• Patient Population: 380 patients with tinea corporis.

• Treatment Regimen: Patients were randomly allocated to two groups. Group A received 1% clotrimazole cream, and Group B received a combination of 1% isoconazole nitrate and 0.1% diflucortolone valerate cream. Both groups applied the respective creams twice daily for two weeks.

• Efficacy Assessment: The primary outcome was complete clinical cure, defined as the disappearance of all signs of tinea corporis after two weeks of treatment.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the mechanisms of action and a typical clinical trial workflow.

References

• 1. The advantages of topical combination therapy in the treatment of inflammatory dermatomycoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isoconazole nitrate: a unique broad-spectrum antimicrobial azole effective in the treatment of dermatomycoses, both as monotherapy and in combination with corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Travocort® in a Professional Research Environment

For researchers, scientists, and drug development professionals, the proper disposal of pharmaceutical products like Travocort® is a critical component of laboratory safety and environmental responsibility. Travocort®, a cream containing the antifungal agent isoconazole nitrate and the corticosteroid diflucortolone valerate, requires a defined disposal protocol due to the hazardous characteristics of its active ingredients. Adherence to these procedures is essential for regulatory compliance and the protection of personnel and the environment.

Travocort® should not be disposed of via standard waste streams or wastewater systems.[1][2] Safety Data Sheets (SDS) for its components indicate significant health and environmental hazards. Diflucortolone valerate is classified as a reproductive toxin that may damage fertility or the unborn child and can cause organ damage through prolonged exposure.[3][4] Isoconazole nitrate is classified as very toxic to aquatic life with long-lasting effects.[5][6] Consequently, waste Travocort® must be managed as hazardous or special waste.

Hazardous Waste Classification

While a product with multiple active ingredients like Travocort® may not be explicitly named on hazardous waste lists such as the U.S. Resource Conservation and Recovery Act (RCRA), the generator of the waste is responsible for its correct classification.[7] Based on the toxicological data of its components, Travocort® waste should be presumed to be hazardous.

Active Ingredient	CAS Number	Hazard Classification (GHS)	Key Hazards
Diflucortolone valerate	59198-70-8	GHS08 (Health Hazard)	H360: May damage fertility or the unborn child. H372: Causes damage to organs through prolonged or repeated exposure.[3][4][8]
Isoconazole nitrate	24168-96-5	GHS09 (Environmental Hazard)	H410: Very toxic to aquatic life with long lasting effects.[5][6]

Table 1: Hazard Classification of Travocort® Active Pharmaceutical Ingredients (APIs).

Experimental Protocols: Standard Operating Procedure for Travocort® Disposal

This procedure outlines the necessary steps for the safe handling and disposal of expired, unused, or contaminated Travocort® cream and associated materials within a laboratory or clinical research setting.

Objective: To ensure the safe, compliant, and environmentally responsible disposal of all waste streams containing Travocort®.

Materials:

• Personal Protective Equipment (PPE): Safety glasses, lab coat, nitrile gloves.

• Designated, sealable, and clearly labeled hazardous waste container (e.g., black container for hazardous pharmaceutical waste).

• Waste manifest or logbook for tracking.

• Licensed hazardous waste disposal contractor.

Procedure:

• Hazard Assessment and PPE:

  • Before handling, confirm the hazardous nature of the waste via the component SDS.

  • Don appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Segregation of Waste:

  • Do not mix Travocort® waste with non-hazardous laboratory trash, sharps containers (unless the sharps are also contaminated with Travocort®), or other waste streams.

  • Segregate all Travocort®-contaminated materials, including:

    • Expired or unused tubes of the cream.

    • Contaminated PPE (gloves, bench paper).

    • Glassware, spatulas, or other equipment used to handle the cream that cannot be decontaminated.

    • Contaminated gauze or dressings from in-vitro/in-vivo studies.

• Containment:

  • Place all segregated Travocort® waste directly into a designated hazardous waste container. This container must be:

    • In good condition and compatible with the waste.

    • Kept securely sealed when not in use.

    • Labeled clearly as "Hazardous Pharmaceutical Waste" and include the contents (e.g., "Travocort® (Isoconazole nitrate, Diflucortolone valerate) Waste").

  • Store the container in a designated satellite accumulation area or central hazardous waste storage area, away from incompatible materials.

• Documentation:

  • Maintain a detailed log of the waste added to the container. Record the date, quantity, and nature of the waste.

  • This documentation is crucial for the final waste manifest required for transport and disposal.

• Final Disposal:

  • Arrange for the collection, transport, and disposal of the hazardous waste container through a licensed and certified hazardous waste management contractor.

  • The primary method for disposal of hazardous pharmaceutical waste is high-temperature incineration at a permitted facility.[3][4]

  • Ensure a copy of the waste manifest, confirming destruction at the facility, is obtained and retained for institutional records, as required by regulations.

Decontamination:

• Non-disposable equipment that has come into contact with Travocort® should be decontaminated. A recommended procedure is to wash thoroughly with soap and water, followed by a solvent rinse (e.g., ethanol or isopropanol), collecting all rinsate as hazardous waste.

Visualizations

References

• 1. pi-pil-repository.sahpra.org.za [pi-pil-repository.sahpra.org.za]
• 2. pi-pil-repository.sahpra.org.za [pi-pil-repository.sahpra.org.za]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. echemi.com [echemi.com]
• 7. bioservusa.com [bioservusa.com]
• 8. Diflucortolone Valerate | C27H36F2O5 | CID 91670 - PubChem [pubchem.ncbi.nlm.nih.gov]

Essential Safety and Logistical Information for Handling Travocort

This document provides crucial safety protocols, operational guidance, and disposal plans for laboratory professionals handling Travocort. The information is intended to ensure the safe management of this combination topical cream, which contains the active ingredients isoconazole nitrate and diflucortolone valerate. Adherence to these procedures is vital for minimizing occupational exposure and ensuring environmental safety.

Travocort combines the antifungal action of isoconazole nitrate with the potent anti-inflammatory and immunosuppressive effects of the corticosteroid diflucortolone valerate.[1][2] Due to the hazardous nature of diflucortolone valerate, particularly its reproductive toxicity, stringent handling protocols are required.[3][4][5]

Hazard Identification and Personal Protective Equipment (PPE)

The primary hazards associated with Travocort's active ingredients are skin and eye irritation from isoconazole nitrate and, more significantly, reproductive toxicity and potential organ damage from prolonged exposure to diflucortolone valerate.[3][6][7] Therefore, a comprehensive PPE strategy is mandatory.

Minimum PPE Requirements:

• Hand Protection: Double gloving with nitrile gloves is recommended. The inner glove should be tucked under the cuff of the lab coat, and the outer glove should extend over the cuff.[8] Gloves must be changed immediately if contaminated, torn, or punctured, and at regular intervals.

• Body Protection: A disposable, low-permeability lab coat with a solid front, long sleeves, and tight-fitting cuffs is required to prevent skin contact.[9][10]

• Eye and Face Protection: Chemical safety goggles or a full-face shield must be worn to protect against accidental splashes.[3][9]

• Respiratory Protection: While not typically required for handling the cream formulation under normal conditions with adequate ventilation, a NIOSH-approved respirator may be necessary if aerosols could be generated or if handling the pure powder forms of the active ingredients.[3][9]

Quantitative Toxicity Data

The following table summarizes the available acute toxicity data for the active components of Travocort. Occupational Exposure Limits (OELs) have not been formally established for either compound.[3][7][9][11]

Substance	Test	Route of Administration	Species	Dosage	Citation
Isoconazole Nitrate	LD50	Oral	Rat	5600 mg/kg	[2][12]
LD50	Subcutaneous	Mouse, Rat	>10,000 mg/kg	[11]
Diflucortolone Valerate	LD50	Oral	Rat	~3100 mg/kg	[13][14]
LD50	Oral	Mouse	>4000 mg/kg	[1][14]
LD50	Subcutaneous	Rat	13 mg/kg	[13][14]
LD50	Subcutaneous	Mouse	~180 mg/kg	[1][14]
LD50	Intraperitoneal	Rat	19.5 - 98 mg/kg	[13][14]

Operational and Disposal Plans

Experimental Protocol: Safe Handling of Travocort Cream

This protocol outlines the step-by-step procedure for handling Travocort cream in a laboratory setting to minimize exposure and contamination.

• Preparation:

  • Designate a specific area for handling Travocort, preferably within a chemical fume hood or a designated containment area.

  • Ensure all required PPE is available and has been inspected for integrity.

  • Cover the work surface with disposable, absorbent bench paper.

  • Prepare all necessary equipment (e.g., spatulas, weighing boats, glassware) and a designated hazardous waste container before starting.

• Donning PPE:

  • Wash hands thoroughly.

  • Don the inner pair of nitrile gloves.

  • Don the lab coat, ensuring cuffs are snug.

  • Don the outer pair of nitrile gloves, pulling them over the lab coat cuffs.

  • Don eye/face protection.

• Handling Procedure:

  • Carefully dispense the required amount of Travocort cream from its container using a clean spatula. Avoid direct contact with the tube opening.

  • If weighing is required, place the cream onto a disposable weighing boat.

  • Perform all manipulations carefully to prevent splashing or aerosolization.

  • Immediately cap the Travocort container after use.

• Post-Handling:

  • Clean any non-disposable equipment that came into contact with the cream using an appropriate solvent (e.g., ethanol), and collect the cleaning materials as hazardous waste.

  • Wipe down the designated work area.

  • Dispose of all contaminated disposable items (bench paper, gloves, pipette tips, etc.) in the designated hazardous waste container.

• Doffing PPE:

  • Remove the outer pair of gloves and dispose of them in the hazardous waste container.

  • Remove the lab coat, turning it inside out to contain any potential contamination, and place it in a designated receptacle for contaminated laundry or disposal.

  • Remove eye/face protection.

  • Remove the inner pair of gloves and dispose of them.

  • Wash hands thoroughly with soap and water.

Disposal Plan

All waste generated from handling Travocort must be treated as hazardous pharmaceutical waste. Do not dispose of any Travocort-related waste in the regular trash or down the drain.

• Unused/Expired Product: Keep the product in its original container and place it inside a larger, clearly labeled hazardous waste container.

• Contaminated Labware and PPE: All disposable items that have come into contact with Travocort (e.g., gloves, bench paper, pipette tips, empty vials) must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Any solutions containing Travocort should be collected in a sealed, labeled hazardous waste container. Do not mix with other waste streams unless approved by your institution's Environmental Health and Safety (EHS) department.

• Waste Collection: All hazardous waste containers must be clearly labeled as "Hazardous Pharmaceutical Waste" and include the chemical names (Isoconazole Nitrate, Diflucortolone Valerate). Arrange for disposal through a licensed hazardous waste management company, in accordance with federal, state, and local regulations. Incineration is the preferred disposal method.

Visualizations

Mechanism of Action Signaling Pathway

The following diagram illustrates the distinct mechanisms of action for the two active ingredients in Travocort.

Caption: Dual mechanism of Travocort's active ingredients.

Experimental Workflow Diagram

This diagram outlines the logical flow for the safe handling of Travocort in a laboratory setting.

Caption: Step-by-step workflow for handling Travocort.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. echemi.com [echemi.com]
• 4. hpc-standards.com [hpc-standards.com]
• 5. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 6. Diflucortolone Valerate | C27H36F2O5 | CID 91670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. cleanchemlab.com [cleanchemlab.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. fishersci.com [fishersci.com]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. [Toxicological examination of pure diflucortolone valerate and its formulations as ointment, fatty ointment and cream in animal experiments (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Diflucortolone valerate | CAS#:59198-70-8 | Chemsrc [chemsrc.com]